Hydroxy Dynasore

Core Science & Biosynthesis

Hydroxy Dynasore: An In-depth Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroxy Dynasore, a potent inhibitor of the large GTPase dynamin, has emerged as a critical tool in cell biology research and a potential therapeutic lead. This technical guide provides a comprehensive overview of the mechanism of action of Hydroxy Dynasore, detailing its inhibitory effects on dynamin, its impact on cellular processes, and methodologies for its study. Quantitative data on its efficacy are presented, alongside detailed experimental protocols and visual representations of the signaling pathways it modulates. This document is intended to serve as a valuable resource for researchers and drug development professionals working with Hydroxy Dynasore.

Core Mechanism of Action: Inhibition of Dynamin GTPase Activity

Hydroxy Dynasore is a non-competitive inhibitor of the GTPase activity of dynamin-1 and dynamin-2.[1] Dynamin is a crucial enzyme responsible for the scission of nascent vesicles from the plasma membrane during endocytosis.[2] Specifically, dynamin polymerizes at the neck of clathrin-coated pits and, through a conformational change driven by GTP hydrolysis, constricts and severs the membrane, releasing the vesicle into the cytoplasm.[2]

Hydroxy Dynasore exerts its inhibitory effect by interfering with this GTPase activity. While the precise binding site and mechanism of inhibition are not fully elucidated, it is understood to be a non-competitive inhibitor, meaning it does not directly compete with GTP for the active site.[1][3] This inhibition prevents the necessary conformational changes in the dynamin polymer, thereby stalling the fission process and blocking endocytosis.[3]

Quantitative Efficacy of Hydroxy Dynasore

The inhibitory potency of Hydroxy Dynasore has been quantified across different dynamin isoforms and cellular assays. The following tables summarize the key IC50 values reported in the literature.

Target	Assay Condition	IC50 (µM)	Reference
Dynamin 1 (brain recombinant)	GTPase assay	0.38	[4][5][6]
Dynamin 2 (recombinant mouse)	GTPase assay	2.3	[4][5][6]
Dynamin 1	Not specified	0.38	[7][8]
Dynamin 2	Not specified	2.6	[7][8]
Dynamin I (with 0.06% Tween-80)	GTPase assay	2.7	[5]
Dynamin I (without Tween-80)	GTPase assay	0.38	[5]

Table 1: In Vitro Inhibitory Activity of Hydroxy Dynasore against Dynamin Isoforms

Cellular Process	Cell Type	Assay	IC50 (µM)	Reference
Clathrin-mediated endocytosis	U2OS cells	Transferrin-A594 uptake	5.7	[4][5]
Internalization of Alexa Fluor 488-BoNT/A-Hc	Hippocampal neurons	Fluorescence microscopy	16.0 ± 1.2	[4][5]
Synaptic vesicle endocytosis	Rat brain synaptosomes	FM4-64 uptake	26.8	[9]

Table 2: Cellular Inhibitory Activity of Hydroxy Dynasore

Impact on Cellular Signaling Pathways

The primary cellular process affected by Hydroxy Dynasore is clathrin-mediated endocytosis (CME), a fundamental pathway for the internalization of a wide range of molecules, including nutrients, growth factors, and receptors. By inhibiting dynamin, Hydroxy Dynasore effectively blocks a late stage of CME.

Clathrin-Mediated Endocytosis Pathway

The following diagram illustrates the key stages of clathrin-mediated endocytosis and the point of inhibition by Hydroxy Dynasore.

Caption: Inhibition of Clathrin-Mediated Endocytosis by Hydroxy Dynasore.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the mechanism of action of Hydroxy Dynasore.

Dynamin GTPase Activity Assay

This assay measures the rate of GTP hydrolysis by purified dynamin in the presence and absence of Hydroxy Dynasore.

Materials:

• Purified recombinant dynamin-1 or dynamin-2

• GTP stock solution

• Assay buffer (e.g., 20 mM HEPES, pH 7.4, 150 mM KCl, 1 mM MgCl2, 1 mM DTT)

• Hydroxy Dynasore stock solution (in DMSO)

• Malachite green reagent for phosphate (B84403) detection

• 96-well microplate

• Plate reader

Procedure:

• Prepare a reaction mixture containing assay buffer and the desired concentration of purified dynamin.

• Add varying concentrations of Hydroxy Dynasore (or DMSO as a vehicle control) to the wells of the 96-well plate.

• Add the dynamin-containing reaction mixture to each well.

• Initiate the reaction by adding GTP to each well to a final concentration of 100 µM.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction and measure the amount of inorganic phosphate released using the malachite green reagent according to the manufacturer's instructions.

• Read the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of inhibition for each concentration of Hydroxy Dynasore and determine the IC50 value.

Transferrin Uptake Assay (Clathrin-Mediated Endocytosis)

This cell-based assay quantifies the effect of Hydroxy Dynasore on the internalization of fluorescently labeled transferrin, a classic marker for clathrin-mediated endocytosis.

Materials:

• Cultured cells (e.g., U2OS, HeLa) grown on coverslips or in 96-well imaging plates

• Serum-free cell culture medium

• Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 488)

• Hydroxy Dynasore stock solution (in DMSO)

• Paraformaldehyde (PFA) for fixation

• DAPI for nuclear staining

• Fluorescence microscope or high-content imaging system

Procedure:

• Seed cells and allow them to adhere overnight.

• Pre-treat the cells with varying concentrations of Hydroxy Dynasore (or DMSO as a vehicle control) in serum-free medium for 30 minutes at 37°C.

• Add fluorescently labeled transferrin to the medium and incubate for a defined period (e.g., 15 minutes) at 37°C to allow for internalization.

• Place the cells on ice and wash with ice-cold PBS to stop endocytosis and remove surface-bound transferrin.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells with PBS and stain the nuclei with DAPI.

• Mount the coverslips or image the plate using a fluorescence microscope or a high-content imaging system.

• Quantify the intracellular fluorescence intensity of transferrin in each condition.

• Calculate the percentage of inhibition of transferrin uptake and determine the IC50 value.

Experimental Workflow for Assessing Hydroxy Dynasore Activity

Caption: Experimental Workflow for Hydroxy Dynasore Characterization.

Off-Target Effects and Considerations

While Hydroxy Dynasore is a potent dynamin inhibitor, it is essential to consider potential off-target effects. Studies have shown that at higher concentrations, Hydroxy Dynasore can inhibit fluid-phase endocytosis and membrane ruffling in a dynamin-independent manner.[10] Additionally, its parent compound, dynasore, has been reported to affect cellular cholesterol levels and lipid rafts.[11][12] Therefore, it is crucial to use the lowest effective concentration of Hydroxy Dynasore and to include appropriate controls to ensure that the observed effects are specifically due to dynamin inhibition. The use of dynamin knockout/knockdown cell lines can be a valuable tool to confirm the on-target effects of the inhibitor.[10]

Conclusion

Hydroxy Dynasore is a powerful and versatile tool for studying dynamin-dependent cellular processes, particularly clathrin-mediated endocytosis. Its improved potency and reduced cytotoxicity compared to its predecessor, dynasore, make it a valuable reagent for cell biologists and drug discovery scientists.[4] A thorough understanding of its mechanism of action, quantitative efficacy, and potential off-target effects, as outlined in this guide, is essential for its effective and appropriate use in research. The provided experimental protocols and pathway diagrams serve as a practical resource for investigating the multifaceted roles of dynamin in cellular physiology and disease.

References

• 1. kirchhausen.hms.harvard.edu [kirchhausen.hms.harvard.edu]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. Regulation of Clathrin-Mediated Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clathrin-Mediated Endocytosis - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Receptor-mediated endocytosis - Wikipedia [en.wikipedia.org]
• 8. Reactome | Clathrin-mediated endocytosis [reactome.org]
• 9. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 10. Transferrin-Uptake Assay [www2.mrc-lmb.cam.ac.uk]
• 11. Transferrin uptake assay to measure Clathrin-mediated endocytosis in HIPCS derived neurons. [protocols.io]
• 12. Analysis of synaptic vesicle endocytosis in synaptosomes by high-content screening | Springer Nature Experiments [experiments.springernature.com]

Hydroxy Dynasore: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Hydroxy Dynasore (also known as Dyngo-4a), a potent inhibitor of the large GTPase dynamin. Since its development as a more potent and less cytotoxic analog of Dynasore, Hydroxy Dynasore has become a critical tool for studying dynamin-dependent cellular processes, most notably clathrin-mediated endocytosis and synaptic vesicle recycling. This document details the discovery, chemical synthesis, and biological evaluation of Hydroxy Dynasore, offering in-depth experimental protocols for its synthesis and key functional assays. Furthermore, this guide presents quantitative data on its inhibitory activity and visualizes the intricate signaling pathways it modulates, as well as the experimental workflows for its characterization.

Discovery and Development

Hydroxy Dynasore emerged from the optimization of its predecessor, Dynasore, which was identified through a high-throughput screen of approximately 16,000 small molecules from the Chembridge Diverset E library. The initial screen aimed to find inhibitors of the GST-Grb2-stimulated GTPase activity of dynamin-2. While Dynasore proved to be a valuable research tool, subsequent studies revealed opportunities for improvement in potency and a reduction in off-target effects.

This led to the rational design and synthesis of a series of Dynasore analogs, including Hydroxy Dynasore. This improved analog incorporates an additional hydroxyl group on the benzylidene moiety, which was found to significantly enhance its inhibitory activity against dynamin. Hydroxy Dynasore is a structural mimetic of Dynasore and acts as a non-competitive inhibitor of dynamin's GTPase activity.[1]

Chemical Synthesis

The synthesis of Hydroxy Dynasore is a two-step process commencing with the formation of a hydrazide intermediate, followed by a condensation reaction.

Experimental Protocol: Synthesis of Hydroxy Dynasore

Step 1: Synthesis of 3-hydroxy-2-naphthoic acid hydrazide

• To a solution of methyl 3-hydroxy-2-naphthoate (1 equivalent) in methanol, add hydrazine (B178648) hydrate (B1144303) (5 equivalents).

• Reflux the reaction mixture overnight at 65°C.

• Upon cooling, a solid precipitate will form.

• Collect the solid by filtration, wash with cold methanol, and dry under vacuum to yield 3-hydroxy-2-naphthoic acid hydrazide.

Step 2: Synthesis of Hydroxy Dynasore (3-hydroxynaphthalene-2-carboxylic acid (2,4,5-trihydroxybenzylidene)hydrazide)

• Dissolve 3-hydroxy-2-naphthoic acid hydrazide (1 equivalent) and 2,4,5-trihydroxybenzaldehyde (B1348259) (1 equivalent) in ethanol.

• Add a catalytic amount of acetic acid to the mixture.

• Reflux the reaction mixture for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, allow the reaction to cool to room temperature.

• The product will precipitate out of the solution.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to yield Hydroxy Dynasore as a crystalline solid.

Characterization: The final product should be characterized by techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Mechanism of Action and Biological Activity

Hydroxy Dynasore exerts its biological effects by inhibiting the GTPase activity of dynamin. Dynamin is a crucial enzyme that mediates the scission of newly formed vesicles from the plasma membrane during endocytosis. By inhibiting this activity, Hydroxy Dynasore effectively blocks dynamin-dependent endocytic pathways.

dot

Caption: Synthesis of Hydroxy Dynasore.

Quantitative Data: Inhibitory Activity of Hydroxy Dynasore

The potency of Hydroxy Dynasore has been quantified in various assays, demonstrating its superior activity compared to Dynasore.

Target/Assay	IC₅₀ (µM)	Cell Line/Conditions
Dynamin I (brain recombinant)	0.38	GTPase assay (without Tween-80)[2]
Dynamin II (recombinant mouse)	2.3	GTPase assay[2]
Transferrin Endocytosis	5.7	U2OS cells[2]
BoNT/A-Hc Internalization	16.0 ± 1.2	Cultured hippocampal neurons[2]
Dynamin I (with 0.06% Tween-80)	2.7	GTPase assay[2]
Dynamin I (without Tween-80)	0.38	GTPase assay[2]
Dynamin II (Sf21 cells, without Tween-80)	1.1	GTPase assay[2]
Dynamin II (Sf21 cells, with Tween-80)	30.0	GTPase assay[2]

Experimental Protocols for Biological Evaluation

Dynamin GTPase Activity Assay (Colorimetric - Malachite Green Assay)

This assay measures the amount of inorganic phosphate (B84403) (Pi) released from GTP hydrolysis by dynamin.

• Reagents:

  • Purified dynamin protein

  • GTP solution

  • Assay buffer (e.g., 20 mM HEPES, 150 mM KCl, 1 mM MgCl₂, 1 mM DTT, pH 7.4)

  • Malachite Green reagent (containing Malachite Green, ammonium (B1175870) molybdate, and a stabilizing agent)

  • Hydroxy Dynasore stock solution (in DMSO)

• Procedure:

  • Prepare a reaction mixture containing assay buffer and purified dynamin protein.

  • Add varying concentrations of Hydroxy Dynasore or DMSO (vehicle control) to the reaction mixture and pre-incubate for 10-15 minutes at 37°C.

  • Initiate the reaction by adding GTP.

  • Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

  • Stop the reaction by adding the Malachite Green reagent.

  • Measure the absorbance at a wavelength of 620-650 nm using a microplate reader.

  • Generate a standard curve using known concentrations of phosphate to determine the amount of Pi released.

  • Calculate the percentage of inhibition for each concentration of Hydroxy Dynasore and determine the IC₅₀ value.

Clathrin-Mediated Endocytosis Assay (Transferrin Uptake Assay)

This assay visualizes and quantifies the internalization of fluorescently labeled transferrin, a classic marker for clathrin-mediated endocytosis.

• Reagents and Materials:

  • Cultured cells (e.g., U2OS, HeLa) grown on glass coverslips

  • Serum-free cell culture medium

  • Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 488)

  • Hydroxy Dynasore stock solution (in DMSO)

  • Paraformaldehyde (PFA) for fixation

  • Mounting medium with DAPI

• Procedure:

  • Seed cells on coverslips and allow them to adhere overnight.

  • Wash the cells with serum-free medium to remove any bound transferrin.

  • Pre-treat the cells with varying concentrations of Hydroxy Dynasore or DMSO (vehicle control) in serum-free medium for 30 minutes at 37°C.

  • Add fluorescently labeled transferrin to the medium and incubate for 5-15 minutes at 37°C to allow for internalization.

  • Place the coverslips on ice and wash with ice-cold PBS to stop endocytosis and remove non-internalized transferrin.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells with PBS and mount the coverslips on microscope slides using mounting medium containing DAPI.

  • Visualize the cells using a fluorescence microscope and quantify the intracellular fluorescence intensity using image analysis software (e.g., ImageJ).

  • Calculate the percentage of inhibition of transferrin uptake for each concentration of Hydroxy Dynasore and determine the IC₅₀ value.

Signaling Pathways and Experimental Workflow

Hydroxy Dynasore's primary impact is on the final step of clathrin-mediated endocytosis, a fundamental process for cellular uptake of nutrients, receptors, and pathogens.

dot

Caption: Clathrin-Mediated Endocytosis Pathway.

The development and characterization of a small molecule inhibitor like Hydroxy Dynasore follows a structured workflow.

dot

Caption: Drug Discovery and Development Workflow.

Conclusion

Hydroxy Dynasore stands as a testament to the power of medicinal chemistry in refining molecular probes to dissect complex cellular processes. Its enhanced potency and favorable pharmacological profile have made it an indispensable tool for researchers investigating the multifaceted roles of dynamin in health and disease. The detailed protocols and data presented in this guide are intended to facilitate its effective use in the laboratory and to inspire further research into the therapeutic potential of dynamin inhibition.

References

• 1. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Dyngo-4a: A Technical Guide to a Potent Dynamin 1 and 2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dyngo-4a is a potent, cell-permeable small molecule inhibitor of the large GTPases dynamin 1 (Dyn1) and dynamin 2 (Dyn2). Developed as an analog of the first-generation dynamin inhibitor, dynasore (B607235), Dyngo-4a exhibits significantly improved potency, reduced cytotoxicity, and lower non-specific binding to detergents.[1][2] These characteristics have established Dyngo-4a as a valuable chemical tool for the acute and reversible inhibition of dynamin-dependent cellular processes, most notably clathrin-mediated endocytosis (CME) and synaptic vesicle recycling.[1][3][4] This guide provides an in-depth technical overview of Dyngo-4a, including its mechanism of action, quantitative efficacy, experimental protocols, and potential off-target effects, to facilitate its effective use in a research setting.

Chemical and Physical Properties

Dyngo-4a, also known as Hydroxy-Dynasore, is a synthetic compound belonging to the dihydroxyl and trihydroxyl dynasore analog series.[1][5] Its chemical structure and properties are summarized below.

Property	Value	Reference
IUPAC Name	3-hydroxy-N'-[(E)-(2,4,5-trihydroxyphenyl)methylideneamino]naphthalene-2-carboxamide	[5]
Molecular Formula	C₁₈H₁₄N₂O₅	[6]
Molecular Weight	338.3 g/mol	[6]
CAS Number	1256493-34-1	[6]
Appearance	Solid	[6]
Solubility	Soluble in DMSO (up to 100 mM)	[6][7]

Mechanism of Action

Dyngo-4a functions as a non-competitive inhibitor of dynamin's GTPase activity.[8] Dynamins are essential for "pinching off" newly formed vesicles from the parent membrane during endocytosis. This scission event is powered by GTP hydrolysis, which induces a conformational change in the dynamin oligomer assembled around the neck of the budding vesicle.

Dyngo-4a's inhibitory action is particularly effective against the helical oligomerization state of dynamin, which is associated with clathrin-mediated endocytosis.[1][2] Interestingly, it shows significantly less activity against the ring-like oligomerization state stimulated by SH3 domain-containing proteins like Grb2.[1][4] This suggests that Dyngo-4a can discriminate between different dynamin assembly states.[1][2] The compound does not appear to interfere with dynamin's lipid-binding properties via its PH domain or its interaction with SH3 domains.[4]

Caption: Mechanism of Dyngo-4a inhibition in clathrin-mediated endocytosis.

Quantitative Data: Inhibitory Potency (IC₅₀)

Dyngo-4a is a sub-micromolar inhibitor of dynamin 1 and a low-micromolar inhibitor of dynamin 2. Its potency is significantly higher than that of its predecessor, dynasore, particularly when assayed under detergent-free conditions.[1][4]

Target/Process	Assay Conditions	IC₅₀ Value	Reference
Dynamin 1 (native, sheep brain)	GTPase Assay (PS-stimulated, no Tween-80)	0.38 µM (380 nM)	[3][4][9][10]
Dynamin 1 (native, sheep brain)	GTPase Assay (PS-stimulated, with Tween-80)	2.7 µM	[4][11]
Dynamin 1 (recombinant)	GTPase Assay (no Tween-80)	1.1 µM	[4][9]
Dynamin 2 (recombinant, rat)	GTPase Assay	2.3 µM	[4][9][11]
Dynamin 1 (Grb2-stimulated rings)	GTPase Assay	39.2 µM	[10]
Clathrin-Mediated Endocytosis	Transferrin (Tfn) uptake in U2OS cells	5.7 µM	[1][4][9][10]
Synaptic Vesicle Endocytosis	FM1-43 uptake in rat brain synaptosomes	26.8 µM	[10]

Experimental Protocols

Dynamin GTPase Activity Assay

This biochemical assay quantifies the rate of GTP hydrolysis by dynamin and is used to determine the IC₅₀ of inhibitors. The release of inorganic phosphate (B84403) (Pi) is typically measured using a malachite green-based colorimetric assay.[9]

Methodology:

• Reagents:

  • Purified dynamin I or II protein.

  • GTPase buffer (e.g., 20 mM HEPES, 150 mM KCl, 1 mM MgCl₂, 1 mM DTT, pH 7.4).

  • GTP solution.

  • Stimulator: Phosphatidylserine (PS) liposomes for helical assembly.

  • Dyngo-4a stock solution (in DMSO) and serial dilutions.

  • Malachite Green reagent for Pi detection.

• Procedure:

  • Incubate purified dynamin with PS liposomes in the GTPase buffer to stimulate assembly.

  • Add serial dilutions of Dyngo-4a (or DMSO as a vehicle control) to the dynamin/liposome mixture and pre-incubate for 15-30 minutes at 37°C.

  • Initiate the reaction by adding a saturating concentration of GTP.

  • Allow the reaction to proceed for a set time (e.g., 30 minutes) at 37°C.

  • Stop the reaction by adding EDTA.[7][9]

  • Add the Malachite Green reagent to each well.[9]

• Data Analysis:

  • Measure the absorbance at ~620 nm to quantify the amount of Pi produced.

  • Calculate the percentage of inhibition for each Dyngo-4a concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[12]

Clathrin-Mediated Endocytosis (CME) Assay (Transferrin Uptake)

This cell-based assay measures the effect of Dyngo-4a on the canonical dynamin-dependent endocytic pathway.

Methodology:

• Cell Culture:

  • Plate cells (e.g., U2OS, HeLa) on glass coverslips and grow to sub-confluency.[4][6]

• Treatment:

  • Starve cells in serum-free media to upregulate transferrin receptor expression.

  • Pre-incubate cells with various concentrations of Dyngo-4a (or DMSO control) in media for a specified time (e.g., 30 minutes) at 37°C.[4][7]

• Internalization:

  • Add fluorescently-labeled transferrin (e.g., Tfn-Alexa594) to the media and incubate for a short period (e.g., 5-15 minutes) at 37°C to allow internalization.

• Fixation and Staining:

  • Place cells on ice and wash with ice-cold PBS to stop endocytosis.

  • Perform an acid wash (e.g., glycine (B1666218) buffer, pH 2.5) to strip any surface-bound, non-internalized transferrin.

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize if necessary and counterstain nuclei with DAPI.

• Imaging and Quantification:

  • Acquire images using fluorescence microscopy (confocal is recommended).

  • Quantify the total intracellular fluorescence intensity per cell using image analysis software.

  • Calculate the percentage of inhibition of transferrin uptake for each Dyngo-4a concentration and determine the IC₅₀.[12]

Caption: Experimental workflows for determining Dyngo-4a IC₅₀ values.

Biological Effects, Applications, and Limitations

Key Applications

• Studying Endocytosis: Dyngo-4a is widely used to dissect the role of dynamin in various forms of endocytosis, including clathrin-mediated endocytosis, synaptic vesicle endocytosis, and activity-dependent bulk endocytosis in neurons.[1][2]

• Pathogen/Toxin Entry: It serves as a tool to investigate the entry mechanisms of viruses, bacteria, and toxins that hijack dynamin-dependent pathways. For example, Dyngo-4a blocks the internalization of Botulinum neurotoxin A (BoNT/A) in neurons and can delay the onset of botulism in animal models.[3][6]

• Signaling Pathway Research: By inhibiting the endocytosis of cell surface receptors, Dyngo-4a can be used to study the role of receptor trafficking in signaling cascades. It has been shown to affect pathways such as Wnt/β-catenin and AKT/ERK1/2 signaling.[7][9][13]

Off-Target Effects and Caveats

While a significant improvement over dynasore, Dyngo-4a is not without limitations. Researchers must be aware of potential off-target effects.

• Dynamin-Independent Inhibition: Studies using dynamin 1, 2, and 3 triple knockout (TKO) cells have revealed that Dyngo-4a can inhibit fluid-phase endocytosis (e.g., dextran (B179266) uptake) and peripheral membrane ruffling independently of its intended targets.[14][15][16] This highlights the critical need for appropriate controls, such as siRNA-mediated dynamin knockdown or the use of knockout cell lines, to confirm that an observed effect is truly dynamin-dependent.[17]

• Differential Signaling Effects: In studies of VEGFR2 signaling, Dyngo-4a was found to inhibit receptor phosphorylation, an effect not seen with dynasore, suggesting potential off-target effects on upstream signaling components independent of endocytosis inhibition.[18]

• Binding to Albumin: The efficacy of Dyngo-4a can be reduced by its binding to serum albumin, which may be a consideration for in vitro experiments using media containing fetal bovine serum.[8]

Conclusion

Dyngo-4a is a highly potent second-generation dynamin inhibitor that offers substantial advantages over dynasore for studying dynamin-dependent cellular processes. Its sub-micromolar potency against dynamin 1 and low-micromolar activity against dynamin 2 and cellular endocytosis make it a powerful tool for acute and reversible inhibition. However, researchers must remain vigilant about its documented off-target effects on processes like membrane ruffling and fluid-phase endocytosis. The use of rigorous controls is essential to validate that the biological consequences of Dyngo-4a treatment are specifically attributable to the inhibition of dynamin. When used judiciously, Dyngo-4a is an invaluable asset for dissecting the complex roles of dynamin in cell biology, neuroscience, and disease.

References

• 1. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. Dynamin Inhibition Blocks Botulinum Neurotoxin Type A Endocytosis in Neurons and Delays Botulism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dyngo-4a | C18H14N2O5 | CID 136227923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Dyngo® 4a, highly potent dynamin inhibitor (CAS 1256493-34-1) (ab120689) | Abcam [abcam.com]
• 7. apexbt.com [apexbt.com]
• 8. Pharmacological Inhibition of Dynamin II Reduces Constitutive Protein Secretion from Primary Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. caymanchem.com [caymanchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. benchchem.com [benchchem.com]
• 13. Dyngo-4a Induces Neuroblastoma Cell Differentiation Through The AKT and ERK1/2 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.biologists.com [journals.biologists.com]
• 16. journals.biologists.com [journals.biologists.com]
• 17. [The off-target effects of dynamin inhibitor Dyngo-4a during the internalization of dextran by bone marrow mesenchymal stem cells in rat] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Cellular Pathways Affected by Hydroxy Dynasore

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Dynasore (B607235), also known as Dyngo-4a, is a potent, cell-permeable small molecule inhibitor of the large GTPase dynamin. As a structural analog of dynasore, it exhibits improved potency and reduced cytotoxicity, making it a valuable tool for studying dynamin-dependent cellular processes. Dynamin plays a crucial role in membrane fission events, most notably in clathrin-mediated endocytosis (CME) and synaptic vesicle recycling. This technical guide provides a comprehensive overview of the cellular pathways affected by Hydroxy Dynasore, with a focus on its mechanism of action, quantitative inhibitory data, detailed experimental protocols, and its on-target and off-target effects.

Core Mechanism of Action: Inhibition of Dynamin GTPase Activity

Hydroxy Dynasore primarily functions by inhibiting the GTPase activity of dynamin I and dynamin II. This inhibition prevents the conformational changes in dynamin necessary for the scission of nascent vesicles from the plasma membrane during endocytosis. By targeting this critical step, Hydroxy Dynasore effectively blocks dynamin-dependent endocytic pathways.

Quantitative Data: Inhibitory Potency of Hydroxy Dynasore

The inhibitory activity of Hydroxy Dynasore has been quantified in various assays, providing key data for its application in research and drug development.

Target/Process	IC50 Value (µM)	Cell Type/System	Reference(s)
Dynamin I (brain recombinant)	0.38	In vitro GTPase assay	[1][2][3][4]
Dynamin I (recombinant)	1.1	In vitro GTPase assay	[4]
Dynamin II (recombinant mouse)	2.3	In vitro GTPase assay	[1][2][3][4]
Dynamin I (with 0.06% Tween-80)	2.7	In vitro GTPase assay	[1]
Dynamin I (without Tween-80)	0.38	In vitro GTPase assay	[1]
Dynamin I (in absence of Tween-80)	0.38	In vitro GTPase assay	[5]
Dynamin I (in presence of Tween-80)	4.9	In vitro GTPase assay	[5]
Dynamin II (in absence of Tween-80)	1.1	In vitro GTPase assay	[5]
Dynamin II (in presence of Tween-80)	30.0	In vitro GTPase assay	[5]
Clathrin-Mediated Endocytosis (Transferrin uptake)	5.7	U2OS cells	[1][2][5]
Botulinum Neurotoxin A (BoNT/A-Hc) Internalization	16.0 ± 1.2	Cultured hippocampal neurons	[1][2]

Key Cellular Pathways and Processes Affected

Dynamin-Dependent Endocytosis

The primary and most well-documented effect of Hydroxy Dynasore is the potent inhibition of dynamin-dependent endocytosis. This includes:

• Clathrin-Mediated Endocytosis (CME): As a canonical dynamin-dependent pathway, CME is robustly inhibited by Hydroxy Dynasore. This has been extensively demonstrated through the blockade of transferrin uptake in various cell types.[1][2][6]

• Synaptic Vesicle Endocytosis: Hydroxy Dynasore effectively reduces synaptic vesicle endocytosis in cultured neurons, highlighting its utility in neuroscience research to probe synaptic transmission.[7][8]

• Internalization of Pathogens and Toxins: The uptake of certain viruses and toxins that rely on dynamin-dependent pathways is inhibited by Hydroxy Dynasore. For instance, it prevents the internalization of botulinum neurotoxin A in hippocampal neurons.[7]

Fig 1. Inhibition of Clathrin-Mediated Endocytosis.

Off-Target Effects on the Actin Cytoskeleton

Emerging evidence indicates that Hydroxy Dynasore and its parent compound, dynasore, exert significant off-target effects on the actin cytoskeleton, independent of their action on dynamin. These effects include:

• Destabilization of Actin Filaments: Dynasore has been shown to potently destabilize F-actin in vitro and disrupt actin filaments in cells.[9][10] This can lead to the retraction of the plasma membrane.[9]

• Inhibition of Lamellipodia Formation: By affecting actin dynamics, dynasore suppresses the formation of lamellipodia, which are crucial for cell migration and invasion.[9]

• Disruption of Actin Rings in Osteoclasts: Dynasore rapidly disrupts the actin rings in osteoclasts, which are essential for their bone-resorbing activity.[11][12]

• Inhibition of Membrane Ruffling: Both dynasore and Hydroxy Dynasore have been observed to inhibit peripheral membrane ruffling, an effect that persists even in cells lacking dynamin, confirming it as an off-target effect.[4][7]

The precise signaling pathways through which Hydroxy Dynasore mediates these effects on the actin cytoskeleton are still under investigation. However, given the known regulation of actin dynamics, it is plausible that it may interfere with key signaling nodes such as the Rho family of small GTPases (Rac1, Cdc42) and their downstream effectors like p21-activated kinase (PAK) and the actin-depolymerizing factor cofilin.

Fig 2. Potential Off-Target Signaling Pathway.

Other Reported Off-Target Effects

• Fluid-Phase Endocytosis: Hydroxy Dynasore and dynasore have been found to inhibit fluid-phase endocytosis, a process that can be dynamin-independent. This inhibitory effect persists in dynamin triple knockout cells, confirming it as an off-target action.[4][7]

• Cholesterol Homeostasis and Lipid Rafts: Dynasore has been reported to impact cholesterol trafficking and homeostasis, leading to the accumulation of LDL and free cholesterol in the endolysosomal network.[13][14][15] This can, in turn, affect the integrity and function of lipid rafts, which are cholesterol-rich membrane microdomains involved in cell signaling.[4][6][16]

• VEGF Signaling: Studies have shown that the effects of dynamin inhibitors on VEGF signaling can be contradictory and may be due to off-target effects rather than the inhibition of endocytosis.[17][18]

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation of experimental results. Below are summaries of key experimental protocols used to study the effects of Hydroxy Dynasore.

Dynamin GTPase Activity Assay

This assay measures the rate of GTP hydrolysis by purified dynamin in the presence and absence of inhibitors.

Fig 3. Dynamin GTPase Assay Workflow.

Methodology:

• Protein Purification: Purify recombinant dynamin I and II.

• Reaction Setup: In a 96-well plate, combine purified dynamin with a reaction buffer (e.g., 20 mM HEPES, 150 mM KCl, 1 mM EDTA, 1 mM EGTA, 1 mM DTT, pH 7.4).

• Inhibitor Addition: Add varying concentrations of Hydroxy Dynasore or a vehicle control (e.g., DMSO).

• Initiate Reaction: Start the reaction by adding GTP.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Phosphate Detection: Stop the reaction and measure the amount of inorganic phosphate (Pi) released using a colorimetric method, such as a malachite green-based assay.[8][19][20]

• Data Analysis: Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Transferrin Uptake Assay (Clathrin-Mediated Endocytosis)

This assay visualizes and quantifies the internalization of fluorescently labeled transferrin, a classic cargo of CME.

Methodology:

• Cell Culture: Plate cells (e.g., U2OS, HeLa) on coverslips or in multi-well plates.

• Serum Starvation: Starve the cells in serum-free medium to upregulate transferrin receptor expression.

• Inhibitor Treatment: Pre-incubate the cells with Hydroxy Dynasore at various concentrations or a vehicle control.

• Transferrin Incubation: Add fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 594) and incubate at 37°C to allow for endocytosis.

• Acid Wash: To remove non-internalized, surface-bound transferrin, wash the cells with an acidic buffer (e.g., glycine (B1666218) buffer, pH 2.5).

• Fixation and Imaging: Fix the cells with paraformaldehyde and visualize the internalized transferrin using fluorescence microscopy.

• Quantification: Quantify the fluorescence intensity of internalized transferrin per cell using image analysis software.[1][2][4][21]

Rac1/Cdc42 Activation Assay (Pull-down)

This assay measures the amount of active, GTP-bound Rac1 or Cdc42 in cell lysates.

Methodology:

• Cell Lysis: Lyse cells treated with Hydroxy Dynasore or a control using a specific lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• Pull-down: Incubate the cell lysates with agarose (B213101) beads coupled to the p21-binding domain (PBD) of PAK1, which specifically binds to the active, GTP-bound form of Rac1 and Cdc42.

• Washing: Wash the beads to remove non-specifically bound proteins.

• Elution and Western Blotting: Elute the bound proteins from the beads and analyze by SDS-PAGE and western blotting using antibodies specific for Rac1 or Cdc42.[2][3][22][23][24]

Western Blotting for Phosphorylated Cofilin

This method detects the levels of phosphorylated (inactive) cofilin.

Methodology:

• Cell Lysis: Prepare cell lysates from cells treated with Hydroxy Dynasore or a control in a lysis buffer containing phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a solution containing bovine serum albumin (BSA) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated cofilin (e.g., at Serine 3). Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate. The membrane can be stripped and re-probed for total cofilin as a loading control.[1][20][25][26]

Conclusion and Future Directions

Hydroxy Dynasore is a powerful and widely used inhibitor for studying dynamin-dependent cellular processes. Its well-characterized inhibitory effects on clathrin-mediated endocytosis and synaptic vesicle recycling have made it an indispensable tool in cell biology and neuroscience. However, researchers and drug development professionals must be cognizant of its significant off-target effects, particularly on the actin cytoskeleton and cholesterol homeostasis. These dynamin-independent activities necessitate careful experimental design and the use of appropriate controls, such as dynamin knockout/knockdown models, to accurately interpret results.

Future research should focus on elucidating the precise molecular mechanisms underlying the off-target effects of Hydroxy Dynasore. A deeper understanding of how it interacts with signaling pathways that regulate actin dynamics could uncover novel therapeutic targets for diseases characterized by aberrant cell motility and invasion, such as cancer. Furthermore, the development of even more specific dynamin inhibitors with reduced off-target activities remains a key goal for the field. This in-depth guide provides a solid foundation for the effective use of Hydroxy Dynasore in research and highlights the critical considerations for its application in the development of novel therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. cellbiolabs.com [cellbiolabs.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. Dynasore - not just a dynamin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dynasore, a dynamin inhibitor, suppresses lamellipodia formation and cancer cell invasion by destabilizing actin filaments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dynamin inhibitors block activation of mTORC1 by amino acids independently of dynamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rndsystems.com [rndsystems.com]
• 11. The dynamin inhibitor dynasore inhibits bone resorption by rapidly disrupting actin rings of osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The dynamin chemical inhibitor dynasore impairs cholesterol trafficking and sterol-sensitive genes transcription in human HeLa cells and macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The Dynamin Chemical Inhibitor Dynasore Impairs Cholesterol Trafficking and Sterol-Sensitive Genes Transcription in Human HeLa Cells and Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Regulation of Cholesterol Homeostasis by Hedgehog Signaling in Osteoarthritic Cartilage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. CDC42 drives RHOA activity and actin polymerization during capacitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The Dynamin 2 inhibitor Dynasore affects the actin filament distribution during mouse early embryo development - PMC [pmc.ncbi.nlm.nih.gov]
• 20. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 21. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. RhoA/Rac1/Cdc42 Combo Activation Assay Kit (ab211168) is not available | Abcam [abcam.co.jp]
• 23. cellbiolabs.com [cellbiolabs.com]
• 24. merckmillipore.com [merckmillipore.com]
• 25. researchgate.net [researchgate.net]
• 26. bio-rad-antibodies.com [bio-rad-antibodies.com]

Investigating Clathrin-Mediated Endocytosis with Hydroxy Dynasore: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Hydroxy Dynasore, a potent inhibitor of dynamin, and its application in the study of clathrin-mediated endocytosis (CME). This document details the compound's mechanism of action, provides key quantitative data, outlines experimental protocols for its use, and presents visual workflows and signaling pathways to facilitate a deeper understanding of its utility in research and drug development.

Introduction to Hydroxy Dynasore

Hydroxy Dynasore, also known as Dyngo-4a, is a cell-permeable small molecule that acts as a potent and specific inhibitor of the GTPase activity of dynamin.[1][2] Dynamin is a large GTPase essential for the scission of newly formed vesicles from the plasma membrane during endocytosis, including the clathrin-mediated pathway.[3][4] By inhibiting dynamin, Hydroxy Dynasore effectively blocks the final step of vesicle budding, making it a valuable tool for investigating the mechanisms of CME and for screening potential therapeutic agents that target this pathway.[1][5] Compared to its analog, Dynasore, Hydroxy Dynasore exhibits improved potency and reduced cytotoxicity.[1]

Core Data and Properties

A summary of the key quantitative data for Hydroxy Dynasore is presented below, offering a quick reference for experimental design.

Table 1: Chemical and Physical Properties of Hydroxy Dynasore

Property	Value
Molecular Weight	338.31 g/mol [2][6]
Molecular Formula	C₁₈H₁₄N₂O₅[2]
CAS Number	1256493-34-1[2][6]
Appearance	Faintly yellow to dark yellow powder[7]
Solubility	Soluble to 100 mM in DMSO[2][6]
Storage	Store at -20°C[2][6]

Table 2: Inhibitory Activity of Hydroxy Dynasore

Target	IC₅₀ Value	Conditions
Dynamin 1	0.38 μM[1][2][6]	Brain recombinant
Dynamin 2	2.3 μM[1][8]	Recombinant mouse
Clathrin-Mediated Endocytosis	5.7 μM[1][5]	Transferrin uptake in U2OS cells
Botulinum Neurotoxin A (BoNT/A-Hc) uptake	16.0 ± 1.2 μM[1]	Cultured hippocampal neurons

Mechanism of Action

Clathrin-mediated endocytosis is a fundamental cellular process for the internalization of a wide range of molecules, from nutrients to signaling receptors.[9][10] The process is initiated by the recruitment of adaptor protein 2 (AP2) and clathrin to the plasma membrane, leading to the formation of a clathrin-coated pit.[9][10] As the pit invaginates, it sequesters cargo. The final step, vesicle scission, is mediated by the GTPase dynamin.[3][4] Dynamin polymerizes around the neck of the invaginated pit, and upon GTP hydrolysis, it constricts and severs the vesicle from the parent membrane.[4][11]

Hydroxy Dynasore inhibits the GTPase activity of dynamin.[1] This inhibition prevents the conformational changes in dynamin necessary for membrane fission, leading to an accumulation of clathrin-coated pits arrested at the plasma membrane.[12]

References

• 1. How are clathrin-coated vesicles uncoated? - Mechanobiology Institute, National University of Singapore [mbi.nus.edu.sg]
• 2. molbiolcell.org [molbiolcell.org]
• 3. protocols.io [protocols.io]
• 4. Transferrin uptake assay to measure Clathrin-mediated endocytosis in HIPCS derived neurons. [protocols.io]
• 5. academic.oup.com [academic.oup.com]
• 6. A Dynamin-Actin Interaction Is Required for Vesicle Scission during Endocytosis in Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 7. elibrary.ru [elibrary.ru]
• 8. The Role of Dynamin and Its Binding Partners in Coated Pit Invagination and Scission - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of clathrin-mediated endocytosis by hierarchical allosteric activation of AP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Roles of AP-2 in Clathrin-Mediated Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Roles of AP-2 in Clathrin-Mediated Endocytosis | PLOS One [journals.plos.org]
• 12. researchgate.net [researchgate.net]

Hydroxy Dynasore's Impact on Synaptic Vesicle Recycling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synaptic vesicle (SV) recycling is a fundamental process in neuronal communication, enabling the sustained release of neurotransmitters. This intricate cycle involves the exocytosis of SVs at the presynaptic terminal, followed by the endocytic retrieval of their membranes and components for re-formation into new vesicles. A key protein in this process is dynamin, a large GTPase responsible for the fission of newly formed vesicles from the plasma membrane. Hydroxy Dynasore, also known as Dyngo-4a, is a potent, cell-permeable inhibitor of dynamin that has emerged as a critical tool for dissecting the mechanisms of synaptic vesicle recycling. This technical guide provides an in-depth overview of Hydroxy Dynasore's effects, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying pathways and workflows.

Core Mechanism of Action

Hydroxy Dynasore exerts its effect by inhibiting the GTPase activity of dynamin.[1] Dynamin oligomerizes at the neck of budding vesicles and, through GTP hydrolysis, undergoes a conformational change that drives membrane scission.[2] By inhibiting this GTPase activity, Hydroxy Dynasore effectively stalls the endocytic process, leading to an accumulation of clathrin-coated pits at the plasma membrane and a depletion of the synaptic vesicle pool available for subsequent rounds of neurotransmission.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the inhibitory potency of Hydroxy Dynasore and its predecessor, Dynasore, on dynamin activity and endocytosis.

Compound	Target	Assay Condition	IC50 Value	Reference
Hydroxy Dynasore (Dyngo-4a)	Dynamin 1 (brain)	In vitro GTPase assay	0.38 µM	[4]
Dynamin 1 (recombinant)	In vitro GTPase assay	1.1 µM	[4]
Dynamin 2 (recombinant)	In vitro GTPase assay	2.6 µM	[1]
Dynamin-dependent endocytosis (Transferrin uptake)	Cell-based assay (multiple cell types)	5.7 µM	[5][6]
Synaptic Vesicle Endocytosis (SVE)	FM4-64 uptake in synaptosomes	26.8 µM	[5]
Dynasore	Dynamin 1	In vitro GTPase assay	~15 µM	[5]
Dynamin-dependent endocytosis	pHluorin-based assay in hippocampal neurons	Dose-dependent inhibition	[7]
Synaptic Vesicle Endocytosis (SVE)	FM4-64 uptake in synaptosomes	184 µM	[5]

Signaling and Experimental Workflow Diagrams

To visually represent the processes affected by Hydroxy Dynasore, the following diagrams have been generated using the DOT language.

Caption: Dynamin-mediated synaptic vesicle recycling pathway and the inhibitory action of Hydroxy Dynasore.

Caption: Experimental workflow for assessing synaptic vesicle endocytosis using FM dyes and Hydroxy Dynasore.

Caption: Workflow for the in vitro dynamin GTPase activity assay.

Detailed Experimental Protocols

Fluorescence Microscopy-Based Synaptic Vesicle Endocytosis Assay

This protocol is adapted from studies utilizing styryl dyes (e.g., FM4-64) to monitor synaptic vesicle recycling.[5][8][9]

Objective: To visualize and quantify the inhibition of synaptic vesicle endocytosis by Hydroxy Dynasore.

Materials:

• Primary neuronal cultures (e.g., hippocampal or cerebellar granule neurons)

• Tyrode's solution or similar physiological buffer

• High K+ solution (e.g., 90 mM KCl in Tyrode's solution)

• FM4-64 dye (or other FM dyes)

• Hydroxy Dynasore

• DMSO (vehicle control)

• Fluorescence microscope with appropriate filter sets and a perfusion system

Procedure:

• Baseline Loading:

  • Mount the coverslip with cultured neurons onto the microscope stage and perfuse with Tyrode's solution.

  • Prepare a loading solution containing 10 µM FM4-64 in Tyrode's solution.

  • Induce synaptic vesicle exocytosis by perfusing with high K+ solution containing FM4-64 for 60-120 seconds. This allows the dye to be taken up into recycling vesicles.[8]

  • Wash the cells with dye-free Tyrode's solution for 5-10 minutes to remove extracellular and non-specifically bound dye.

• Inhibitor Application:

  • Acquire baseline images of the fluorescently labeled synaptic boutons.

  • Perfuse the neurons with Tyrode's solution containing the desired concentration of Hydroxy Dynasore (e.g., 30 µM) or DMSO as a vehicle control for at least 2 minutes prior to stimulation.[7]

• Destaining and Imaging:

  • Apply a second stimulus (e.g., high K+ solution) in the presence of Hydroxy Dynasore or DMSO to induce exocytosis of the dye-loaded vesicles.

  • Capture time-lapse images of the fluorescent boutons during and after the stimulus. The rate of fluorescence decay corresponds to the rate of exocytosis (destaining).

• Data Analysis:

  • Measure the fluorescence intensity of individual boutons over time.

  • In control conditions, fluorescence will decrease as vesicles fuse and release the dye.

  • In the presence of an effective concentration of Hydroxy Dynasore, subsequent rounds of endocytosis are blocked, leading to a depletion of the readily releasable pool of vesicles and a faster and more pronounced depression of synaptic responses upon repeated stimulation.[7]

Electrophysiological Recording of Synaptic Transmission

This protocol measures the functional consequences of inhibiting synaptic vesicle recycling on neurotransmission.[7][10]

Objective: To assess the impact of Hydroxy Dynasore on evoked and spontaneous synaptic currents.

Materials:

• Neuronal cultures or brain slices

• Patch-clamp electrophysiology setup

• Artificial cerebrospinal fluid (aCSF)

• Recording electrodes filled with internal solution

• Hydroxy Dynasore and DMSO

Procedure:

• Establish Recording:

  • Obtain a whole-cell patch-clamp recording from a neuron.

  • Record baseline evoked inhibitory or excitatory postsynaptic currents (eIPSCs or eEPSCs) by stimulating presynaptic axons.

• Inhibitor Application:

  • Perfuse the preparation with aCSF containing Hydroxy Dynasore (e.g., 80 µM) or DMSO for a few minutes.[7]

• Stimulation and Recording:

  • Apply a train of stimuli (e.g., 10 Hz for 60 seconds) to induce sustained synaptic activity.[7]

  • Record the postsynaptic currents during and after the stimulation train.

• Data Analysis:

  • Measure the amplitude of the postsynaptic currents.

  • In the presence of Hydroxy Dynasore, the inhibition of vesicle recycling will lead to a rapid depression of synaptic transmission during the stimulus train, as the readily releasable pool of vesicles is not replenished.[7] The recovery of transmission after the train will also be significantly impaired.[7][10]

In Vitro Dynamin GTPase Activity Assay

This biochemical assay directly measures the inhibitory effect of Hydroxy Dynasore on dynamin's enzymatic activity.[2][11][12]

Objective: To determine the IC50 of Hydroxy Dynasore for dynamin GTPase activity.

Materials:

• Purified recombinant dynamin protein

• GTPase buffer (e.g., 20 mM HEPES, 150 mM KCl, 1 mM EDTA, 1 mM DTT, 2 mM MgCl2)

• GTP (including a radiolabeled tracer like [α-32P]GTP or a system for detecting inorganic phosphate)

• Malachite green reagent for colorimetric phosphate detection, or thin-layer chromatography (TLC) for separating GTP and GDP.[2][12]

• Hydroxy Dynasore at various concentrations

Procedure:

• Reaction Setup:

  • In a microplate or reaction tubes, prepare a reaction mixture containing the GTPase buffer, GTP, and purified dynamin.

  • To stimulate dynamin's activity, phospholipids (B1166683) or SH3 domain-containing proteins can be included.[5][12]

• Inhibitor Addition:

  • Add varying concentrations of Hydroxy Dynasore (dissolved in DMSO) to the reaction mixtures. Include a DMSO-only control.

• GTPase Reaction:

  • Initiate the reaction by adding GTP.

  • Incubate at 37°C for a defined period (e.g., 20-30 minutes).

• Detection of GTP Hydrolysis:

  • Stop the reaction and measure the amount of GTP hydrolyzed (i.e., the amount of GDP or inorganic phosphate produced).

  • If using a colorimetric method with malachite green, add the reagent and measure the absorbance at the appropriate wavelength.[12]

  • If using a radioactive assay, separate [α-32P]GTP from [α-32P]GDP using TLC and quantify the spots.[2]

• Data Analysis:

  • Plot the percentage of GTPase activity against the concentration of Hydroxy Dynasore.

  • Fit the data to a dose-response curve to calculate the IC50 value.

Conclusion

Hydroxy Dynasore is a powerful and specific inhibitor of dynamin-mediated endocytosis. Its rapid and reversible action makes it an invaluable tool for studying the dynamics of synaptic vesicle recycling in real-time.[3][7] The quantitative data and detailed protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals seeking to utilize Hydroxy Dynasore to investigate the intricate mechanisms of synaptic function and to explore potential therapeutic interventions targeting endocytic pathways.

References

• 1. Hydroxy Dynasore | Dynamin | Tocris Bioscience [tocris.com]
• 2. biophys.w3.kanazawa-u.ac.jp [biophys.w3.kanazawa-u.ac.jp]
• 3. Inhibition of dynamin completely blocks compensatory synaptic vesicle endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 5. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Acute Dynamin Inhibition Dissects Synaptic Vesicle Recycling Pathways That Drive Spontaneous and Evoked Neurotransmission - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Examination of Synaptic Vesicle Recycling Using FM Dyes During Evoked, Spontaneous, and Miniature Synaptic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Dynamin and activity regulate synaptic vesicle recycling in sympathetic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A highly-sensitive high throughput assay for dynamin's basal GTPase activity | PLOS One [journals.plos.org]
• 12. kirchhausen.hms.harvard.edu [kirchhausen.hms.harvard.edu]

A Deep Dive into Dynamin GTPase Activity: Mechanisms, Quantification, and Experimental Approaches

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dynamin is a large GTPase renowned for its essential role in membrane fission, particularly during endocytic processes like clathrin-mediated endocytosis (CME).[1] Unlike typical small GTPases that function as molecular switches, dynamin acts as a mechanochemical enzyme, utilizing the energy from GTP hydrolysis to remodel and sever membrane tubules.[2][3] Its activity is tightly regulated by self-assembly, protein-protein interactions, and lipid binding.[4] Dysregulation of dynamin function is implicated in various pathological conditions, making it a compelling target for therapeutic development. This technical guide provides an in-depth overview of the foundational research on dynamin GTPase activity, presenting quantitative data, detailed experimental protocols, and visual diagrams of key pathways and workflows.

The Dynamin Superfamily: Structure and Function

Dynamin is the founding member of a superfamily of large GTPases involved in membrane remodeling.[1][5] Canonical dynamin consists of five distinct domains:

• N-terminal GTPase (G) domain: Binds and hydrolyzes GTP.[2]

• Middle domain (MD): Involved in self-assembly.[6]

• Pleckstrin homology (PH) domain: Binds to phosphoinositides, such as phosphatidylinositol (4,5)-bisphosphate (PIP2), anchoring dynamin to the membrane.[2]

• GTPase effector domain (GED): Plays a crucial role in stimulating GTPase activity through intramolecular and intermolecular interactions.[7]

• C-terminal Proline-rich domain (PRD): Interacts with various SH3 domain-containing proteins, facilitating recruitment and regulation.[2]

Dynamin's function is critically dependent on its ability to self-assemble into helical collars around the necks of budding vesicles.[8][9] This assembly dramatically stimulates its GTPase activity, which is essential for the final scission event.[4][10]

The Dynamin GTPase Cycle

The GTPase cycle of dynamin is distinct from that of small G-proteins. It is characterized by a relatively low affinity for GTP and a robust basal rate of hydrolysis, which is significantly amplified upon self-assembly.[2][6] The cycle involves GTP binding, a conformational change that constricts the helical assembly, coordinated GTP hydrolysis, and subsequent disassembly or rearrangement.[5][9]

Caption: The mechanochemical GTPase cycle of dynamin.

Quantitative Analysis of Dynamin GTPase Activity

The GTPase activity of dynamin is context-dependent, showing a significant increase upon assembly on a membrane template. This assembly-stimulated activity is crucial for its physiological function.

Condition	Kinetic Parameter	Reported Value	Reference
Basal (Unassembled)	GTP Hydrolysis Rate (kcat)	~1-5 min⁻¹	[11]
Michaelis Constant (Km) for GTP	10–150 µM	[2]
Assembly-Stimulated	GTP Hydrolysis Rate (kcat)	>100-fold increase over basal rate	[10][12]
(on lipid nanotubes)	(e.g., from 0.3 to 4.3 s⁻¹)	[2]
Dynamin II (intrinsic)	Dissociation Constant (Kd) for mantdGTP	0.5 µM	[13]

Role in Clathrin-Mediated Endocytosis (CME)

Dynamin plays a pivotal, late-stage role in CME, where it is recruited to the neck of deeply invaginated clathrin-coated pits.[1][6] Its assembly into a helical collar and subsequent GTP hydrolysis-driven constriction are thought to generate the mechanical force required to sever the vesicle from the plasma membrane.[14][15] There is evidence for a dual role, where dynamin may first act as a regulatory monitor of pit maturation before functioning as a fission-catalyzing machine.[6][16]

Caption: The sequential stages of clathrin-mediated endocytosis.

Experimental Protocols

Protocol: Colorimetric GTPase Activity Assay (Malachite Green-based)

This assay measures the amount of inorganic phosphate (B84403) (Pi) released during GTP hydrolysis. It is a robust and common method for quantifying dynamin's enzymatic activity.[10]

Materials:

• Purified dynamin protein

• Assay Buffer: 20 mM HEPES, pH 7.5, 150 mM KCl, 1 mM MgCl2, 1 mM DTT

• GTP stock solution (high purity, low phosphate)

• Phosphate standards

• Malachite Green reagent (e.g., PiColorLock™ Gold or similar)

• 96-well microplate

• Microplate reader (absorbance at ~620-660 nm)

Procedure:

• Prepare Reagents: Dilute dynamin protein to the desired concentration (e.g., 0.1-1 µM) in Assay Buffer. Prepare a range of GTP concentrations (e.g., 0-1 mM) in Assay Buffer.

• Set up Reaction: In a 96-well plate, add 25 µL of dynamin solution to each well. Include a "no enzyme" control with Assay Buffer only.

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Initiate Reaction: Start the reaction by adding 25 µL of the GTP solution to each well.

• Incubation: Incubate the plate at 37°C for a set time (e.g., 15-30 minutes), ensuring the reaction stays within the linear range (less than 15-20% of GTP hydrolyzed).

• Stop Reaction & Develop Color: Stop the reaction by adding 50 µL of the Malachite Green reagent. This reagent is acidic and will quench the enzymatic reaction while complexing with the released Pi.

• Read Absorbance: After a 10-20 minute color development period at room temperature, measure the absorbance at ~630 nm using a microplate reader.

• Quantification: Calculate the amount of Pi released by comparing the absorbance values to a standard curve generated using the phosphate standards.

Caption: Workflow for a colorimetric dynamin GTPase assay.

Protocol: In Vitro Vesicle Scission Assay

This assay reconstitutes the membrane fission activity of dynamin using lipid tubules or liposomes, providing a more direct measure of its mechanochemical function.

Materials:

• Purified dynamin protein

• Lipids (e.g., Brain Polar Lipids or a defined mixture containing PIP2)

• Liposome preparation equipment (e.g., extruder)

• Assay Buffer (as above)

• GTP

• Negative stain reagents (e.g., uranyl acetate) for Transmission Electron Microscopy (TEM)

• TEM grid and microscope

Procedure:

• Prepare Lipid Templates: Prepare liposomes or lipid nanotubes by extrusion or other methods. The inclusion of PIP2 is critical for dynamin recruitment.

• Dynamin Assembly: Incubate the purified dynamin (e.g., 1 µM) with the lipid templates (e.g., 0.1 mM lipid) in Assay Buffer at room temperature for 10-15 minutes to allow for assembly.

• Initiate Fission: Add GTP to a final concentration of 1 mM to initiate the scission reaction. For a negative control, add a non-hydrolyzable GTP analog (e.g., GMP-PCP) or no nucleotide.

• Incubation: Incubate for 10-20 minutes at 37°C.

• Sample Preparation for TEM: Apply a small volume of the reaction mixture to a carbon-coated TEM grid.

• Negative Staining: Remove excess liquid and stain the sample with 2% uranyl acetate.

• Imaging: Allow the grid to dry completely and visualize the results using a transmission electron microscope. Look for the conversion of long lipid tubules into small vesicles in the GTP-containing sample compared to the controls.

Conclusion

Understanding the fundamental mechanisms of dynamin GTPase activity is crucial for both basic cell biology and applied biomedical research. Its unique mechanochemical properties, which distinguish it from regulatory GTPases, are central to its role in membrane fission. The quantitative data and experimental protocols provided here serve as a foundational guide for researchers investigating dynamin's function and for professionals seeking to develop novel therapeutics that target its activity. Continued research into the intricate regulation of the dynamin GTPase cycle will undoubtedly uncover new insights into cellular physiology and disease.

References

• 1. Role of Clathrin and Dynamin in Clathrin Mediated Endocytosis/Synaptic Vesicle Recycling and Implications in Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanics of Dynamin-Mediated Membrane Fission - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GTPase activity of dynamin and resulting conformation change are essential for endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dynamin and its Role in Membrane Fission - Annual Reviews Collection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Dynamin, a membrane remodelling GTPase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dissecting dynamin’s role in clathrin-mediated endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 8. Dynamin Rings: Not Just for Fission - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Membrane fission by dynamin: what we know and what we need to know - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Robust colorimetric assays for dynamin's basal and stimulated GTPase activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Invited review: Mechanisms of GTP hydrolysis and conformational transitions in the dynamin superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dynamin GTPase domain mutants that differentially affect GTP binding, GTP hydrolysis, and clathrin-mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Dynamin-dependent Vesicle Twist at the Final Stage of Clathrin-mediated Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

The Pivotal Role of Dynamin in Cellular Trafficking: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dynamin, a large GTPase, stands as a central figure in the intricate choreography of cellular trafficking. Its primary and most studied role is to mediate the fission of nascent vesicles from parent membranes, a critical step in processes such as endocytosis, synaptic vesicle recycling, and trafficking from the Golgi apparatus.[1][2] This technical guide provides an in-depth exploration of dynamin's function, offering detailed experimental protocols, quantitative data, and visual representations of key pathways and workflows to support researchers and professionals in the field.

Core Concepts: The Dynamin Superfamily and its Mechanism of Action

The dynamin superfamily comprises a group of large GTPases involved in a variety of membrane remodeling events, including vesicle scission, organelle division, and even microbial resistance.[2] Classical dynamins, the focus of this guide, are characterized by five key domains: a GTPase (G) domain, a Middle domain, a Pleckstrin Homology (PH) domain, a GTPase Effector Domain (GED), and a Proline-Rich Domain (PRD).[3]

Dynamin's mechanism of action is a subject of ongoing research, but a consensus model has emerged.[2] It is widely accepted that dynamin oligomerizes into a helical collar around the neck of a budding vesicle.[2][4] Upon GTP hydrolysis, a conformational change is induced, leading to the constriction of this collar and ultimately, membrane fission.[2] This process is not solely dependent on dynamin's intrinsic properties; it is also influenced by membrane tension and the presence of binding partners.[5]

Dynamin's Role in Clathrin-Mediated Endocytosis (CME)

Clathrin-mediated endocytosis is the best-characterized pathway for the internalization of cargo molecules from the plasma membrane. Dynamin plays an indispensable role in the final scission step of this process. The recruitment of dynamin to the clathrin-coated pit is a regulated process, with dynamin accumulating at the neck of the invagination just prior to vesicle release.

Quantitative Data

The following tables summarize key quantitative data related to dynamin's function, providing a valuable resource for experimental design and interpretation.

Table 1: Kinetic Parameters of Dynamin GTP Hydrolysis

Dynamin Variant	K_m (µM)	k_cat (min⁻¹)	Reference
Wild-type Dynamin-1	10-100	1-20	[6]
Dynamin-2	0.5	-	[7][8]
T65A Mutant	-	Impaired	[9]
R66A Mutant	Higher	-	[10]
K142A, T141Q Mutants	Similar	-	[10]

Note: k_cat values can be significantly stimulated by self-assembly on lipid templates.

Table 2: Quantitative Analysis of Dynamin in Clathrin-Coated Pits

Parameter	Value	Reference
Number of dynamin molecules for fission	26-40	[11]
Minimal dynamin monomers for efficient fission	26-28	[2]
Inner diameter of in vivo dynamin helices	20 nm	[4]
Pitch of in vivo dynamin helices	18-20 nm	[4]

Table 3: Effects of Dynamin Inhibitors

Inhibitor	Target(s)	IC₅₀ (µM) for Dynamin I GTPase Activity	Reference
Dynasore	Dynamin-1, -2	~15	[12]
Dyngo-4a	Dynamin-1, -2	Not specified for GTPase activity	[13]
Dynole 34-2	Dynamin-1, -2	Not specified for GTPase activity	[12]

Note: The specificity of some dynamin inhibitors has been questioned, with evidence of off-target effects.[13]

Experimental Protocols

Detailed methodologies are crucial for the successful study of dynamin. The following sections provide outlines for key experimental procedures.

Dynamin Purification

The purification of functional dynamin is a prerequisite for many in vitro assays. A common method involves affinity purification from brain extracts or recombinant expression systems.

Protocol Outline: Affinity Purification from Sheep Brain [14]

• Preparation of Brain Extract: Homogenize sheep brain tissue and prepare a peripheral membrane extract.

• Ammonium (B1175870) Sulfate (B86663) Precipitation: Fractionate the extract using ammonium sulfate to enrich for dynamin.

• Affinity Chromatography: Utilize a column with a recombinant SH3 domain (e.g., from amphiphysin) to specifically bind and purify dynamin I.

• Elution and Dialysis: Elute the bound dynamin and dialyze into an appropriate storage buffer.

GTPase Activity Assay

Measuring the GTPase activity of dynamin is fundamental to understanding its function and the effects of mutations or inhibitors. A common method is the colorimetric malachite green assay, which detects the release of inorganic phosphate (B84403) (Pi).[15][16]

Protocol Outline: Malachite Green GTPase Assay [15][16][17]

• Reaction Setup: In a 96-well plate, combine purified dynamin (e.g., 200 nM) with a reaction buffer (e.g., 20 mM HEPES pH 7.4, 100 mM NaCl, 1 mM MgCl₂). To measure stimulated activity, include lipid nanotubes or other assembly-promoting factors.

• Initiation: Start the reaction by adding GTP (e.g., 500 µM).

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 45 minutes).

• Termination and Detection: Stop the reaction and add the malachite green reagent.

• Measurement: Read the absorbance at approximately 620-650 nm to quantify the amount of released Pi.

In Vitro Membrane Fission Assay

Reconstituting dynamin-mediated membrane fission in vitro allows for a controlled analysis of the scission process.

Protocol Outline: Liposome (B1194612) Tubulation and Fission Assay [18][19]

• Liposome Preparation: Prepare liposomes with a lipid composition that mimics the plasma membrane, including phosphatidylinositol 4,5-bisphosphate (PIP₂).

• Tubulation: Incubate the liposomes with purified dynamin. Dynamin will self-assemble on the liposome surface, inducing the formation of lipid tubules.

• Fission Induction: Add GTP to the reaction.

• Visualization: Observe the constriction and fragmentation of the lipid tubules using electron microscopy.[20][21]

Total Internal Reflection Fluorescence (TIRF) Microscopy

TIRF microscopy is a powerful technique for visualizing the dynamics of dynamin and other endocytic proteins at the plasma membrane with high temporal and spatial resolution.[22][23]

Protocol Outline: TIRF Microscopy of Dynamin Recruitment [23][24]

• Cell Culture and Transfection: Culture adherent cells on coverslips and transfect with a fluorescently tagged dynamin construct (e.g., dynamin-EGFP).

• Microscope Setup: Use an inverted microscope equipped for through-the-objective TIRF. Align the laser (e.g., 488 nm for EGFP) to achieve total internal reflection.

• Image Acquisition: Acquire time-lapse images of the cells, focusing on the evanescent field at the cell-coverslip interface.

• Data Analysis: Analyze the image series to track the recruitment, assembly, and disappearance of dynamin puncta at sites of endocytosis.

Conclusion and Future Directions

Dynamin's role as a master regulator of membrane fission is well-established, yet many questions remain. Future research will likely focus on the precise molecular choreography of the fission event, the interplay between different dynamin isoforms and their splice variants, and the regulation of dynamin by its diverse binding partners.[25][26] Furthermore, a deeper understanding of dynamin's involvement in pathological conditions, such as cancer and neurodegenerative diseases, holds significant promise for the development of novel therapeutic strategies.[27] The continued application of advanced imaging techniques, combined with in vitro reconstitution assays and quantitative proteomics, will undoubtedly provide further insights into the multifaceted functions of this essential cellular machine.

References

• 1. Affinity Purification and Functional Characterization of Dynamin-Related Protein 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Membrane fission by dynamin: what we know and what we need to know - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanics of Dynamin-Mediated Membrane Fission - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reaching a consensus on the mechanism of dynamin? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dynamin and its Role in Membrane Fission - Annual Reviews Collection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 9. The Role of Dynamin and Its Binding Partners in Coated Pit Invagination and Scission - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. kirchhausen.hms.harvard.edu [kirchhausen.hms.harvard.edu]
• 12. researchgate.net [researchgate.net]
• 13. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rapid purification of native dynamin I and colorimetric GTPase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Robust colorimetric assays for dynamin's basal and stimulated GTPase activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Uncoupling of dynamin polymerization and GTPase activity revealed by the conformation-specific nanobody dynab | eLife [elifesciences.org]
• 18. In vitro reconstitution of discrete stages of dynamin-dependent endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. www2.mrc-lmb.cam.ac.uk [www2.mrc-lmb.cam.ac.uk]
• 20. Visualization of Dynamins - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biorxiv.org [biorxiv.org]
• 22. Total Internal Reflection Fluorescence (TIRF) Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Oligomerization State of Dynamin 2 in Cell Membranes Using TIRF and Number and Brightness Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Two-color total internal refection fluorescence microscopy of exocytosis in endocrine cells - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Differential Distribution of Dynamin Isoforms in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 26. molbiolcell.org [molbiolcell.org]
• 27. molbiolcell.org [molbiolcell.org]

Protocols & Analytical Methods

Hydroxy Dynasore: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Dynasore, also known as Dyngo-4a, is a potent and cell-permeable inhibitor of dynamin, a GTPase essential for clathrin-mediated endocytosis and other cellular membrane trafficking processes.[1][2][3] As a structural analog of Dynasore, Hydroxy Dynasore offers improved potency and reduced cytotoxicity, making it a valuable tool for studying the role of dynamin in various cellular functions.[1][2][4] This document provides detailed application notes and protocols for the use of Hydroxy Dynasore in cell culture experiments.

Dynamin plays a crucial role in the scission of newly formed vesicles from the plasma membrane during endocytosis.[1][2][3] By inhibiting the GTPase activity of dynamin, Hydroxy Dynasore effectively blocks this process, leading to an accumulation of clathrin-coated pits at the cell surface.[5][6] This inhibitory action allows researchers to investigate the downstream consequences of blocking dynamin-dependent pathways, including receptor trafficking, nutrient uptake, viral entry, and synaptic vesicle recycling.[7][8]

Chemical Properties and Storage

Property	Value	Reference
Molecular Weight	338.31 g/mol
Formula	C₁₈H₁₄N₂O₅
Purity	≥98%	[9]
Solubility	Soluble to 100 mM in DMSO	[9]
Storage	Store at -20°C	[9]

Quantitative Data: In Vitro Efficacy

Hydroxy Dynasore has been demonstrated to be a potent inhibitor of dynamin isoforms and dynamin-dependent cellular processes. The following tables summarize its inhibitory concentrations (IC₅₀) from various studies.

Table 1: Inhibition of Dynamin GTPase Activity

Target	IC₅₀ Value	Conditions	Reference
Dynamin 1 (brain recombinant)	0.38 µM	-	[1][9][10]
Dynamin 1 (recombinant)	1.1 µM	-	[10]
Dynamin 2 (recombinant mouse)	2.3 µM	-	[1][10][11]
Dynamin 2	2.6 µM	-	[9]

Table 2: Inhibition of Cellular Processes

Process	Cell Type	IC₅₀ Value	Reference
Clathrin-mediated endocytosis of transferrin	U2OS cells	5.7 µM	[1][2][4][11]
Internalization of Alexa Fluor 488-BoNT/A-Hc	Hippocampal neurons	16.0 ± 1.2 µM	[1][11]

Mechanism of Action

Hydroxy Dynasore functions by inhibiting the GTPase activity of dynamin. This inhibition prevents the conformational changes required for the scission of clathrin-coated pits from the plasma membrane, thereby halting the endocytic process at a late stage.

Figure 1: Mechanism of action of Hydroxy Dynasore in inhibiting dynamin-mediated endocytosis.

Experimental Protocols

Protocol 1: General Protocol for Inhibiting Endocytosis in Cultured Cells

This protocol provides a general guideline for using Hydroxy Dynasore to inhibit dynamin-dependent endocytosis. Optimal concentrations and incubation times may vary depending on the cell type and experimental conditions and should be determined empirically.

Materials:

• Hydroxy Dynasore powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Complete cell culture medium appropriate for the cell line

• Phosphate-buffered saline (PBS), sterile

• Cultured cells plated in appropriate vessels (e.g., multi-well plates, coverslips)

Stock Solution Preparation:

• Prepare a 10 mM stock solution of Hydroxy Dynasore by dissolving the appropriate amount of powder in sterile DMSO. For example, dissolve 3.38 mg of Hydroxy Dynasore (MW = 338.31 g/mol ) in 1 mL of DMSO.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C.

Experimental Procedure:

• Culture cells to the desired confluency (typically 50-70%).[3][5]

• Prepare the working solution of Hydroxy Dynasore by diluting the 10 mM stock solution in pre-warmed complete cell culture medium to the desired final concentration (e.g., 1 µM to 100 µM). It is crucial to also prepare a vehicle control (DMSO) at the same final concentration as in the Hydroxy Dynasore-treated samples.

• Remove the existing culture medium from the cells and wash once with sterile PBS.

• Add the medium containing the desired concentration of Hydroxy Dynasore or the vehicle control to the cells.

• Incubate the cells for the desired period (e.g., 15-60 minutes) at 37°C in a CO₂ incubator. The optimal pre-incubation time should be determined for each cell type and experimental setup. A 20-minute pre-incubation has been shown to be effective in hippocampal neurons.[1][11]

• Proceed with the downstream application (e.g., addition of a ligand, virus, or labeled cargo to assess uptake).

• After the treatment, wash the cells with PBS and process for analysis (e.g., immunofluorescence microscopy, flow cytometry, western blotting).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. kirchhausen.hms.harvard.edu [kirchhausen.hms.harvard.edu]
• 6. researchgate.net [researchgate.net]
• 7. Dynasore inhibits rapid endocytosis in bovine chromaffin cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dynasore | Cell Signaling Technology [cellsignal.com]
• 9. Hydroxy Dynasore | Dynamin | Tocris Bioscience [tocris.com]
• 10. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]

Optimal Working Concentration of Hydroxy Dynasore in Neurons: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Dynasore, also known as Dyngo-4a, is a potent and cell-permeable inhibitor of dynamin, a GTPase crucial for clathrin-mediated endocytosis and synaptic vesicle recycling. As an analog of Dynasore, Hydroxy Dynasore offers improved potency and reduced cytotoxicity, making it a valuable tool for studying dynamin-dependent cellular processes, particularly in sensitive neuronal cultures.[1][2][3] This document provides detailed application notes and protocols to guide researchers in determining and utilizing the optimal working concentration of Hydroxy Dynasore in neurons.

Mechanism of Action

Dynamin is a large GTPase that plays a critical role in the fission of nascent vesicles from the plasma membrane during endocytosis.[1][4] It assembles at the neck of clathrin-coated pits and, through its GTPase activity, constricts and severs the vesicle from the parent membrane. Hydroxy Dynasore is a non-competitive inhibitor of the GTPase activity of dynamin 1 and dynamin 2, as well as the mitochondrial dynamin, Drp1.[5] By inhibiting dynamin's function, Hydroxy Dynasore effectively blocks dynamin-dependent endocytic pathways.[6]

Figure 1: Mechanism of Hydroxy Dynasore Action.

Quantitative Data Summary

The effective concentration of Hydroxy Dynasore can vary depending on the specific dynamin isoform, the cell type, and the experimental conditions. Below is a summary of reported IC50 values and working concentrations.

Parameter	Value	Cell Type/System	Reference
IC50 Dynamin 1 GTPase Activity	0.38 µM	Recombinant brain dynamin I	[1][7]
IC50 Dynamin 2 GTPase Activity	2.3 µM - 2.6 µM	Recombinant mouse dynamin II	[1][7]
IC50 Transferrin Endocytosis	5.7 µM	U2OS cells	[1][2][3][4]
IC50 BoNT/A-Hc Internalization	16.0 ± 1.2 µM	Cultured hippocampal neurons	[1][4]
IC50 Synaptic Vesicle Endocytosis	26.8 µM	Cultured neurons	[2]
Working Concentration Range	1 - 100 µM	Cultured hippocampal neurons	[1][4]
Working Concentration for SVE	30 µM	Cultured cerebellar granule neurons	[2]

Experimental Protocols

Protocol 1: Preparation of Hydroxy Dynasore Stock Solution

Materials:

• Hydroxy Dynasore powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile microcentrifuge tubes

Procedure:

• Hydroxy Dynasore is soluble in DMSO up to 100 mM. To prepare a 10 mM stock solution, reconstitute the appropriate amount of Hydroxy Dynasore powder in sterile DMSO. For example, for a 15 mM stock, reconstitute 5 mg of powder in 1.03 mL of DMSO.[6]

• Vortex briefly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to one month.[6] For longer-term storage, consult the manufacturer's instructions.

Protocol 2: Determining the Optimal Working Concentration in Neurons

The optimal working concentration should be empirically determined for each neuronal cell type and experimental setup. This protocol outlines a general workflow for determining a concentration that effectively inhibits dynamin-dependent processes without inducing significant cytotoxicity.

Figure 2: Workflow for Optimal Concentration Determination.

Materials:

• Cultured neurons (e.g., primary hippocampal or cortical neurons, or a neuronal cell line)

• Complete cell culture medium

• Hydroxy Dynasore stock solution (from Protocol 1)

• Phosphate-buffered saline (PBS)

• Cell viability assay kit (e.g., MTT, PrestoBlue, or LDH cytotoxicity assay)

• 96-well cell culture plates

Procedure:

• Cell Plating: Plate neurons in a 96-well plate at a suitable density and allow them to adhere and mature according to your standard protocol.

• Preparation of Working Solutions: Prepare a series of dilutions of Hydroxy Dynasore in pre-warmed complete cell culture medium. A suggested starting range is from 1 µM to 100 µM. Include a vehicle control (medium with the same final concentration of DMSO as the highest Hydroxy Dynasore concentration).

• Treatment: Carefully remove the medium from the wells and replace it with the prepared working solutions of Hydroxy Dynasore or the vehicle control.

• Incubation: Incubate the cells for the desired treatment time. A pre-incubation time of 20-30 minutes is often sufficient to see an inhibitory effect.[1][4]

• Cell Viability Assessment: Following incubation, assess cell viability using your chosen assay according to the manufacturer's instructions. This will help identify the concentration range that is not cytotoxic.

• Functional Assessment: In parallel, perform a functional assay to measure the inhibition of endocytosis (see Protocol 3).

• Data Analysis: Plot the results of the cell viability and functional assays against the Hydroxy Dynasore concentration. The optimal working concentration will be the lowest concentration that gives a significant inhibition of the dynamin-dependent process without causing a significant decrease in cell viability.

Protocol 3: Functional Assay - Fluorescent Transferrin Uptake

This protocol assesses the inhibition of clathrin-mediated endocytosis by measuring the uptake of fluorescently labeled transferrin.

Figure 3: Workflow for Transferrin Uptake Assay.

Materials:

• Cultured neurons on coverslips or in imaging-compatible plates

• Hydroxy Dynasore working solutions (from Protocol 2)

• Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 488)

• Serum-free cell culture medium

• Cold PBS

• 4% Paraformaldehyde (PFA) in PBS for fixing

• Mounting medium with DAPI

Procedure:

• Serum Starvation: If necessary for your cell type, serum-starve the neurons for 30-60 minutes in serum-free medium to increase the number of available transferrin receptors at the cell surface.

• Inhibitor Treatment: Pre-incubate the neurons with the desired concentrations of Hydroxy Dynasore or vehicle control in serum-free medium for 20-30 minutes at 37°C.

• Transferrin Uptake: Add fluorescently labeled transferrin to the medium at a final concentration of 10-25 µg/mL and incubate for 15-30 minutes at 37°C to allow for endocytosis.

• Stop Uptake and Wash: To stop the uptake, place the plate on ice and wash the cells three times with ice-cold PBS to remove non-internalized transferrin.

• Acid Wash (Optional): To remove any remaining surface-bound transferrin, you can briefly wash the cells with a mild acid buffer (e.g., 0.2 M acetic acid, 0.5 M NaCl, pH 2.5) for 1-2 minutes on ice, followed by several washes with cold PBS.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Staining and Mounting: Wash the cells with PBS and mount the coverslips onto slides using a mounting medium containing DAPI to visualize the nuclei.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the intracellular fluorescence intensity per cell using image analysis software (e.g., ImageJ/Fiji). Compare the fluorescence intensity in Hydroxy Dynasore-treated cells to the vehicle control to determine the extent of inhibition.

Conclusion

Hydroxy Dynasore is a powerful tool for investigating dynamin-dependent processes in neurons. The protocols and data presented here provide a comprehensive guide for researchers to effectively utilize this inhibitor. It is crucial to empirically determine the optimal working concentration for each specific neuronal model to ensure potent inhibition of dynamin activity while minimizing off-target effects and cytotoxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dynasore | Cell Signaling Technology [cellsignal.com]
• 7. axonmedchem.com [axonmedchem.com]

Preparation of Hydroxy Dynasore Stock Solution from Powder: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a stock solution of Hydroxy Dynasore from its powdered form. Hydroxy Dynasore is a potent, cell-permeable inhibitor of dynamin, a GTPase essential for endocytosis. Accurate preparation of stock solutions is critical for ensuring experimental reproducibility and the reliable assessment of its biological effects. This guide outlines the necessary materials, a step-by-step procedure, and important safety considerations.

Introduction

Hydroxy Dynasore is a widely used small molecule inhibitor in cell biology and drug discovery research to study the role of dynamin-dependent endocytosis in various cellular processes. It is an analog of Dynasore with improved potency and reduced cytotoxicity.[1] To ensure the integrity of experimental results, it is imperative to prepare a stable and accurately concentrated stock solution. This protocol details the standardized procedure for dissolving Hydroxy Dynasore powder to create a stock solution suitable for in vitro and in vivo studies.

Chemical Properties and Solubility

A thorough understanding of the physicochemical properties of Hydroxy Dynasore is fundamental to its proper handling and storage.

Property	Value	References
Molecular Weight	338.31 g/mol
Appearance	Faintly yellow to dark yellow powder
Solubility	Soluble in DMSO (>10 mg/mL); Insoluble in water
CAS Number	1256493-34-1

Materials and Equipment

3.1 Materials:

• Hydroxy Dynasore powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Pipette tips

3.2 Equipment:

• Calibrated analytical balance

• Vortex mixer

• Pipettors

• Fume hood

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Protocol: Preparation of a 10 mM Hydroxy Dynasore Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. The concentration can be adjusted based on experimental needs by modifying the calculations accordingly.

4.1. Calculation:

To prepare a 10 mM stock solution, the required mass of Hydroxy Dynasore is calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 338.31 g/mol = 3.38 mg

4.2. Step-by-Step Procedure:

• Safety First: Don appropriate PPE and perform all steps in a fume hood.

• Weighing: Carefully weigh out the calculated amount of Hydroxy Dynasore powder using an analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh 3.38 mg.

• Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add the desired volume of anhydrous DMSO. For a 10 mM solution with 3.38 mg of powder, add 1 mL of DMSO.

• Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved. The solution should be clear. Gentle warming in a 37°C water bath can aid dissolution.[2]

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C for long-term storage.[3] When stored properly, the solution in DMSO is stable for several months.[2][3]

Storage and Stability

Proper storage is crucial to maintain the activity of the Hydroxy Dynasore stock solution.

Form	Storage Temperature	Stability	References
Powder	2-8°C or -20°C, protect from light	Up to 3 years at -20°C	[3]
Stock Solution in DMSO	-20°C or -80°C	Up to 6 months at -80°C	[3]

Workflow Diagram

Caption: Workflow for preparing Hydroxy Dynasore stock solution.

Safety Precautions

Hydroxy Dynasore is intended for research use only. Standard laboratory safety practices should be followed. Wear appropriate personal protective equipment, including a lab coat, gloves, and safety glasses. Handle the powder and DMSO solution in a chemical fume hood to avoid inhalation and skin contact. Consult the Safety Data Sheet (SDS) for complete safety information.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for Studying VEGFR2 Signaling Using Hydroxy Dynasore

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Hydroxy Dynasore, a dynamin inhibitor, to investigate Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) signaling pathways. This document outlines the mechanism of action, potential for off-target effects, and detailed protocols for key experiments.

Introduction to VEGFR2 Signaling and the Role of Dynamin

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), also known as KDR, is a key receptor tyrosine kinase that mediates the biological effects of VEGF-A.[1] This signaling pathway is crucial for angiogenesis, the formation of new blood vessels from pre-existing ones.[1][2] The binding of VEGF-A to VEGFR2 triggers receptor dimerization and autophosphorylation of specific tyrosine residues in its intracellular domain.[1][3] This activation initiates a cascade of downstream signaling events, including the activation of phospholipase C-γ (PLC-γ), PI3K/Akt, and the MAPK/ERK pathways, which collectively regulate endothelial cell proliferation, migration, survival, and vascular permeability.[3][4][5]

Upon activation, VEGFR2 is internalized from the cell surface.[6][7] One of the mechanisms for this internalization is clathrin-mediated endocytosis, a process in which the large GTPase dynamin plays a critical role.[6][7][8] Dynamin is responsible for pinching off the clathrin-coated vesicles from the plasma membrane.[8] Therefore, inhibitors of dynamin, such as Hydroxy Dynasore, are valuable tools to study the role of endocytosis in VEGFR2 signaling.

Mechanism of Action of Hydroxy Dynasore

Hydroxy Dynasore is a cell-permeable inhibitor of dynamin's GTPase activity. By blocking dynamin, it prevents the scission of newly formed vesicles from the cell membrane, thereby inhibiting clathrin-mediated endocytosis. While Hydroxy Dynasore can effectively block the internalization of VEGFR2, it is crucial to note that it may also have off-target effects that are independent of its action on endocytosis.[6][9][10][11]

Critical Consideration: Off-Target Effects of Hydroxy Dynasore

Several studies have revealed that Hydroxy Dynasore can influence VEGFR2 signaling through mechanisms that are independent of its inhibitory effect on dynamin and endocytosis.[9][10][11] For example, Hydroxy Dynasore has been shown to inhibit VEGF-induced calcium release, a signaling event that occurs upstream of ERK1/2 activation.[10][11][12] This suggests that the observed effects of Hydroxy Dynasore on downstream signaling may not be solely attributable to the inhibition of VEGFR2 internalization.

Furthermore, when compared to other dynamin inhibitors like dyngo 4a and dynole, Hydroxy Dynasore exhibits different effects on the phosphorylation of VEGFR2 and downstream targets like Akt.[6][13][14] While Hydroxy Dynasore does not affect VEGFR2 phosphorylation, dyngo 4a and dynole are strong inhibitors.[13][14] Conversely, Hydroxy Dynasore and dynole inhibit Akt phosphorylation, whereas dyngo 4a has no effect.[13][14] These discrepancies highlight the importance of careful experimental design and data interpretation when using these inhibitors.

Data Presentation

Table 1: Differential Effects of Dynamin Inhibitors on VEGFR2 Signaling

Inhibitor	Target	Effect on VEGFR2 Phosphorylation	Effect on Akt Phosphorylation	Effect on ERK1/2 Phosphorylation	Reference
Hydroxy Dynasore	Dynamin	No effect	Strong inhibition	Strong inhibition (off-target)	[13][14]
Dyngo 4a	Dynamin	Strong inhibition	No effect	Not reported	[13][14]
Dynole	Dynamin	Strong inhibition	Strong inhibition	Not reported	[13][14]

Mandatory Visualizations

Caption: VEGFR2 Signaling Pathway.

Caption: Experimental Workflow.

Caption: Hydroxy Dynasore's dual effects.

Experimental Protocols

Protocol 1: VEGFR2 Internalization Assay

This protocol is designed to assess the effect of Hydroxy Dynasore on the endocytosis of VEGFR2 in endothelial cells.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium

• Serum-free medium

• Hydroxy Dynasore (stock solution in DMSO)

• VEGF-A

• Phosphate Buffered Saline (PBS)

• Acid wash buffer (e.g., 0.5 M NaCl, 0.2 M acetic acid, pH 2.5)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-VEGFR2 (extracellular domain)

• Secondary antibody: fluorescently-conjugated anti-species IgG

• DAPI stain

• Fluorescence microscope

Procedure:

• Cell Culture: Plate HUVECs on glass coverslips and culture until they reach 80-90% confluency.

• Serum Starvation: Replace the growth medium with serum-free medium and incubate for 2-4 hours.

• Pre-treatment: Treat the cells with Hydroxy Dynasore (e.g., 100 µM) or vehicle (DMSO) in serum-free medium for 30 minutes at 37°C.[6]

• Antibody Labeling: Place the cells on ice and incubate with an anti-VEGFR2 antibody that recognizes an extracellular epitope for 1 hour to label the surface receptors.

• Internalization: Wash the cells with cold PBS to remove unbound primary antibody. Add pre-warmed serum-free medium containing VEGF-A (e.g., 50 ng/mL) and transfer the cells to a 37°C incubator for 15-30 minutes to allow for receptor internalization.

• Acid Wash: To remove any primary antibody that remains on the cell surface, wash the cells with ice-cold acid wash buffer for 1 minute.

• Fixation and Permeabilization: Wash the cells with cold PBS, then fix with 4% paraformaldehyde for 15 minutes at room temperature. Subsequently, permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Immunostaining: Block the cells with 5% BSA for 1 hour. Incubate with a fluorescently-conjugated secondary antibody for 1 hour at room temperature in the dark.

• Mounting and Imaging: Wash the cells with PBS and mount the coverslips on microscope slides using a mounting medium containing DAPI.

• Analysis: Acquire images using a fluorescence microscope. The internalized VEGFR2 will appear as fluorescent puncta within the cells. Quantify the fluorescence intensity per cell to compare between control and Hydroxy Dynasore-treated samples.

Protocol 2: Analysis of VEGFR2 Downstream Signaling by Western Blot

This protocol details the investigation of the phosphorylation status of key downstream signaling molecules like Akt and ERK1/2 following Hydroxy Dynasore treatment.

Materials:

• HUVECs

• Endothelial Cell Growth Medium

• Serum-free medium

• Hydroxy Dynasore (stock solution in DMSO)

• VEGF-A

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-VEGFR2 (Tyr1175), anti-total VEGFR2, anti-phospho-Akt (Ser473), anti-total Akt, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total ERK1/2

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Culture HUVECs in 6-well plates until confluent. Serum starve the cells for 2-4 hours.

• Inhibitor and Ligand Treatment: Pre-treat the cells with Hydroxy Dynasore (e.g., 100 µM) or vehicle (DMSO) for 30 minutes.[15] Stimulate with VEGF-A (e.g., 50 ng/mL) for 5-10 minutes.[12]

• Cell Lysis: Place the plates on ice, aspirate the medium, and wash with ice-cold PBS. Add lysis buffer to each well, scrape the cells, and collect the lysates.

• Protein Quantification: Centrifuge the lysates to pellet cell debris. Determine the protein concentration of the supernatants using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and apply ECL substrate.

• Image Acquisition and Analysis: Capture the chemiluminescent signal using an imaging system. Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

By following these detailed application notes and protocols, researchers can effectively utilize Hydroxy Dynasore as a tool to dissect the intricate role of endocytosis in VEGFR2 signaling, while remaining mindful of its potential off-target effects.

References

• 1. assaygenie.com [assaygenie.com]
• 2. cusabio.com [cusabio.com]
• 3. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. commerce.bio-rad.com [commerce.bio-rad.com]
• 6. Chemical Inhibitors of Dynamin Exert Differential Effects in VEGF Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Regulatory role of dynamin-2 in VEGFR-2/KDR-mediated endothelial signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Dynasore impairs VEGFR2 signalling in an endocytosis-independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dynasore impairs VEGFR2 signalling in an endocytosis-independent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Chemical Inhibitors of Dynamin Exert Differential Effects in VEGF Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application of Hydroxy Dynasore in Virology Research: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, Hydroxy Dynasore emerges as a potent and versatile tool in the ongoing battle against viral diseases. This small molecule, a structural analog of Dynasore, offers a significant advantage with its improved potency and reduced cytotoxicity, making it a valuable asset for investigating viral entry mechanisms and developing novel antiviral strategies.

Hydroxy Dynasore's primary mechanism of action lies in its ability to inhibit dynamin, a GTPase essential for clathrin-mediated endocytosis.[1] By targeting this cellular machinery, Hydroxy Dynasore effectively blocks the entry of a wide range of viruses that rely on this pathway for infection. Furthermore, compelling evidence suggests that its parent compound, Dynasore, can also induce an innate antiviral response by activating the mitochondrial antiviral-signaling (MAVS) protein, mimicking the cell's natural defense against viral invaders. This dual action underscores the therapeutic potential of Hydroxy Dynasore.

Key Applications in Virology:

• Inhibition of Viral Entry: Hydroxy Dynasore is a powerful tool to study and inhibit the entry of viruses that utilize dynamin-dependent endocytosis. This includes a broad spectrum of pathogens such as Herpes Simplex Virus (HSV), Human Immunodeficiency Virus (HIV), and Dengue virus.[2][3]

• Mechanism of Action Studies: Researchers can employ Hydroxy Dynasore to elucidate the specific entry pathways of novel or poorly characterized viruses.

• Antiviral Screening and Drug Development: Its efficacy in blocking viral entry makes it a valuable lead compound for the development of broad-spectrum antiviral drugs.

• Investigation of Post-Entry Events: Studies on its parent compound, Dynasore, have shown that it can also impact post-entry events in the viral life cycle, such as the trafficking of viral proteins.[3][4]

Quantitative Data Summary

While specific antiviral efficacy data for Hydroxy Dynasore is still emerging, the following table summarizes the inhibitory concentrations of its parent compound, Dynasore, and a related analog against various viral targets. It is important to note that Hydroxy Dynasore has been demonstrated to be a more potent inhibitor of dynamin than Dynasore, suggesting its antiviral activity is likely to be similar or enhanced.[5]

Compound	Target Virus/Enzyme	Assay Type	IC50/EC50 (µM)	Cell Line
Dynasore	HIV-1 RNase H	Enzymatic Assay	1.89	-
Dynasore Analog (1c)	HIV-1 RNase H	Enzymatic Assay	0.57	-
Dynasore Analog (1c)	SARS-CoV-2 nsp14 ExoN	Enzymatic Assay	2.2	-
Dynasore	Herpes Simplex Virus 2 (HSV-2)	Plaque Reduction	~80-90% inhibition at 80 µM	SK-N-SH

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures involving Hydroxy Dynasore, the following diagrams have been generated using Graphviz.

Caption: Mechanism of Hydroxy Dynasore in blocking dynamin-dependent viral entry.

Caption: Dynasore-induced MAVS signaling pathway leading to an antiviral state.

Caption: Workflow for determining antiviral activity using a plaque reduction assay.

Experimental Protocols

1. Viral Entry Assay using Hydroxy Dynasore

This protocol is designed to determine the effect of Hydroxy Dynasore on the entry of a specific virus into host cells.

• Materials:

  • Susceptible host cells

  • Virus stock of known titer

  • Hydroxy Dynasore (stock solution in DMSO)

  • Cell culture medium

  • Phosphate-buffered saline (PBS)

  • Antibodies for detecting viral proteins (for immunofluorescence or Western blot)

  • Microplates (e.g., 96-well)

• Procedure:

  • Seed host cells in a 96-well plate and culture overnight to form a confluent monolayer.

  • Prepare serial dilutions of Hydroxy Dynasore in cell culture medium. A typical concentration range to test would be 0.1 µM to 100 µM. Include a vehicle control (DMSO) and a no-treatment control.

  • Pre-treat the cells with the diluted Hydroxy Dynasore or controls for 1 hour at 37°C.

  • Following pre-treatment, infect the cells with the virus at a predetermined multiplicity of infection (MOI).

  • Incubate for 1-2 hours at 37°C to allow for viral entry.

  • Remove the inoculum and wash the cells with PBS to remove unbound virus.

  • Add fresh culture medium (with or without Hydroxy Dynasore, depending on the experimental design) and incubate for an appropriate period (e.g., 24-48 hours).

  • Assess viral entry by a suitable method:

    • Immunofluorescence: Fix the cells, permeabilize, and stain with an antibody against an early viral protein. Analyze by fluorescence microscopy.

    • Western Blot: Lyse the cells and detect the presence of viral proteins by Western blotting.

    • qRT-PCR: Extract RNA and quantify viral RNA levels.

2. Plaque Reduction Assay

This assay quantifies the inhibitory effect of Hydroxy Dynasore on the production of infectious virus particles.

• Materials:

  • Susceptible host cells

  • Virus stock of known titer

  • Hydroxy Dynasore

  • Cell culture medium

  • Semi-solid overlay medium (e.g., containing agarose (B213101) or methylcellulose)

  • Crystal violet staining solution

  • Formalin (for fixing)

• Procedure:

  • Seed host cells in 6-well or 12-well plates and grow to confluency.

  • Prepare serial dilutions of Hydroxy Dynasore in cell culture medium.

  • Remove the culture medium from the cells and wash with PBS.

  • Add the diluted Hydroxy Dynasore or controls to the wells and incubate for 1 hour at 37°C.

  • Add a standardized amount of virus (e.g., 100 plaque-forming units, PFU) to each well and incubate for 1 hour at 37°C to allow for adsorption.

  • Remove the inoculum and overlay the cells with the semi-solid medium containing the corresponding concentration of Hydroxy Dynasore.

  • Incubate the plates at 37°C until plaques are visible (typically 2-10 days, depending on the virus).

  • Fix the cells with formalin and then stain with crystal violet.

  • Wash the plates and count the number of plaques in each well.

  • Calculate the percentage of plaque reduction for each concentration of Hydroxy Dynasore compared to the vehicle control.

3. Cytotoxicity Assay (MTT Assay)

It is crucial to assess the cytotoxicity of Hydroxy Dynasore to ensure that the observed antiviral effects are not due to cell death.

• Materials:

  • Host cells

  • Hydroxy Dynasore

  • Cell culture medium

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well plates

• Procedure:

  • Seed cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with serial dilutions of Hydroxy Dynasore (same concentrations as used in the antiviral assays). Include a no-treatment control and a vehicle control.

  • Incubate for the same duration as the antiviral assays (e.g., 48-72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Add the solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration compared to the no-treatment control. The 50% cytotoxic concentration (CC50) can then be determined.

By following these protocols and utilizing the provided information, researchers can effectively harness the potential of Hydroxy Dynasore to advance our understanding of virology and contribute to the development of new antiviral therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Analogs of the Catechol Derivative Dynasore Inhibit HIV-1 Ribonuclease H, SARS-CoV-2 nsp14 Exoribonuclease, and Virus Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dynasore Disrupts Trafficking of Herpes Simplex Virus Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dynasore disrupts trafficking of herpes simplex virus proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Inhibiting Botulinum Neurotoxin Internalization with Hydroxy Dynasore

Audience: Researchers, scientists, and drug development professionals.

Introduction Botulinum neurotoxins (BoNTs) are highly potent proteins produced by Clostridium botulinum that cause the paralytic disease botulism.[1] Their mechanism of action involves blocking the release of the neurotransmitter acetylcholine (B1216132) at the neuromuscular junction, leading to flaccid paralysis.[1][2] The toxin's entry into presynaptic neurons is a critical first step, occurring via receptor-mediated endocytosis.[1][3][4] Specifically, BoNT internalization is a dynamin-dependent process, relying on the GTPase enzyme dynamin to pinch off endocytic vesicles from the plasma membrane.[5][6]

Hydroxy Dynasore, also known as Dyngo-4a, is a potent, cell-permeable small molecule inhibitor of dynamin.[7] It is a more potent analog of Dynasore.[7] By targeting dynamin, Hydroxy Dynasore effectively blocks the scission step of vesicle formation, thereby preventing the cellular uptake of various substances, including toxins that rely on this pathway.[6][7] This application note provides data and protocols for using Hydroxy Dynasore to inhibit the internalization of Botulinum Neurotoxin Type A (BoNT/A), highlighting its potential as a research tool and a therapeutic avenue for botulism.[6][7][8]

Mechanism of Action: BoNT/A Internalization and Inhibition

Botulinum neurotoxin enters motor neurons through a multi-step process. The toxin's heavy chain binds to specific receptors on the presynaptic membrane, triggering the formation of a clathrin-coated pit. The large GTPase dynamin is then recruited to the neck of this budding vesicle. Through GTP hydrolysis, dynamin constricts and severs the vesicle from the plasma membrane, allowing the toxin to enter the cell within an endosome.[9][10][11] Hydroxy Dynasore non-competitively inhibits the GTPase activity of dynamin, arresting the vesicle scission process and effectively trapping the toxin at the cell surface, preventing its entry and subsequent toxic effects.[6][7]

Caption: Mechanism of BoNT internalization and inhibition by Hydroxy Dynasore.

Quantitative Data: Inhibition of BoNT/A Uptake

Studies have quantified the inhibitory effect of Hydroxy Dynasore (Dyngo-4a) and its parent compound, Dynasore, on the internalization of the BoNT/A heavy chain binding domain (Hc) in cultured hippocampal neurons. The data demonstrates the superior potency of Hydroxy Dynasore.

Inhibitor	Target	IC50 Value (µM)	Cell Type	Assay Method	Reference
Hydroxy Dynasore (Dyngo-4a)	BoNT/A-Hc Internalization	16.0 ± 1.2	Cultured Hippocampal Neurons	Fluorescence Microscopy	[7][12]
Dynasore	BoNT/A-Hc Internalization	79.3 ± 1.3	Cultured Hippocampal Neurons	Fluorescence Microscopy	[7][12]
Hydroxy Dynasore (Dyngo-4a)	Dynamin I GTPase Activity	0.38 ± 0.05	in vitro	GTPase Assay	[7][13]
Hydroxy Dynasore (Dyngo-4a)	Dynamin II GTPase Activity	2.6 ± 0.12	in vitro	GTPase Assay	[7][13]

Experimental Protocols

Protocol 1: In Vitro Inhibition of BoNT/A-Hc Internalization in Neurons

This protocol describes a method to assess and quantify the inhibition of fluorescently-labeled BoNT/A heavy chain (Hc) internalization into cultured neurons using Hydroxy Dynasore.

A. Materials and Reagents

• Primary hippocampal neurons

• Neurobasal medium supplemented with B27 and GlutaMAX

• Hydroxy Dynasore (Dyngo-4a) (Tocris, Cat. No. 4839 or equivalent)

• Fluorescently-labeled BoNT/A-Hc (e.g., Alexa Fluor 488-BoNT/A-Hc)

• High Potassium (K+) Buffer (depolarizing buffer)

• Low Potassium (K+) Buffer (resting buffer)

• Paraformaldehyde (PFA) for fixation

• Phosphate Buffered Saline (PBS)

• Mounting medium with DAPI

• High-resolution fluorescence microscope

B. Experimental Procedure

• Cell Culture: Plate primary hippocampal neurons on coated coverslips and culture for 12-14 days to allow for mature synapse development.

• Inhibitor Pre-treatment:

  • Prepare a range of Hydroxy Dynasore concentrations (e.g., 0, 5, 15, 30 µM) in high K+ buffer.

  • Aspirate the culture medium from the coverslips.

  • Pre-incubate the neurons with the different concentrations of Hydroxy Dynasore for 20 minutes at 37°C to allow for dynamin inhibition.[7][12]

• Toxin Application:

  • Add fluorescently-labeled BoNT/A-Hc (e.g., 100 nM final concentration) to the coverslips in the continued presence of the inhibitor.[7][12]

  • Incubate for 5 minutes at 37°C to stimulate activity-dependent endocytosis.[7][12]

• Wash and Fixation:

  • Rapidly wash the cells three times with low K+ buffer to remove extracellular toxin and stop internalization.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

• Imaging and Quantification:

  • Mount the coverslips onto glass slides using mounting medium containing DAPI.

  • Acquire images using a confocal or epifluorescence microscope.

  • Quantify the internalization by measuring the number and/or intensity of fluorescent puncta (representing endocytosed BoNT/A-Hc vesicles) per cell or per defined area of neurites.[7][12]

• Data Analysis:

  • Normalize the data to the untreated control (0 µM inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a nonlinear curve to determine the IC50 value.[7][12]

Caption: Workflow for BoNT/A internalization inhibition assay.

Summary and Discussion

The provided data and protocols demonstrate that Hydroxy Dynasore is a potent inhibitor of Botulinum Neurotoxin Type A internalization in neurons. It effectively blocks the dynamin-dependent endocytic pathway required for toxin entry with an IC50 of 16.0 µM.[7][12] This inhibitory action has been shown to translate into a functional delay of paralysis in ex vivo rat hemidiaphragm preparations and a significant delay (>30%) in the onset of botulism in mice.[6][7]

These findings establish dynamin as a valid therapeutic target for preventing botulism.[7][8] The use of Hydroxy Dynasore in research settings allows for the precise dissection of BoNT entry mechanisms. While promising, it is important to note that dynamin inhibitors like Dynasore may have off-target effects, such as altering cellular cholesterol levels or actin dynamics, which should be considered in experimental design.[10][11] Further development of dynamin inhibitors with increased potency and specificity could provide novel post-exposure prophylactics against botulism and other pathogens that exploit this common entry route.[6][7]

References

• 1. Botulinum toxin - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Special Delivery: Potential Mechanisms of Botulinum Neurotoxin Uptake and Trafficking within Motor Nerve Terminals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endocytosis, trafficking and exocytosis of intact full-length botulinum neurotoxin type a in cultured rat neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dynamin inhibition blocks botulinum neurotoxin type A endocytosis in neurons and delays botulism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dynamin Inhibition Blocks Botulinum Neurotoxin Type A Endocytosis in Neurons and Delays Botulism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. discover.library.noaa.gov [discover.library.noaa.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchonline.jcu.edu.au [researchonline.jcu.edu.au]

Application Notes and Protocols for Live-Cell Imaging with Hydroxy Dynasore Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Hydroxy Dynasore, a potent dynamin inhibitor, in live-cell imaging studies to investigate dynamin-dependent cellular processes, particularly endocytosis. Detailed protocols, data interpretation guidelines, and visualizations are included to facilitate the successful application of this compound in research and drug development settings.

Introduction

Hydroxy Dynasore, also known as Dyngo-4a, is a cell-permeable small molecule that acts as a potent inhibitor of the GTPase activity of dynamin-1 and dynamin-2.[1] Dynamins are large GTPases essential for the scission of newly formed vesicles from the plasma membrane during endocytosis, including clathrin-mediated endocytosis.[2][3] By inhibiting dynamin, Hydroxy Dynasore rapidly and reversibly blocks these endocytic pathways, making it a valuable tool for studying cellular processes that rely on vesicle trafficking.[2] Compared to its parent compound, Dynasore, Hydroxy Dynasore exhibits improved potency and reduced cytotoxicity.[4][5]

Live-cell imaging allows for the real-time visualization of cellular processes. When combined with Hydroxy Dynasore treatment, it provides a powerful method to dissect the role of dynamin in various cellular functions such as receptor trafficking, nutrient uptake, and synaptic vesicle recycling.

Mechanism of Action

Hydroxy Dynasore is a non-competitive inhibitor of dynamin's GTPase activity.[2][3] It does not interfere with GTP binding but prevents the conformational changes required for membrane fission.[6] This leads to an accumulation of clathrin-coated pits at the plasma membrane that are unable to detach and form endocytic vesicles.[3]

References

• 1. Fluorogenic Probe for Constitutive Cellular Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMAGING ENDOCYTIC CLATHRIN STRUCTURES IN LIVING CELLS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Live-cell Microscopy and Fluorescence-based Measurement of Luminal pH in Intracellular Organelles [frontiersin.org]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Receptor Internalization with Hydroxy Dynasore

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Dynasore, also known as Dyngo-4a, is a potent and cell-permeable inhibitor of dynamin, a large GTPase essential for the fission of nascent vesicles from the plasma membrane during endocytosis. As a structural analog of Dynasore, Hydroxy Dynasore offers improved efficacy and reduced cytotoxicity, making it a valuable tool for studying dynamin-dependent cellular processes, particularly clathrin-mediated endocytosis (CME) and receptor internalization.[1][2] Dynamin is crucial for the scission of clathrin-coated pits from the cell membrane to form endocytic vesicles.[2][3] By inhibiting the GTPase activity of dynamin, Hydroxy Dynasore effectively blocks this process, leading to an accumulation of cargo at the cell surface and allowing for the detailed study of internalization pathways.[3][4]

These application notes provide an overview of Hydroxy Dynasore, its mechanism of action, and detailed protocols for its use in studying receptor internalization.

Mechanism of Action

Hydroxy Dynasore is a non-competitive inhibitor of the GTPase activity of dynamin-1, dynamin-2, and the mitochondrial dynamin, Drp1.[3] Dynamin oligomerizes at the neck of budding vesicles and, upon GTP hydrolysis, undergoes a conformational change that constricts and severs the vesicle from the parent membrane.[3] Hydroxy Dynasore prevents this final fission step, effectively halting the internalization of receptors and other cargo that rely on dynamin-dependent endocytic pathways.[4] This blockade is rapid and reversible upon washout of the compound.[3][5]

Figure 1. Mechanism of Hydroxy Dynasore in inhibiting receptor internalization.

Quantitative Data Summary

The following table summarizes the effective concentrations of Hydroxy Dynasore in various experimental settings. It is important to note that the optimal concentration may vary depending on the cell type, experimental conditions, and specific dynamin isoform being targeted.

Parameter	Value	Cell Type / System	Comments	Reference
IC50 for Dynamin I (brain recombinant)	0.38 µM	In vitro GTPase assay	---	[1][6]
IC50 for Dynamin I (recombinant)	1.1 µM	In vitro GTPase assay	---	[6]
IC50 for Dynamin II (recombinant mouse)	2.3 µM	In vitro GTPase assay	---	[1][6]
IC50 for Dynamin II (recombinant rat)	2.6 µM	In vitro GTPase assay	---
IC50 for Clathrin-Mediated Endocytosis (Transferrin uptake)	5.7 µM	U2OS cells	---	[1]
IC50 for Botulinum Neurotoxin A-Hc Internalization	16.0 ± 1.2 µM	Cultured hippocampal neurons	---	[1][7]
Effective Concentration for Inhibiting Synaptic Vesicle Endocytosis	IC50 of 26.8 µM	Rat brain synaptosomes	---	[2]
Recommended Working Concentration Range	1 - 100 µM	Various cell types	Dose-dependent inhibition observed.	[1][7]

Experimental Protocols

Protocol 1: Inhibition of Transferrin Internalization using Immunofluorescence Microscopy

This protocol describes a method to visualize the effect of Hydroxy Dynasore on the internalization of transferrin, a classic marker for clathrin-mediated endocytosis.

Materials:

• Cells cultured on glass coverslips (e.g., HeLa, U2OS, COS-1)[3]

• Cell culture medium (e.g., DMEM)

• Hydroxy Dynasore (stock solution in DMSO)

• Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 488)

• Phosphate-buffered saline (PBS)

• Acid wash buffer (0.2 M Glycine, 0.15 M NaCl, pH 2.5)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI

Procedure:

• Cell Seeding: Seed cells on glass coverslips in a 24-well plate to achieve 50-70% confluency on the day of the experiment.[3]

• Starvation (Optional): Prior to the assay, serum-starve the cells for 30 minutes to 2 hours in serum-free medium to reduce baseline receptor internalization.

• Inhibitor Treatment: Prepare working solutions of Hydroxy Dynasore in cell culture medium. A typical starting concentration is 30 µM, with a dose-response curve recommended (e.g., 1, 10, 30, 100 µM).[1][7] As a vehicle control, use medium containing the same concentration of DMSO as the highest Hydroxy Dynasore concentration. Pre-incubate the cells with the inhibitor or vehicle for 15-30 minutes at 37°C.[8]

• Ligand Binding and Internalization: Add fluorescently labeled transferrin to the medium at a final concentration of 5-20 µg/mL. Incubate at 37°C for 5-15 minutes to allow for internalization.[3] To specifically observe internalization, you can pre-bind transferrin to the cell surface by incubating at 4°C for 30 minutes before shifting to 37°C.

• Removal of Surface-Bound Ligand: Place the plate on ice to stop endocytosis. Wash the cells twice with ice-cold PBS. To remove any transferrin still bound to the cell surface, incubate the cells with acid wash buffer for 5 minutes on ice.[3]

• Fixation: Wash the cells three times with ice-cold PBS. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Staining and Mounting: Wash the cells three times with PBS. Mount the coverslips on glass slides using a mounting medium containing DAPI to stain the nuclei.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. In control cells, fluorescent transferrin will be visible inside the cells in punctate structures corresponding to endosomes. In Hydroxy Dynasore-treated cells, the internal fluorescence will be significantly reduced, with most of the signal remaining at the plasma membrane if the acid wash step is omitted. Quantify the internal fluorescence intensity per cell using image analysis software.

Figure 2. Workflow for a transferrin internalization assay.

Protocol 2: Quantitative Analysis of Receptor Internalization by Flow Cytometry

This protocol provides a high-throughput method to quantify the effect of Hydroxy Dynasore on the internalization of a receptor for which a fluorescently labeled ligand is available.

Materials:

• Cells in suspension or adherent cells detached with a non-enzymatic solution

• Cell culture medium

• Hydroxy Dynasore (stock solution in DMSO)

• Fluorescently labeled ligand

• FACS buffer (PBS with 1% BSA and 0.05% sodium azide)

• Acid wash buffer (as in Protocol 1)

• Propidium iodide (PI) or other viability dye

Procedure:

• Cell Preparation: Prepare a single-cell suspension of your target cells.

• Inhibitor Treatment: Aliquot cells into FACS tubes. Treat the cells with varying concentrations of Hydroxy Dynasore or vehicle control in cell culture medium for 15-30 minutes at 37°C.

• Ligand Binding and Internalization: Add the fluorescently labeled ligand to the cell suspension and incubate at 37°C for the desired time to allow for internalization. A parallel set of tubes should be kept on ice with the ligand to measure total surface binding.

• Stopping Internalization and Surface Stripping: Stop the internalization by placing the tubes on ice and adding cold FACS buffer. For the set that was incubated at 37°C, pellet the cells and resuspend in cold acid wash buffer for 5 minutes to strip surface-bound ligand.

• Washing and Staining: Pellet the cells and wash twice with cold FACS buffer. Resuspend the cells in FACS buffer containing a viability dye like PI.

• Flow Cytometry Analysis: Analyze the cells on a flow cytometer. Gate on the live cell population. The mean fluorescence intensity (MFI) of the cells incubated at 37°C and acid-washed represents the amount of internalized ligand. The MFI of the cells kept on ice represents the total surface receptor level.

• Data Analysis: Calculate the percentage of internalization for each condition: (MFI of internalized ligand / MFI of total surface-bound ligand) x 100. Plot the percentage of internalization against the concentration of Hydroxy Dynasore to determine the IC50.

Considerations and Best Practices

• Cytotoxicity: Although Hydroxy Dynasore is less cytotoxic than Dynasore, it is still important to assess its effect on cell viability at the concentrations and incubation times used in your experiments.[1][2]

• Off-Target Effects: Be aware of potential off-target effects. Dynasore has been reported to affect actin dynamics and cholesterol homeostasis independently of dynamin.[4] It is advisable to use multiple methods to confirm findings, such as siRNA-mediated knockdown of dynamin.

• Reversibility: The inhibitory effect of Hydroxy Dynasore is reversible upon washout.[3][5] This property can be used in experimental designs to study the recovery of endocytosis.

• Solubility: Hydroxy Dynasore is soluble in DMSO.[7] Prepare a concentrated stock solution and dilute it to the final working concentration in your experimental medium. Ensure the final DMSO concentration is consistent across all conditions and is non-toxic to your cells.

• Positive Control: A well-characterized dynamin-dependent endocytic process, such as transferrin uptake, should be used as a positive control to confirm the activity of Hydroxy Dynasore in your cell system.[3]

By following these guidelines and protocols, researchers can effectively utilize Hydroxy Dynasore as a powerful tool to investigate the role of dynamin in receptor internalization and other cellular processes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dynasore - not just a dynamin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of dynasore, the small molecule inhibitor of dynamin, in the regulation of endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro GTPase Assay Using Hydroxy Dynasore

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanosine triphosphate hydrolases (GTPases) are a superfamily of enzymes that function as molecular switches in a vast array of fundamental cellular processes, including signal transduction, membrane trafficking, cytoskeletal regulation, and cell proliferation. The dynamin superfamily of large GTPases plays a critical role in membrane fission, most notably in the scission of nascent vesicles during endocytosis. Dysregulation of dynamin activity has been implicated in various pathological conditions, making it an attractive target for therapeutic intervention.

Hydroxy Dynasore, also known as Dyngo-4a, is a potent, cell-permeable inhibitor of the GTPase activity of dynamin.[1][2][3] As a structural analog of Dynasore, it offers improved potency and reduced cytotoxicity.[1] These application notes provide detailed protocols for utilizing Hydroxy Dynasore in in vitro GTPase assays to characterize its inhibitory effects on dynamin.

Mechanism of Action

Hydroxy Dynasore acts as a noncompetitive inhibitor of the GTPase activity of dynamin.[4][5] This mode of inhibition suggests that Hydroxy Dynasore does not compete with the GTP substrate for binding to the active site. Instead, it is proposed to bind to a different site on the dynamin enzyme, likely interfering with the conformational changes required for GTP hydrolysis.[4][5] This inhibitory action effectively blocks dynamin-mediated membrane fission and endocytosis.[1][2]

Signaling Pathway and Inhibition

The dynamin GTPase cycle is central to its function in membrane scission. The following diagram illustrates the key steps of this pathway and the point of intervention by Hydroxy Dynasore.

Caption: Dynamin GTPase cycle and inhibition by Hydroxy Dynasore.

Quantitative Data Summary

The inhibitory activity of Hydroxy Dynasore on dynamin GTPase activity has been quantified in several studies. The following tables summarize the reported half-maximal inhibitory concentration (IC50) values.

Table 1: IC50 Values of Hydroxy Dynasore against Dynamin Isoforms

Dynamin Isoform	Assay Conditions	IC50 (µM)	Reference
Dynamin 1 (brain recombinant)	-	0.38	[1][2]
Dynamin 2 (recombinant mouse)	-	2.3 - 2.6	[1][2]
Dynamin 1 (recombinant)	without Tween-80	1.1	[6]
Dynamin 1 (recombinant)	with 0.06% Tween-80	2.7	[1]
Dynamin 1 (stimulated with lipid nanotubes)	Malachite Green Assay	45.4	[7]

Table 2: Comparative IC50 Values of Dynasore and Hydroxy Dynasore

Compound	Assay Conditions	IC50 (µM)	Reference
Dynasore	Stimulated with lipid nanotubes	83.5	[7]
Hydroxy Dynasore	Stimulated with lipid nanotubes	45.4	[7]

Experimental Protocols

Two common methods for in vitro GTPase assays are detailed below: a colorimetric malachite green-based assay and a luminescence-based assay.

Protocol 1: Colorimetric Malachite Green GTPase Assay

This protocol measures the amount of inorganic phosphate (B84403) (Pi) released during GTP hydrolysis. The liberated phosphate forms a complex with malachite green and molybdate, resulting in a colored product that can be measured spectrophotometrically.[8][9]

Materials:

• Purified dynamin enzyme

• Hydroxy Dynasore (stock solution in DMSO)

• GTP solution

• Assay Buffer (e.g., 20 mM HEPES pH 7.4, 150 mM KCl, 1 mM MgCl₂)

• Malachite Green Reagent

• Phosphate standard solution

• 96-well clear flat-bottom microplate

• Spectrophotometer

Experimental Workflow:

Caption: Workflow for the Malachite Green GTPase Assay.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Hydroxy Dynasore in DMSO (e.g., 10 mM).

  • Prepare serial dilutions of Hydroxy Dynasore in Assay Buffer to achieve the desired final concentrations. Include a vehicle control (DMSO in Assay Buffer).

  • Prepare a working solution of purified dynamin in Assay Buffer. The optimal concentration should be determined empirically.

  • Prepare a working solution of GTP in Assay Buffer.

  • Prepare a phosphate standard curve using the provided standard.

• Assay Setup:

  • Add a defined volume (e.g., 10 µL) of each Hydroxy Dynasore dilution or vehicle control to duplicate wells of a 96-well plate.

  • Add a defined volume (e.g., 20 µL) of the dynamin solution to each well. For a "no enzyme" control, add Assay Buffer instead.

  • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding a defined volume (e.g., 20 µL) of the GTP working solution to all wells.

  • Incubate the plate for a predetermined time (e.g., 30-60 minutes) at the optimal temperature for dynamin activity (e.g., 37°C).

• Detection:

  • Stop the reaction by adding the Malachite Green Reagent according to the manufacturer's instructions.

  • Incubate at room temperature for 15-30 minutes to allow for color development.

  • Measure the absorbance at approximately 620 nm using a microplate reader.

• Data Analysis:

  • Generate a phosphate standard curve by plotting absorbance versus phosphate concentration.

  • Determine the amount of phosphate released in each well using the standard curve.

  • Calculate the percent inhibition for each Hydroxy Dynasore concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the Hydroxy Dynasore concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Luminescence-Based GTPase-Glo™ Assay

This assay measures GTPase activity by quantifying the amount of GTP remaining after the enzymatic reaction. The remaining GTP is converted to ATP, which is then detected using a luciferase-based reaction, generating a luminescent signal that is inversely proportional to GTPase activity.[10][11]

Materials:

• Purified dynamin enzyme

• Hydroxy Dynasore (stock solution in DMSO)

• GTPase-Glo™ Assay Kit (containing GTP, GTPase-Glo™ Buffer, GTPase-Glo™ Reagent, and Detection Reagent)

• White, opaque 96-well or 384-well microplate

• Luminometer

Experimental Workflow:

Caption: Workflow for the GTPase-Glo™ Assay.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Hydroxy Dynasore in DMSO (e.g., 10 mM).

  • Prepare serial dilutions of Hydroxy Dynasore in GTPase-Glo™ Buffer. Include a vehicle control.

  • Prepare a 2X dynamin/GTP mixture in GTPase-Glo™ Buffer according to the kit protocol.

• Assay Setup and Reaction:

  • Add a defined volume (e.g., 5 µL) of each Hydroxy Dynasore dilution or vehicle control to duplicate wells of a white, opaque plate.

  • Initiate the reaction by adding an equal volume (e.g., 5 µL) of the 2X dynamin/GTP mixture to each well.

  • Include controls for "no enzyme" (high signal) and "no GTP" (low signal).

  • Incubate the plate at room temperature for the desired time (e.g., 60-90 minutes).

• Detection:

  • Add a defined volume (e.g., 10 µL) of reconstituted GTPase-Glo™ Reagent to each well.

  • Incubate at room temperature for 30 minutes to convert the remaining GTP to ATP.

  • Add a defined volume (e.g., 20 µL) of Detection Reagent to each well.

  • Incubate for 5-10 minutes at room temperature.

  • Measure the luminescent signal using a luminometer.

• Data Analysis:

  • The luminescent signal is inversely proportional to GTPase activity.

  • Calculate the percent activity for each well relative to the "no enzyme" control.

  • Calculate the percent inhibition for each Hydroxy Dynasore concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the Hydroxy Dynasore concentration and fit the data to a dose-response curve to determine the IC50 value.

Troubleshooting

• High background in Malachite Green Assay: Ensure all buffers and reagents are phosphate-free. Check the purity of the GTP stock.

• Low signal in GTPase-Glo™ Assay: Optimize enzyme concentration and incubation time to ensure sufficient GTP hydrolysis.

• Inconsistent results: Ensure accurate pipetting and thorough mixing at each step. Use a multichannel pipette for reagent addition where possible. Maintain consistent incubation times and temperatures.

Conclusion

Hydroxy Dynasore is a valuable tool for studying the role of dynamin in cellular processes. The protocols outlined in these application notes provide robust methods for characterizing the in vitro inhibitory activity of Hydroxy Dynasore on dynamin GTPase. Careful optimization of assay conditions is recommended to ensure reliable and reproducible results. These assays can be adapted for high-throughput screening of other potential dynamin inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Hydroxy Dynasore | Dynamin | Tocris Bioscience [tocris.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 7. A highly-sensitive high throughput assay for dynamin's basal GTPase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid purification of native dynamin I and colorimetric GTPase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. GTPase-Glo™ Assay [promega.jp]
• 11. biocompare.com [biocompare.com]

Application Notes and Protocols for In Vivo Delivery of Hydroxy Dynasore

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Dynasore, also known as Dyngo-4a, is a potent and cell-permeable inhibitor of dynamin, a large GTPase essential for clathrin-mediated endocytosis and other cellular processes.[1][2][3] As a structural analog of Dynasore, Hydroxy Dynasore exhibits improved potency, reduced cytotoxicity, and lower binding to detergents, making it a more versatile research tool for in vivo applications.[3][4] These notes provide a comprehensive overview of the available data and protocols for the successful in vivo delivery and application of Hydroxy Dynasore in preclinical research settings.

Physicochemical and In Vitro Properties

A summary of the key physicochemical and in vitro inhibitory properties of Hydroxy Dynasore is presented below. This information is crucial for understanding its mechanism of action and for the design of in vivo experiments.

Property	Value	Source
Molecular Weight	338.31 g/mol
Molecular Formula	C₁₈H₁₄N₂O₅
Appearance	Yellow solid
Solubility in DMSO	≥ 100 mg/mL
IC₅₀ (Dynamin I, brain recombinant)	0.38 µM	[1][2][5]
IC₅₀ (Dynamin II, recombinant mouse)	2.3 µM	[1][2][5]
IC₅₀ (Transferrin Endocytosis)	5.7 µM	[1][2][3]

In Vivo Delivery and Efficacy

Currently, the primary reported in vivo application of Hydroxy Dynasore involves its use as a protective agent against botulinum neurotoxin type A (BoNT/A)-induced paralysis in a mouse model.[1][2] The key parameters of this in vivo study are summarized in the following table.

Parameter	Details	Source
Animal Model	CD-1 mice	[1][2]
Dosage	30 mg/kg	[1][2]
Route of Administration	Intraperitoneal (i.p.) injection	[1][2]
Dosing Schedule	Single dose administered 1.5 - 2 hours before BoNT/A injection	[1][2]
Observed In Vivo Effect	Protection against BoNT/A-induced paralysis	[1][2]

Experimental Protocols

Preparation of Hydroxy Dynasore for In Vivo Administration

This protocol describes the preparation of a Hydroxy Dynasore solution suitable for intraperitoneal injection in mice.

Materials:

• Hydroxy Dynasore powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween 80

• Saline (0.9% NaCl)

• Sterile, pyrogen-free microcentrifuge tubes

• Vortex mixer

• Sonicator

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Hydroxy Dynasore in DMSO. For example, to achieve a high concentration stock, dissolve Hydroxy Dynasore in DMSO at 45 mg/mL with the aid of sonication.[5]

• Vehicle Preparation: The recommended vehicle for in vivo administration is a mixture of DMSO, PEG300, Tween 80, and saline. A common formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[5]

• Final Formulation: a. To prepare the final injection solution, first add the required volume of the Hydroxy Dynasore stock solution in DMSO to a sterile microcentrifuge tube. b. Sequentially add the other vehicle components (PEG300, Tween 80, and finally saline), ensuring the solution is clear after each addition.[2] c. If precipitation occurs, gentle heating and/or sonication may be used to redissolve the compound.[5] d. The final concentration should be calculated to deliver the desired dose (e.g., 30 mg/kg) in an appropriate injection volume for the animal model (typically 5-10 mL/kg for mice). For example, a 2 mg/mL solution can be achieved with this vehicle.[5]

• Administration: The final formulated solution should be prepared fresh on the day of use and administered to the animals via intraperitoneal injection.[2]

Assessment of In Vivo Efficacy: Botulinum Neurotoxin A Challenge Model

This protocol outlines a method to assess the in vivo efficacy of Hydroxy Dynasore in protecting against BoNT/A-induced paralysis.

Materials:

• CD-1 mice

• Prepared Hydroxy Dynasore solution (from Protocol 1)

• Botulinum neurotoxin type A (BoNT/A)

• Phrenic nerve-hemidiaphragm preparation setup

• Physiological buffer (e.g., Krebs-Ringer solution)

• Nerve stimulator

• Force transducer and recording system

Procedure:

• Animal Dosing: Administer a single intraperitoneal injection of Hydroxy Dynasore (30 mg/kg) or vehicle control to CD-1 mice.[1][2]

• Pre-treatment Incubation: Allow a pre-treatment period of 1.5 to 2 hours for the compound to be absorbed and distributed.[1][2]

• BoNT/A Challenge: After the pre-treatment period, inject the mice with a paralytic dose of BoNT/A.

• Phrenic Nerve-Hemidiaphragm Preparation: At a predetermined time point post-BoNT/A injection, humanely euthanize the mice and dissect the phrenic nerve-hemidiaphragm preparation.

• Ex Vivo Muscle Function Assessment: a. Mount the preparation in an organ bath containing physiological buffer and maintain at 37°C, aerated with 95% O₂/5% CO₂. b. Stimulate the phrenic nerve supramaximally and record the resulting twitch tension of the hemidiaphragm using a force transducer. c. A reduction in twitch tension in response to nerve stimulation indicates paralysis.

• Data Analysis: Compare the twitch tension in preparations from Hydroxy Dynasore-treated animals to that of vehicle-treated controls to quantify the protective effect.

Visualizations

Signaling Pathway: Inhibition of Clathrin-Mediated Endocytosis

Caption: Hydroxy Dynasore inhibits dynamin's GTPase activity, blocking vesicle scission.

Experimental Workflow: In Vivo Efficacy Assessment

Caption: Workflow for assessing Hydroxy Dynasore's in vivo efficacy against BoNT/A.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dynasore - not just a dynamin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]

Technical Notes & Optimization

Hydroxy Dynasore off-target effects on actin cytoskeleton

Welcome to the technical support center for Hydroxy Dynasore (B607235). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the off-target effects of Hydroxy Dynasore on the actin cytoskeleton.

Frequently Asked Questions (FAQs)

Q1: What is Hydroxy Dynasore and what is its primary function?

A1: Hydroxy Dynasore, also known as Dyngo-4a, is a cell-permeable small molecule that functions as a potent inhibitor of the GTPase activity of dynamin-1 and dynamin-2.[1] Its primary, on-target effect is the rapid and reversible inhibition of dynamin-dependent endocytosis, such as clathrin-mediated endocytosis.[2][3][4]

Q2: We are observing significant changes in cell shape, such as membrane ruffling and lamellipodia formation, after Hydroxy Dynasore treatment. Is this an expected on-target effect?

A2: Not entirely. While dynamin interacts with the actin cytoskeleton, significant alterations to actin-rich structures like membrane ruffles and lamellipodia often point towards dynamin-independent, off-target effects of dynasore and its analogs.[2][5][6] Studies have shown that dynasore can inhibit membrane ruffling even in cells where dynamin has been knocked out, indicating a clear off-target mechanism.[2] Dynasore has been reported to destabilize and remodel F-actin, which can suppress the formation of lamellipodia and pseudopodia.[2][5]

Q3: Our cells show a disruption of actin rings and have stopped migrating after treatment. Is this related to an off-target effect?

A3: Yes, this is a documented off-target effect. Dynasore has been shown to rapidly disrupt actin rings in osteoclasts, which is critical for their bone-resorbing activity.[7] The destabilization of actin filaments by dynasore and its analogs can inhibit processes that rely on dynamic actin remodeling, such as cell migration and invasion.[5][8]

Q4: Could the observed cytoskeletal effects be due to something other than a direct interaction with actin?

A4: Yes, another significant off-target effect of dynasore is its ability to reduce labile cholesterol in the plasma membrane and disrupt the organization of lipid rafts.[2][6] These effects are also dynamin-independent. The integrity of lipid rafts and membrane cholesterol levels are crucial for proper signaling and the organization of the actin cytoskeleton at the cell periphery.[2] Therefore, some of the observed actin-related phenotypes could be a secondary consequence of altered plasma membrane composition and properties.[2][6]

Q5: How can we confirm if the actin-related phenotypes we observe are off-target effects of Hydroxy Dynasore?

A5: To differentiate between on-target and off-target effects, you can perform several control experiments. A rescue experiment using a dynamin mutant that is insensitive to Hydroxy Dynasore could help. Alternatively, using RNA interference (siRNA) to deplete dynamin should mimic the on-target effects.[2] If the phenotype (e.g., actin disruption) persists with Hydroxy Dynasore treatment in dynamin-depleted cells, it strongly suggests an off-target effect.[2] Comparing results with other dynamin inhibitors that have different chemical structures can also be informative.

Troubleshooting Guide: Unexpected Cytoskeletal Changes

This guide helps to systematically troubleshoot unexpected morphological and cytoskeletal changes in your cells following Hydroxy Dynasore treatment.

Observed Problem	Potential Cause	Suggested Solution
No effect on endocytosis or actin cytoskeleton.	1. Inactive Compound: The Hydroxy Dynasore may have degraded. 2. Sub-optimal Concentration: The concentration used is too low for your cell line.	1. Use a fresh stock solution. Store according to the manufacturer's instructions (-20°C). 2. Perform a dose-response experiment to determine the optimal concentration. IC50 values for dynamin inhibition are in the low micromolar range (0.38-2.6 µM).
Cells are rounding up and detaching.	1. High Cytotoxicity: The concentration may be too high, leading to widespread cell death. 2. Severe Actin Disruption: The off-target effect on actin is profoundly disrupting cell adhesion.	1. Lower the concentration and perform a cell viability assay (e.g., MTT or Trypan Blue exclusion). Hydroxy Dynasore is generally less cytotoxic than its parent compound, dynasore.[4] 2. Visualize F-actin using phalloidin (B8060827) staining to confirm severe disruption.
Inhibition of membrane ruffles and macropinocytosis.	Known Off-Target Effect: Dynasore and its analogs are known to inhibit membrane ruffling and macropinocytosis independently of dynamin.[2] This is likely due to effects on the actin cytoskeleton and/or plasma membrane cholesterol.[2][6]	Acknowledge this as a potential off-target effect in your experimental interpretation. If your process of interest involves macropinocytosis, consider alternative methods for inhibiting dynamin that do not have this side effect.
Results are inconsistent with dynamin knockdown (siRNA).	Off-Target Effect: This is strong evidence that the observed phenotype is a dynamin-independent, off-target effect of Hydroxy Dynasore.[2]	Use dynamin knockout/knockdown cells as a crucial control to distinguish between on-target and off-target effects of the inhibitor.[2]

Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC50) of Hydroxy Dynasore for its primary targets and key cellular processes.

Target/Process	Cell Type / Condition	IC50 Value
Dynamin 1 GTPase Activity	Recombinant brain dynamin	0.38 µM[1]
Dynamin 2 GTPase Activity	Recombinant mouse dynamin	2.3 - 2.6 µM[1]
Clathrin-Mediated Endocytosis (Transferrin uptake)	U2OS cells	5.7 µM[4]
Botulinum Neurotoxin A (BoNT/A-Hc) Internalization	Hippocampal neurons	16.0 ± 1.2 µM

Visualizing Workflows and Pathways

Caption: Troubleshooting workflow for unexpected cytoskeletal effects.

Caption: On-target vs. potential off-target pathways of Hydroxy Dynasore.

Experimental Protocols

Protocol 1: Visualizing F-Actin Cytoskeleton by Phalloidin Staining

This protocol is used to assess changes in the filamentous actin (F-actin) cytoskeleton following treatment with Hydroxy Dynasore.

Materials:

• Cells cultured on glass coverslips

• Hydroxy Dynasore (and vehicle control, e.g., DMSO)

• Phosphate Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS

• Fluorescently-conjugated Phalloidin (e.g., Alexa Fluor 488 Phalloidin)

• DAPI (for nuclear counterstain)

• Mounting Medium

Procedure:

• Cell Seeding: Seed cells on glass coverslips in a multi-well plate to achieve 50-70% confluency at the time of the experiment.

• Treatment: Treat cells with the desired concentration of Hydroxy Dynasore or vehicle control for the determined time course.

• Fixation: Gently wash the cells twice with pre-warmed PBS. Fix the cells by adding 4% PFA and incubating for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS. Add 0.1% Triton X-100 in PBS and incubate for 10 minutes to permeabilize the cell membranes.

• Blocking: Wash the cells three times with PBS. Add 1% BSA in PBS and incubate for 30 minutes to block non-specific binding.

• Staining: Dilute fluorescently-conjugated phalloidin and DAPI in 1% BSA/PBS according to the manufacturer's instructions. Remove the blocking solution and add the staining solution to the coverslips. Incubate for 30-60 minutes at room temperature, protected from light.

• Mounting: Wash the coverslips three times with PBS. Mount the coverslips onto microscope slides using a suitable mounting medium.

• Imaging: Visualize the cells using a fluorescence or confocal microscope. Capture images of the actin cytoskeleton (phalloidin channel) and nuclei (DAPI channel).

Protocol 2: Cell Migration Assay (Wound Healing/Scratch Assay)

This protocol provides a straightforward method to assess the effect of Hydroxy Dynasore on cell migration.

Materials:

• Cells cultured in a multi-well plate

• Hydroxy Dynasore (and vehicle control)

• Sterile 200 µL pipette tip or scratcher tool

• Culture medium

• Microscope with an imaging system

Procedure:

• Create Monolayer: Seed cells in a multi-well plate and grow them to 90-100% confluency.

• Create Scratch: Using a sterile pipette tip, create a linear "scratch" or "wound" in the cell monolayer.

• Wash and Treat: Gently wash the wells with PBS to remove detached cells. Replace with fresh culture medium containing the desired concentration of Hydroxy Dynasore or vehicle control.

• Initial Imaging (Time 0): Immediately place the plate on a microscope and capture images of the scratch in predefined locations.

• Incubation: Incubate the plate under normal cell culture conditions (37°C, 5% CO2).

• Time-Lapse Imaging: Capture images of the same locations at regular intervals (e.g., every 4, 8, 12, 24 hours) until the scratch in the control wells is nearly closed.

• Analysis: Measure the width of the scratch at each time point for both treated and control wells. Calculate the percentage of wound closure over time to quantify the effect of Hydroxy Dynasore on cell migration.

References

• 1. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 2. Dynasore - not just a dynamin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Dynasore, a dynamin inhibitor, suppresses lamellipodia formation and cancer cell invasion by destabilizing actin filaments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The dynamin inhibitor dynasore inhibits bone resorption by rapidly disrupting actin rings of osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Dynamin 2 inhibitor Dynasore affects the actin filament distribution during mouse early embryo development - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting Hydroxy Dynasore solubility issues in media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Hydroxy Dynasore, with a specific focus on troubleshooting solubility issues in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Hydroxy Dynasore and what is its primary mechanism of action?

Hydroxy Dynasore is a potent, cell-permeable small molecule inhibitor of dynamin.[1] Dynamin is a GTPase essential for the scission of newly formed vesicles from the cell membrane during endocytosis.[2][3] By inhibiting dynamin's GTPase activity, Hydroxy Dynasore effectively blocks dynamin-dependent endocytosis, including clathrin-mediated endocytosis.[1][4] This makes it a valuable tool for studying cellular trafficking and the roles of endocytosis in various physiological and pathological processes.

Q2: In what solvents is Hydroxy Dynasore soluble?

Hydroxy Dynasore exhibits high solubility in dimethyl sulfoxide (B87167) (DMSO).[5] It is sparingly soluble in aqueous buffers.[6] For cell culture applications, it is recommended to prepare a concentrated stock solution in DMSO.

Q3: How should I prepare a stock solution of Hydroxy Dynasore?

It is recommended to prepare a high-concentration stock solution of Hydroxy Dynasore in anhydrous DMSO, for example, at 10 mM or higher.[4][7] Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.[4][7] When preparing the stock solution, ensure the compound is fully dissolved, which may be aided by brief vortexing or sonication.[8]

Q4: Can I dissolve Hydroxy Dynasore directly in my cell culture medium?

Directly dissolving Hydroxy Dynasore in cell culture medium is not recommended due to its limited aqueous solubility, which will likely result in precipitation.[6] The recommended method is to dilute a high-concentration DMSO stock solution into the final culture medium.

Q5: What is the recommended final concentration of Hydroxy Dynasore in cell culture experiments?

The optimal final concentration of Hydroxy Dynasore can vary depending on the cell type and the specific experimental conditions. However, typical working concentrations range from 1 µM to 100 µM.[8] It is always advisable to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Data Presentation: Solubility of Hydroxy Dynasore

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Notes
DMSO	>10 - 100[5]	~30 - 295	Highly soluble. Recommended for stock solutions.[4]
Water	Insoluble	-	Not recommended for direct dissolution.
Ethanol	1	~2.96	Limited solubility.
1:1 DMF:PBS (pH 7.2)	~0.5 (for Dynasore)[6]	~1.5 (for Dynasore)	Aqueous solutions are not stable for more than one day.[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Hydroxy Dynasore Stock Solution in DMSO

Materials:

• Hydroxy Dynasore powder (Molecular Weight: 338.31 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Weigh out 3.38 mg of Hydroxy Dynasore powder.

• Add 1 mL of anhydrous DMSO to the powder.

• Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution.[8]

• Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

• Store the aliquots at -20°C.

Protocol 2: Diluting Hydroxy Dynasore into Cell Culture Medium

Materials:

• 10 mM Hydroxy Dynasore stock solution in DMSO

• Pre-warmed cell culture medium (serum-free or low-serum is recommended)

• Sterile tubes for dilution

Procedure:

• Thaw an aliquot of the 10 mM Hydroxy Dynasore stock solution at room temperature.

• It is recommended to perform serial dilutions to minimize the risk of precipitation. For a final concentration of 10 µM, you can perform a 1:1000 dilution.

• Add the required volume of the DMSO stock solution to the pre-warmed cell culture medium and immediately mix thoroughly by gentle pipetting or inversion. Avoid adding the concentrated stock directly to cells.

• The final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Remember to include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

• For optimal results, consider using serum-free or low-protein media, as Dynasore (an analog of Hydroxy Dynasore) has been reported to bind to serum proteins, which can reduce its activity.[9]

Troubleshooting Guide

Issue: Precipitate forms after adding Hydroxy Dynasore to the cell culture medium.

Potential Cause	Troubleshooting Steps
Low Aqueous Solubility	- Ensure you are diluting from a high-concentration DMSO stock and not attempting to dissolve the powder directly in the medium.[6]
"Salting Out" Effect	- Add the DMSO stock to pre-warmed (37°C) medium while gently vortexing or swirling to ensure rapid and thorough mixing. - Avoid adding the stock solution directly to cold medium.
High Final Concentration	- The desired concentration may exceed the solubility limit in your specific medium. Try lowering the final concentration of Hydroxy Dynasore.
Media Composition	- Components in the media like salts and proteins can reduce solubility.[10][11] - Consider using a serum-free or low-serum medium for the treatment period, as serum proteins can bind to the compound.[9]
Temperature and pH	- Ensure the pH of your medium is stable and within the optimal range for your cells.[10] - Avoid repeated temperature fluctuations of the medium containing the inhibitor.

Mandatory Visualizations

References

• 1. Hydroxy Dynasore | Dynamin | Tocris Bioscience [tocris.com]
• 2. The evolution of dynamin to regulate clathrin-mediated endocytosis: Speculations on the evolutionarily late appearance of dynamin relative to clathrin-mediated endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Dynamin Inhibitor IV, Hydroxy-Dynasore The Dynamin Inhibitor IV, Hydroxy-Dynasore controls the biological activity of Dynamin. This small molecule/inhibitor is primarily used for Cell Signaling applications. | Sigma-Aldrich [sigmaaldrich.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Dynasore | Cell Signaling Technology [cellsignal.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 11. merckmillipore.com [merckmillipore.com]

Technical Support Center: Minimizing Hydroxy Dynasore Cytotoxicity in Long-Term Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to effectively use Hydroxy Dynasore (also known as Dyngo-4a) in long-term experiments while minimizing its cytotoxic effects.

Troubleshooting Guides

Issue 1: Excessive Cell Death Observed After Hydroxy Dynasore Treatment

Question: I am observing significant cell death in my long-term experiment after treating cells with Hydroxy Dynasore, even at concentrations that are reported to be effective for dynamin inhibition. What steps can I take to mitigate this?

Answer: Excessive cytotoxicity can be a concern in long-term experiments. Here is a systematic approach to troubleshoot and minimize this issue:

Troubleshooting Workflow for Excessive Cytotoxicity

Caption: A flowchart to troubleshoot and mitigate Hydroxy Dynasore-induced cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Hydroxy Dynasore in long-term experiments?

A1: The optimal concentration of Hydroxy Dynasore is highly cell-type dependent. It is recommended to start with a concentration range that is effective for inhibiting endocytosis (typically 5-30 µM) and then perform a dose-response curve to determine the highest non-toxic concentration for your specific cell line over the desired experimental duration.[1][2]

Q2: How does the cytotoxicity of Hydroxy Dynasore compare to its predecessor, Dynasore?

A2: Hydroxy Dynasore (Dyngo-4a) was developed as a less cytotoxic alternative to Dynasore.[3] Studies have shown that while Dynasore can exhibit broad-spectrum toxicity in various cell lines with prolonged exposure (e.g., 72 hours), Hydroxy Dynasore often shows markedly improved cell viability under the same conditions.[4]

Q3: How often should I replace the media containing Hydroxy Dynasore in a long-term experiment?

A3: The stability of small molecule inhibitors in cell culture media can vary. For long-term experiments, it is good practice to replenish the media with freshly prepared Hydroxy Dynasore every 24 to 48 hours. This ensures a consistent concentration of the active compound and helps to mitigate any potential degradation.

Q4: Can the solvent used to dissolve Hydroxy Dynasore contribute to cytotoxicity?

A4: Yes. Hydroxy Dynasore is typically dissolved in DMSO. High concentrations of DMSO can be toxic to cells. It is crucial to ensure that the final concentration of DMSO in the cell culture medium is low (ideally ≤ 0.1%) and consistent across all experimental conditions, including the vehicle control.

Q5: Are there any known off-target effects of Hydroxy Dynasore that could contribute to cytotoxicity?

A5: While Hydroxy Dynasore is a potent dynamin inhibitor, some studies suggest that at higher concentrations, it may have off-target effects. For instance, some dynamin inhibitors have been shown to affect membrane ruffling independently of dynamin.[5] If you suspect off-target effects, using a structurally different dynamin inhibitor as a control can help to validate your findings.

Data Presentation

Table 1: Inhibitory Concentrations (IC50) of Hydroxy Dynasore

Target	Assay Conditions	IC50 (µM)
Dynamin I (brain)	GTPase assay	0.38[3]
Dynamin I (recombinant)	GTPase assay	1.1[3]
Dynamin II (recombinant)	GTPase assay	2.3[3]
Clathrin-Mediated Endocytosis	Transferrin uptake in U2OS cells	5.7[3]

Table 2: Comparative Cytotoxicity of Dynasore and Hydroxy Dynasore (Dyngo-4a) in Leukemia Cell Lines

Cell Line	Compound	24h (% Viability)	48h (% Viability)	72h (% Viability)
CCRF-CEM	Dynasore (40 µM)	~75%	~60%	~50%
Hydroxy Dynasore (10 µM)	~80%	~70%	~60%
THP-1	Dynasore (40 µM)	~85%	~70%	~60%
Hydroxy Dynasore (10 µM)	~90%	~80%	~70%
K562	Dynasore (40 µM)	~80%	~65%	~55%
Hydroxy Dynasore (10 µM)	~85%	~75%	~65%

Data is estimated from graphical representations in the cited literature and should be used as a reference.[1][6][7]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is used to assess cell metabolic activity as an indicator of cell viability.

Workflow for MTT Assay

Caption: A simplified workflow for the MTT cell viability assay.

Materials:

• Cells of interest

• 96-well cell culture plates

• Complete culture medium

• Hydroxy Dynasore

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Hydroxy Dynasore in complete culture medium.

• Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include untreated and vehicle control wells.

• Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours).

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan crystals are visible.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells into the culture supernatant.

Workflow for LDH Assay

Caption: A streamlined workflow for the LDH cytotoxicity assay.

Materials:

• Cells of interest

• 96-well cell culture plates

• Complete culture medium

• Hydroxy Dynasore

• Commercially available LDH cytotoxicity assay kit

Procedure:

• Seed cells in a 96-well plate and treat with various concentrations of Hydroxy Dynasore for the desired duration. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• After incubation, centrifuge the plate at 250 x g for 10 minutes.

• Carefully transfer the supernatant from each well to a new 96-well plate.

• Add the LDH assay reaction mixture to each well according to the manufacturer's instructions.

• Incubate the plate at room temperature for the recommended time, protected from light.

• Add the stop solution provided in the kit.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cytotoxicity based on the absorbance readings of the treated samples relative to the controls.

Signaling Pathways and Experimental Logic

Dynamin's Role in Clathrin-Mediated Endocytosis

Caption: The inhibitory effect of Hydroxy Dynasore on dynamin-mediated vesicle scission.

References

• 1. Dynamin inhibition causes context-dependent cell death of leukemia and lymphoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dynamin inhibition causes context-dependent cell death of leukemia and lymphoma cells | PLOS One [journals.plos.org]
• 7. Item - Dynamin inhibitors decrease the viability of acute leukemia cells. - Public Library of Science - Figshare [plos.figshare.com]

impact of serum proteins on Hydroxy Dynasore activity

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using Hydroxy Dynasore, a potent dynamin inhibitor. A key consideration addressed is the impact of serum proteins on its experimental efficacy.

Troubleshooting Guide

Issue 1: Reduced or No Inhibitory Effect of Hydroxy Dynasore in Cell-Based Assays

Question: I am not observing the expected inhibitory effect of Hydroxy Dynasore on endocytosis in my cell culture experiments. What could be the reason?

Answer:

Several factors can contribute to the reduced efficacy of Hydroxy Dynasore in cell-based assays. The most common issue is the interaction of the inhibitor with serum proteins present in the cell culture medium.

Possible Causes and Solutions:

• Serum Protein Binding: Hydroxy Dynasore, like its predecessor Dynasore, can bind to serum proteins, particularly albumin.[1][2] This binding reduces the free concentration of the inhibitor available to interact with its target, dynamin, thereby decreasing its apparent potency. While Hydroxy Dynasore (Dyngo-4a) was developed to have reduced non-specific binding compared to Dynasore, its activity is still attenuated in the presence of serum.[1] For instance, the potency of Dyngo-4a can be reduced by at least 20-fold in the presence of 5% or 10% Fetal Bovine Serum (FBS) or 1% Bovine Serum Albumin (BSA).[1]

  • Recommendation: Conduct experiments in serum-free media if your cell type allows. If serum is required for cell viability, consider reducing the serum concentration or the incubation time with the inhibitor. Alternatively, using a synthetic, low-protein serum alternative like Nuserum can mitigate this issue.[3] It is also crucial to perform dose-response experiments under your specific culture conditions to determine the effective IC50.

• Incorrect Inhibitor Concentration: The required concentration of Hydroxy Dynasore can vary significantly depending on the cell type and the experimental conditions, especially the serum concentration.

  • Recommendation: Perform a dose-response curve to determine the optimal concentration for your specific cell line and media conditions.

• Cell Confluency: Denser cell cultures can be more resistant to the effects of dynamin inhibitors.[4]

  • Recommendation: Standardize your cell seeding density and perform experiments at a consistent confluency, ideally between 40-70%.[4]

• Inhibitor Stability: Improper storage and handling can lead to the degradation of Hydroxy Dynasore.

  • Recommendation: Store the inhibitor as recommended by the manufacturer, typically at -20°C as a stock solution in a suitable solvent like DMSO. Avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Hydroxy Dynasore?

A1: Hydroxy Dynasore is a small molecule inhibitor of the GTPase activity of dynamin.[2][4] Dynamin is a large GTPase essential for the fission of membrane-bound vesicles, a critical step in clathrin-mediated endocytosis.[4][5] By inhibiting dynamin's GTPase activity, Hydroxy Dynasore blocks the scission of newly formed vesicles from the plasma membrane, thereby inhibiting endocytosis.[2][5]

Q2: How does Hydroxy Dynasore differ from Dynasore?

A2: Hydroxy Dynasore (also known as Dyngo-4a) is a structural analog of Dynasore developed to have improved properties.[1][6] Compared to Dynasore, Hydroxy Dynasore is a more potent inhibitor of dynamin and exhibits reduced cytotoxicity.[1][7] A key advantage is its reduced binding to serum proteins and detergents, which means it retains more of its activity in complex biological media, although some loss of potency is still observed.[1][2]

Q3: What are the recommended working concentrations for Hydroxy Dynasore?

A3: The effective concentration of Hydroxy Dynasore can vary. For in vitro GTPase assays, the IC50 is in the sub-micromolar to low micromolar range (e.g., 0.38 µM for dynamin 1).[6] For cell-based endocytosis assays, the IC50 is typically in the low micromolar range (e.g., 5.7 µM for transferrin uptake).[6][8] However, as mentioned, the presence of serum will increase the required concentration. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q4: Is the effect of Hydroxy Dynasore reversible?

A4: Yes, the inhibitory effect of dynamin inhibitors like Dynasore is generally reversible upon washout of the compound.[4]

Q5: Are there any known off-target effects of Hydroxy Dynasore?

A5: While Hydroxy Dynasore is more specific than its predecessor, like many small molecule inhibitors, off-target effects are possible. For Dynasore, dynamin-independent effects on cholesterol homeostasis, lipid rafts, and the actin cytoskeleton have been reported.[2][5] When interpreting results, it is advisable to use multiple approaches to confirm the role of dynamin, such as using other dynamin inhibitors with different chemical scaffolds or molecular biology techniques like siRNA-mediated knockdown of dynamin.[9]

Data Presentation

Table 1: In Vitro Inhibitory Activity of Hydroxy Dynasore (Dyngo-4a) against Dynamin Isoforms.

Target	Condition	IC50 (µM)
Dynamin I (recombinant)	No Tween-80	0.38[6][8]
Dynamin I (recombinant)	0.06% Tween-80	2.7[6][8]
Dynamin II (recombinant)	No Tween-80	2.3[6]
Dynamin II (recombinant)	0.06% Tween-80	>30[8]

Table 2: Effect of Serum Proteins on the Inhibition of Clathrin-Mediated Endocytosis by Dynamin Inhibitors.

Compound	Assay Condition	Fold Decrease in Potency
Dynasore	10% FBS or 1% BSA	Almost complete loss of activity[1]
Hydroxy Dynasore (Dyngo-4a)	5% or 10% FBS or 1% BSA	At least 20-fold[1]
Hydroxy Dynasore (Dyngo-4a)	1% FBS or 0.1% BSA	Approximately 10-fold[1]

Experimental Protocols

Protocol 1: Assessing Clathrin-Mediated Endocytosis using Transferrin Uptake Assay

This protocol is used to quantify the effect of Hydroxy Dynasore on the rate of clathrin-mediated endocytosis.

Materials:

• Cells grown on coverslips

• Serum-free cell culture medium

• Hydroxy Dynasore stock solution (in DMSO)

• Fluorescently labeled Transferrin (e.g., Transferrin-Alexa Fluor 594)

• Phosphate Buffered Saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI

Procedure:

• Seed cells on coverslips and grow to 50-70% confluency.

• Wash cells three to five times with serum-free medium to remove any residual serum.[3]

• Pre-incubate the cells with various concentrations of Hydroxy Dynasore (or vehicle control, e.g., 0.2% DMSO) in serum-free medium for 30 minutes at 37°C.[4]

• Add fluorescently labeled transferrin to the medium and incubate for a defined period (e.g., 5-15 minutes) at 37°C to allow for internalization.

• To stop internalization, place the coverslips on ice and wash with ice-cold PBS.

• To remove non-internalized, surface-bound transferrin, perform an acid wash (e.g., with a low pH buffer) on ice.

• Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Wash the cells with PBS and mount the coverslips on slides using a mounting medium containing DAPI.

• Visualize the cells using fluorescence microscopy and quantify the intracellular fluorescence intensity.

• The IC50 can be determined by plotting the percentage of inhibition of transferrin uptake against the log of the Hydroxy Dynasore concentration.

Visualizations

Caption: Mechanism of Hydroxy Dynasore Action.

Caption: Troubleshooting Reduced Hydroxy Dynasore Activity.

References

• 1. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynasore - not just a dynamin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. kirchhausen.hms.harvard.edu [kirchhausen.hms.harvard.edu]
• 5. researchgate.net [researchgate.net]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Pharmacological Inhibition of Dynamin II Reduces Constitutive Protein Secretion from Primary Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Hydroxy Dynasore Incubation Time for Endocytosis Inhibition: A Technical Support Guide

For researchers, scientists, and drug development professionals utilizing Hydroxy Dynasore to investigate dynamin-dependent endocytosis, this technical support center provides essential guidance on optimizing experimental conditions. Below are troubleshooting tips and frequently asked questions to ensure effective and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Hydroxy Dynasore?

Hydroxy Dynasore, also known as Dyngo-4a, is a potent inhibitor of the GTPase activity of dynamin-1 and dynamin-2.[1][2][3] Dynamin is a key protein responsible for the scission of newly formed vesicles from the plasma membrane during clathrin-mediated endocytosis.[1][4] By inhibiting dynamin's GTPase function, Hydroxy Dynasore effectively blocks the release of these vesicles, thus halting the endocytic process.[5][6] It is considered an improvement over its parent compound, Dynasore, offering higher potency and reduced cytotoxicity.[7]

Q2: What is the recommended starting concentration and incubation time for Hydroxy Dynasore?

The optimal concentration and incubation time for Hydroxy Dynasore can vary depending on the cell type and experimental conditions. However, a good starting point is a concentration range of 10-30 µM with a pre-incubation time of 30 minutes.[7] For some cell types, complete inhibition of transferrin uptake has been observed with as little as a 5-minute pre-incubation, although a 30-minute incubation is often required for maximal effect.[7]

Q3: Is the inhibitory effect of Hydroxy Dynasore reversible?

Yes, the inhibitory effect of Hydroxy Dynasore on endocytosis is reversible.[7] Studies have shown that washing out the compound can restore normal endocytic function. For instance, in U2OS cells, a 10-minute washout after a 30-minute treatment with 10 µM Hydroxy Dynasore resulted in a 70% recovery of clathrin-mediated endocytosis.[7]

Q4: How can I confirm that Hydroxy Dynasore is effectively inhibiting endocytosis in my experiment?

A transferrin uptake assay is a standard and reliable method to quantify the inhibition of clathrin-mediated endocytosis.[8][9][10] This assay involves incubating cells with fluorescently labeled transferrin and measuring its internalization. A significant reduction in intracellular fluorescence in Hydroxy Dynasore-treated cells compared to a vehicle control indicates successful inhibition of endocytosis.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no inhibition of endocytosis	Suboptimal concentration: The concentration of Hydroxy Dynasore may be too low for your specific cell type.	Perform a dose-response curve to determine the optimal IC50 value. Start with a range of concentrations (e.g., 1 µM to 100 µM).[4]
Insufficient incubation time: The pre-incubation time may not be long enough for the inhibitor to take effect.	Increase the pre-incubation time. While some effects are seen in as little as 5 minutes, a 30-minute incubation is often recommended for complete inhibition.[7]
Compound degradation: Hydroxy Dynasore solution may have degraded.	Prepare fresh stock solutions in DMSO and store them properly at -20°C for up to 3 months.[11] Avoid repeated freeze-thaw cycles.
Presence of serum proteins: Serum proteins can bind to Hydroxy Dynasore, reducing its effective concentration.	Conduct experiments in serum-free media or media with reduced serum content.
Observed cytotoxicity	High concentration: The concentration of Hydroxy Dynasore may be too high, leading to toxic effects.	Determine the optimal, non-toxic concentration by performing a cytotoxicity assay (e.g., MTT or LDH assay) in parallel with your endocytosis inhibition experiment. Hydroxy Dynasore is generally less cytotoxic than Dynasore.[7]
Prolonged incubation: Long exposure to the inhibitor can be detrimental to cell health.	Minimize the incubation time to the shortest duration that provides effective inhibition. The reversibility of the compound allows for its removal after the desired treatment period.[7]
Off-target effects	Non-specific binding: At high concentrations, Hydroxy Dynasore might exhibit off-target effects.	Use the lowest effective concentration determined from your dose-response experiments. Consider using structurally distinct dynamin inhibitors to confirm that the observed phenotype is specifically due to dynamin inhibition.[12]
Effects on mitochondrial morphology: Some analogs of Dynasore have been shown to affect mitochondrial dynamics.[7][12]	If mitochondrial function is relevant to your study, assess mitochondrial morphology (e.g., using MitoTracker staining) in the presence of Hydroxy Dynasore.[12]

Quantitative Data Summary

The following table summarizes the reported IC50 values for Hydroxy Dynasore in various experimental systems. These values can serve as a reference for designing your experiments.

Target	Assay System	IC50 Value	Reference
Dynamin I (brain)	GTPase assay	0.38 µM	[1][2][3]
Dynamin I (recombinant)	GTPase assay	1.1 µM	[13]
Dynamin II (recombinant)	GTPase assay	2.3 µM / 2.6 µM	[1][2][3][13]
Clathrin-Mediated Endocytosis	Transferrin uptake in U2OS cells	5.7 µM	[1][4]
Botulinum Neurotoxin A-Hc Internalization	Hippocampal neurons	16.0 ± 1.2 µM	[1][4]
Synaptic Vesicle Endocytosis	Rat brain synaptosomes	26.8 µM	[7]

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of Hydroxy Dynasore concentrations for the desired incubation time. Include a vehicle control (DMSO) and a positive control for cell death.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Transferrin Uptake Assay for Endocytosis Inhibition

• Cell Seeding: Plate cells on coverslips in a multi-well plate and grow to 40-70% confluency.[5]

• Serum Starvation: Incubate cells in serum-free medium for 30-60 minutes at 37°C to remove transferrin bound to receptors.[14][15]

• Inhibitor Pre-incubation: Treat the cells with the desired concentration of Hydroxy Dynasore or vehicle control (DMSO) in serum-free medium for 30 minutes at 37°C.[5][7]

• Transferrin Incubation: Add fluorescently labeled transferrin (e.g., Alexa Fluor 647-Transferrin) to the cells at a final concentration of approximately 10-25 µg/mL and incubate for 1-20 minutes at 37°C.[8][10]

• Wash: To remove surface-bound transferrin, briefly wash the cells with ice-cold acidic buffer (e.g., 0.1 M Glycine, 150 mM NaCl, pH 3.0) or ice-cold PBS.[15]

• Fixation: Fix the cells with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.[8][14]

• Staining (Optional): Permeabilize the cells and stain for nuclei (e.g., with Hoechst) or other cellular components if desired.[8]

• Imaging and Quantification: Mount the coverslips and acquire images using a fluorescence microscope. Quantify the intracellular fluorescence intensity using image analysis software like ImageJ.[8]

Visualizations

Caption: Experimental workflow for optimizing Hydroxy Dynasore incubation time.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Hydroxy Dynasore | Dynamin | Tocris Bioscience [tocris.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. protocols.io [protocols.io]
• 9. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 10. Transferrin-Uptake Assay [www2.mrc-lmb.cam.ac.uk]
• 11. merckmillipore.com [merckmillipore.com]
• 12. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 13. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 14. Transferrin uptake assay to measure Clathrin-mediated endocytosis in HIPCS derived neurons. [protocols.io]
• 15. flowcytometry-embl.de [flowcytometry-embl.de]

Technical Support Center: Investigating the Effects of Hydroxy Dynasore on Cellular Cholesterol

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions regarding the use of Hydroxy Dynasore (B607235) (commonly referred to as dynasore) in experiments investigating cellular cholesterol levels.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which Hydroxy Dynasore is expected to alter cellular cholesterol levels?

A1: Hydroxy Dynasore is a potent inhibitor of dynamin, a GTPase enzyme essential for the scission of vesicles during endocytosis.[1] Its primary effect on cholesterol metabolism stems from the inhibition of clathrin-mediated endocytosis, the main pathway for the uptake of low-density lipoprotein (LDL), a primary carrier of cholesterol.[1][2] By blocking dynamin, Hydroxy Dynasore prevents the internalization of the LDL receptor-LDL complex, thereby reducing the influx of exogenous cholesterol into the cell.[2][3]

Q2: Beyond blocking LDL uptake, what other effects does Hydroxy Dynasore have on intracellular cholesterol trafficking?

A2: Studies have shown that Hydroxy Dynasore treatment leads to the accumulation of any LDL and free cholesterol that does enter the cell within the late endosomal and lysosomal compartments.[4][5][6] It effectively blocks the egress of this cholesterol from the endolysosomal network to the endoplasmic reticulum (ER).[3][4][7] This sequestration prevents the cell from sensing its internal cholesterol levels correctly, which in turn disrupts the transcriptional regulation of key genes involved in cholesterol homeostasis, such as SREBP-2, HMG-CoA reductase, and the LDL receptor itself.[4][5]

Q3: What is a typical working concentration for Hydroxy Dynasore in cell culture experiments?

A3: The effective concentration can be cell-type dependent. A concentration of 80 µM has been shown to efficiently block endocytosis in several studies.[3][4][8] However, to minimize potential cytotoxicity, researchers should perform a dose-response curve for their specific cell line. Some studies have suggested using 40 µM as an optimal concentration to reduce LDL influx while avoiding adverse effects on cell morphology.[2]

Q4: Are the effects of Hydroxy Dynasore reversible?

A4: Yes, the inhibitory effects of Hydroxy Dynasore are rapid and reversible.[9][10] Cellular processes such as endocytosis can recover after the compound is removed from the culture medium. One study noted that sensitivity to a cholesterol-dependent cytolysin (B1578295) was restored within 30 minutes of Dynasore removal.[9] Another study observed a 70% recovery of clathrin-mediated endocytosis 10 minutes after washout of a dynasore analog.[10]

Q5: Are there known off-target effects of Hydroxy Dynasore that could influence cholesterol-related experiments?

A5: Yes, it is critical to be aware of dynamin-independent effects. Hydroxy Dynasore has been shown to reduce labile cholesterol in the plasma membrane and disrupt the organization of lipid rafts, which can occur independently of its action on dynamin.[1][9][11] These off-target effects mean that results obtained using Hydroxy Dynasore should ideally be corroborated with other methods, such as dynamin gene silencing (RNA interference), to confirm that the observed phenotype is specifically due to dynamin inhibition.[12]

Section 2: Troubleshooting Guide

Problem: I treated my cells with Hydroxy Dynasore, but I don't see a significant change in total cellular cholesterol.

• Possible Cause 1: Cell-Type Specificity. The efficacy of Hydroxy Dynasore can vary significantly between cell types. For example, its inhibitory effect on LDL uptake is potent in HeLa cells but considerably less so in human monocyte-derived macrophages (HMDM).[3] In HMDM, no significant change in total cholesterol was observed, consistent with the lower inhibition of lipoprotein uptake.[13]

• Possible Cause 2: Dynamin-Independent Uptake. Cells may utilize other, dynamin-independent pathways to internalize cholesterol, which would not be blocked by Hydroxy Dynasore.[3]

• Possible Cause 3: Drug Inactivation. The inhibitory effect of Hydroxy Dynasore may decrease over longer incubation times (e.g., beyond 6 hours), potentially due to the inactivation of the drug.[4] Consider shorter time points for your analysis.

• Possible Cause 4: Compensatory Synthesis. If the experiment is run for an extended period, the blockage of cholesterol uptake can lead to a compensatory increase in endogenous cholesterol synthesis, potentially masking the effect of reduced uptake.

Problem: I'm observing high cellular toxicity, cell rounding, or other altered morphologies.

• Possible Cause 1: Concentration is too high. High concentrations of Hydroxy Dynasore can induce apoptosis and other cytotoxic effects.[2] It is crucial to perform a titration to find the highest effective, non-toxic concentration for your specific cell line and experimental duration.

• Possible Cause 2: Solvent Toxicity. Hydroxy Dynasore is typically dissolved in DMSO. Ensure the final concentration of DMSO in your culture medium is low (e.g., <0.5%) and that you use a vehicle-only (DMSO) control to account for any effects of the solvent.[8]

• Possible Cause 3: Off-Target Effects. The compound can impact actin filaments and other cellular structures, which may lead to morphological changes.[1][11]

Problem: My results with Hydroxy Dynasore are inconsistent with my dynamin knockdown (siRNA) experiments.

• Possible Cause: Off-Target Effects. This discrepancy strongly suggests that the observed phenotype with Hydroxy Dynasore is due to one of its dynamin-independent effects.[12] The drug is known to affect membrane cholesterol and lipid rafts directly.[1] In this case, the results from the more specific genetic knockdown should be considered more reliable for implicating dynamin's role.

Section 3: Data Presentation

Table 1: Summary of Hydroxy Dynasore's Effect on Lipoprotein Uptake

Cell Type	Lipoprotein	Concentration of Dynasore	Incubation Time	Result	Citation
HeLa Cells	DiI-LDL	80 µM	4 hours	Strong inhibition (uptake reduced to <10% of control)	[3][4]
HepG2 Cells	DiI-LDL	40 µM	4.33 hours	53% reduction in LDL influx	[2]
HMDM	DiI-AcLDL	80 µM	4 hours	Moderate inhibition (~50% reduction)	[3][13]

Table 2: Summary of Hydroxy Dynasore's Effect on Cellular Cholesterol Content & Efflux

Cell Type	Parameter Measured	Concentration of Dynasore	Incubation Time	Result	Citation
HeLa Cells	Cholesterol Esters (CE)	80 µM	6 hours	~15% reduction in CE after LDL loading	[4]
HMDM	Total Cholesterol	80 µM	4 hours	No significant difference compared to control	[13]
HMDM	Cholesterol Efflux	80 µM	6 hours	34% decrease in cholesterol efflux to HDL	[3]

Section 4: Experimental Protocols

Protocol 1: Measurement of Fluorescently Labeled LDL Uptake by Flow Cytometry

This protocol is adapted from studies in HeLa cells and HMDM.[4]

• Cell Preparation: Plate cells to be 40-70% confluent on the day of the experiment.[8]

• Pre-incubation: On the day of the experiment, pre-incubate the cells in serum-free medium for 1-2 hours to upregulate LDL receptors.

• Treatment: Add Hydroxy Dynasore (e.g., 80 µM final concentration) or a vehicle control (DMSO) to the cells and incubate for 30 minutes at 37°C.

• LDL Incubation: Add fluorescently labeled LDL (e.g., DiI-LDL, 10-200 µg/mL) to the plates and incubate for the desired time (e.g., 4 hours) at 37°C.[4][14]

• Cell Harvest: Wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove unbound LDL. Detach the cells using a non-enzymatic cell dissociation solution.

• Flow Cytometry: Resuspend the cells in FACS buffer (PBS with 1% BSA). Analyze the cellular fluorescence using a flow cytometer. The mean fluorescence intensity corresponds to the amount of internalized DiI-LDL.[4]

Protocol 2: Quantification of Total Cellular Cholesterol and Cholesterol Esters by HPLC

This protocol is adapted from a study characterizing cholesterol trafficking.[4]

• Cell Lysis: After experimental treatment, wash cells with PBS and lyse them in 0.2 M NaOH. Scrape and collect the cell lysates. Aliquot a portion of the lysate for protein quantification using a BCA assay.[4][6]

• Lipid Extraction: To the remaining lysate, add methanol (B129727) (2.5 volumes) followed by hexane (B92381) (5 volumes) to extract total lipids. Vortex thoroughly.

• Phase Separation: Centrifuge the mixture to separate the phases. Carefully collect the upper hexane phase, which contains the lipids.

• Drying and Resuspension: Evaporate the hexane phase to dryness under a stream of nitrogen or using a vacuum concentrator. Dissolve the resulting lipid film in the HPLC mobile phase (e.g., acetonitrile/isopropanol, 30/70, v/v).[4]

• HPLC Analysis: Inject the sample into a reverse-phase C-18 column. Separate and quantify free cholesterol (FC) and various cholesterol ester (CE) species by measuring absorbance at 205 nm.[4]

• Normalization: Express the amount of cholesterol (in nmol or µg) normalized to the total protein content (in mg) of the cell lysate.[4][6]

Section 5: Visualizations and Pathways

Caption: A typical experimental workflow for studying Hydroxy Dynasore's effects.

References

• 1. Dynasore - not just a dynamin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LDL Cholesterol Uptake Assay Using Live Cell Imaging Analysis with Cell Health Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Dynamin Chemical Inhibitor Dynasore Impairs Cholesterol Trafficking and Sterol-Sensitive Genes Transcription in Human HeLa Cells and Macrophages | PLOS One [journals.plos.org]
• 4. The Dynamin Chemical Inhibitor Dynasore Impairs Cholesterol Trafficking and Sterol-Sensitive Genes Transcription in Human HeLa Cells and Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The dynamin chemical inhibitor dynasore impairs cholesterol trafficking and sterol-sensitive genes transcription in human HeLa cells and macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protective role of the dynamin inhibitor Dynasore against the cholesterol-dependent cytolysin of Trueperella pyogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. The Dynamin Chemical Inhibitor Dynasore Impairs Cholesterol Trafficking and Sterol-Sensitive Genes Transcription in Human HeLa Cells and Macrophages | PLOS One [journals.plos.org]

Hydroxy Dynasore: A Guide to Stability and Stock Solution Storage

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and proper storage of Hydroxy Dynasore stock solutions. Adherence to these guidelines is crucial for ensuring the compound's efficacy and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Hydroxy Dynasore stock solutions?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Hydroxy Dynasore. It is readily soluble in DMSO at concentrations up to 100 mM.[1][2] For in vivo experiments, a common formulation involves a multi-solvent system, such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[3][4]

Q2: What are the recommended storage conditions for Hydroxy Dynasore in its solid form?

A2: As a solid, Hydroxy Dynasore powder should be stored at -20°C for long-term stability, where it can be kept for up to three years.[3][4] Some suppliers also indicate storage at 2-8°C is possible.[5] It is also advisable to protect the compound from light.[5]

Q3: How should I store Hydroxy Dynasore stock solutions?

A3: For optimal stability, aliquot the DMSO stock solution into single-use volumes and store them at -80°C, where they are reported to be stable for six months to a year.[3][4][6] For shorter-term storage, aliquots can be kept at -20°C for up to one month.[3][6][7] It is critical to minimize freeze-thaw cycles to prevent degradation.

Q4: Can I store Hydroxy Dynasore stock solutions at room temperature?

A4: It is not recommended to store Hydroxy Dynasore stock solutions at room temperature for extended periods. If possible, solutions should be prepared fresh on the day of use.[7]

Q5: My Hydroxy Dynasore solution appears to have precipitated. What should I do?

A5: Precipitation can occur when the stock solution is cooled. Before use, it is essential to allow the vial to equilibrate to room temperature and ensure that all precipitate has redissolved.[7] Gentle warming and vortexing or sonication can aid in redissolving the compound.[4]

Summary of Storage Conditions

The following table summarizes the recommended storage conditions for Hydroxy Dynasore.

Form	Solvent	Storage Temperature	Duration
Solid (Powder)	N/A	-20°C	Up to 3 years
Stock Solution	DMSO	-80°C	6 months to 1 year
Stock Solution	DMSO	-20°C	Up to 1 month
Aqueous Solution	Aqueous Buffer	Not Recommended	Less than one day

Experimental Protocol: Preparation of Hydroxy Dynasore Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of Hydroxy Dynasore in DMSO.

Materials:

• Hydroxy Dynasore powder (Molecular Weight: 338.31 g/mol )[3]

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Optional: Sonicator

Procedure:

• Equilibration: Allow the Hydroxy Dynasore powder vial to reach room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of Hydroxy Dynasore powder. For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.38 mg of the compound.

• Dissolution: Add the appropriate volume of DMSO to the powder. Using the previous example, add 1 mL of DMSO to 3.38 mg of Hydroxy Dynasore.

• Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a sonicator to aid dissolution.[4]

• Aliquoting: Dispense the stock solution into smaller, single-use, light-protected microcentrifuge tubes. This minimizes the number of freeze-thaw cycles for the entire stock.

• Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visual Guides

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing and storing Hydroxy Dynasore stock solutions.

Troubleshooting Guide for Common Issues

Caption: Decision tree for troubleshooting common Hydroxy Dynasore issues.

References

• 1. rndsystems.com [rndsystems.com]
• 2. bio-techne.com [bio-techne.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 5. Hydroxy-Dynasore = 98 HPLC 1256493-34-1 [sigmaaldrich.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Dynasore | Dynamin inhibitor | 304448-55-3 | Hello Bio [hellobio.com]

Technical Support Center: Hydroxy Dynasore In Vitro Assays

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using Hydroxy Dynasore (also known as Dyngo-4a) in in vitro assays. A primary focus is on understanding and mitigating interference from detergents, a common source of variability in experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Hydroxy Dynasore and what is its mechanism of action?

A1: Hydroxy Dynasore (Dyngo-4a) is a potent, cell-permeable inhibitor of dynamin, a large GTPase essential for clathrin-mediated endocytosis and other membrane fission events.[1] It is a more potent and less cytotoxic analog of the compound Dynasore.[1][2] Hydroxy Dynasore functions as a non-competitive inhibitor of the GTPase activity of dynamin 1 (DynI) and dynamin 2 (DynII), which prevents the scission of vesicles from the cell membrane.[1]

Q2: Why are my IC50 values for Hydroxy Dynasore different from published values?

A2: A significant reason for variability in IC50 values is the presence and concentration of detergents (e.g., Tween-80, Triton X-100) in your assay buffer.[2] Hydroxy Dynasore, like its parent compound Dynasore, is known to bind to detergent micelles.[2] This interaction can sequester the inhibitor, reducing its effective concentration available to inhibit dynamin and leading to a much higher apparent IC50 value.[2] Always check if your assay conditions, particularly the use of detergents, match those in the literature you are referencing.

Q3: What are Pan-Assay Interference Compounds (PAINS) and is Hydroxy Dynasore a PAIN?

A3: Pan-Assay Interference Compounds (PAINS) are molecules that appear as "hits" in high-throughput screens but do so through non-specific mechanisms, often leading to false-positive results.[3][4] These mechanisms can include compound aggregation, reactivity, or interference with the assay signal itself.[4][5] Compounds that form aggregates are a major class of PAINS, and their activity is often sensitive to the presence of detergents.[6][7] While not definitively classified as a PAIN in all contexts, Hydroxy Dynasore's tendency to be inhibited by detergents suggests it can behave like an aggregator, a common feature of PAINS.[2] Researchers should be cautious and perform appropriate control experiments.

Q4: What is the Critical Micelle Concentration (CMC) and why is it important for my assay?

A4: The Critical Micelle Concentration (CMC) is the specific concentration of a detergent above which individual detergent molecules (monomers) begin to self-assemble into larger structures called micelles.[8][9] Below the CMC, the detergent exists primarily as monomers. Above the CMC, any additional detergent will form micelles. This is critical because compounds like Hydroxy Dynasore can be trapped within these micelles, drastically reducing their bioavailability in the assay.[2] Therefore, if a detergent is necessary for your assay (e.g., to maintain protein solubility), it is often recommended to use it at a concentration below its CMC.

Troubleshooting Guide

Problem: I'm observing little to no inhibition of dynamin GTPase activity with Hydroxy Dynasore.

• Question 1: Is there a detergent in your assay buffer?

  • Answer: The presence of non-ionic detergents like Tween-80 or Triton X-100, even at low concentrations (e.g., 0.01% - 0.1%), can dramatically decrease the apparent potency of Hydroxy Dynasore.[2] The compound can become sequestered in detergent micelles, lowering its effective concentration.

  • Solution:

    • If possible, perform the assay in the complete absence of detergent.

    • If a detergent is required, use it at a concentration below its Critical Micelle Concentration (CMC).

    • Run a control experiment to test the effect of the detergent on your IC50 value. Compare the results with and without the detergent to quantify the interference.

• Question 2: Are you sure your Hydroxy Dynasore is soluble?

  • Answer: Hydroxy Dynasore is typically dissolved in DMSO to make a stock solution.[10] Precipitation of the compound in your aqueous assay buffer can lead to a lower effective concentration and poor results.

  • Solution:

    • Ensure your final DMSO concentration in the assay is low (typically ≤1%) to maintain compound solubility.

    • Visually inspect your assay wells for any signs of precipitation after adding the compound.

    • Prepare fresh dilutions of Hydroxy Dynasore from a reputable stock for each experiment.

• Question 3: How is the dynamin GTPase activity being stimulated in your assay?

  • Answer: Hydroxy Dynasore is a potent inhibitor of assembly-stimulated dynamin GTPase activity (e.g., stimulated by lipids or SH3 domains) but does not inhibit the basal GTPase activity of unassembled dynamin.[11][12] If your assay only measures the basal activity, you may not see significant inhibition.

  • Solution:

    • Ensure your assay includes a stimulant for dynamin assembly, such as phosphatidylserine (B164497) (PS) liposomes or lipid nanotubes, to measure the relevant form of enzyme activity.[2][11]

Data Presentation

Table 1: Effect of Detergent on Hydroxy Dynasore (Dyngo-4a) IC50 Values

This table summarizes the reported inhibitory concentrations (IC50) of Hydroxy Dynasore against different dynamin isoforms, highlighting the significant impact of the detergent Tween-80.

Dynamin Isoform	Assay Condition	IC50 Value (µM)	Fold Change in IC50 (With/Without Detergent)	Reference
Dynamin I (from brain)	Without Tween-80	0.38	-	[1]
Dynamin I (recombinant)	Without Tween-80	1.1	-	[1]
Dynamin I	With 0.06% Tween-80	2.7 - 4.9	~7-13x	[1]
Dynamin II (recombinant)	Without Tween-80	2.3	-	[1]
Dynamin II	With Tween-80	30.0	~13x	[10]

Table 2: Critical Micelle Concentration (CMC) of Common Laboratory Detergents

Use this table as a guide to select detergents and their working concentrations to minimize micelle formation. Note that CMC can be affected by buffer composition (e.g., salt concentration, pH) and temperature.[8][13]

Detergent	Type	CMC (mM in water)	CMC (% w/v in water)
Triton X-100	Non-ionic	~0.24	~0.015%
Tween-20	Non-ionic	~0.06	~0.007%
Tween-80	Non-ionic	~0.012	~0.0016%
n-Octyl-β-D-glucopyranoside (OG)	Non-ionic	20-25	~0.7%
CHAPS	Zwitterionic	4-8	~0.3%
Sodium Dodecyl Sulfate (SDS)	Anionic	~8.3	~0.24%

Experimental Protocols

Protocol: In Vitro Dynamin GTPase Activity Assay (Malachite Green)

This protocol is a representative method for measuring the assembly-stimulated GTPase activity of dynamin and its inhibition by Hydroxy Dynasore.

1. Reagents and Buffers:

• Assay Buffer: 20 mM HEPES (pH 7.4), 150 mM KCl, 1 mM MgCl2, 1 mM DTT.

• Dynamin Protein: Purified recombinant dynamin I or II.

• Liposomes: Phosphatidylserine (PS) liposomes (or other suitable lipid templates).

• GTP Stock: 10 mM GTP in water.

• Hydroxy Dynasore Stock: 10 mM Hydroxy Dynasore in 100% DMSO.

• Malachite Green Reagent: A commercially available or lab-prepared solution for phosphate (B84403) detection.

• Stopping Solution: 34% (w/v) Sodium Citrate.

2. Assay Procedure:

• Prepare serial dilutions of Hydroxy Dynasore in Assay Buffer. Remember to include a DMSO-only vehicle control. The final DMSO concentration should be constant across all wells (e.g., 1%).

• In a 96-well plate, add 20 µL of the diluted Hydroxy Dynasore or vehicle control.

• Add 20 µL of dynamin protein (e.g., to a final concentration of 50 nM) and 20 µL of PS liposomes to each well to initiate dynamin assembly.

• Incubate for 10 minutes at room temperature to allow for dynamin assembly and inhibitor binding.

• Initiate the GTPase reaction by adding 20 µL of GTP solution (e.g., to a final concentration of 100 µM).

• Incubate the reaction at 37°C for a set time (e.g., 20 minutes). Ensure the reaction is in the linear range.

• Stop the reaction by adding 20 µL of Stopping Solution.

• Add 100 µL of Malachite Green Reagent to each well.

• Incubate for 15-20 minutes at room temperature for color development.

• Read the absorbance at ~620-650 nm using a plate reader.

• Generate a standard curve using known concentrations of phosphate to convert absorbance values to the amount of inorganic phosphate (Pi) released.

• Calculate the percent inhibition for each Hydroxy Dynasore concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

Caption: A flowchart for troubleshooting poor Hydroxy Dynasore performance in vitro.

Caption: How detergent micelles sequester Hydroxy Dynasore (HD), preventing inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 4. Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. A Detergent-Based Assay for the Detection of Promiscuous Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. A highly-sensitive high throughput assay for dynamin's basal GTPase activity | PLOS One [journals.plos.org]
• 12. A highly-sensitive high throughput assay for dynamin's basal GTPase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

unexpected morphological changes in cells treated with Hydroxy Dynasore

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering unexpected morphological changes in cells treated with Hydroxy Dynasore. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Hydroxy Dynasore?

A1: Hydroxy Dynasore is a potent, cell-permeable inhibitor of the GTPase activity of dynamin-1, dynamin-2, and the mitochondrial dynamin Drp1.[1] Its primary, expected effect is the rapid and reversible blockage of dynamin-dependent endocytosis.[1][2]

Q2: We are observing significant cell rounding and shrinkage after treatment. Is this an expected outcome?

A2: While some changes in cell morphology can be anticipated due to the inhibition of endocytosis, significant cell rounding and shrinkage may indicate off-target effects. Both Hydroxy Dynasore and its analog, Dynasore, have been shown to affect the actin cytoskeleton, leading to such changes, even in cells lacking dynamin.[2][3]

Q3: Our cells show a reduction in membrane ruffling. Is this related to dynamin inhibition?

A3: No, this is likely a dynamin-independent off-target effect. Studies have demonstrated that both Hydroxy Dynasore and Dynasore potently inhibit membrane ruffling, even in dynamin triple knockout cells, suggesting the involvement of other cellular targets.[3]

Q4: Can Hydroxy Dynasore affect signaling pathways unrelated to endocytosis?

A4: Yes, off-target effects on signaling pathways have been reported for dynamin inhibitors. For instance, Dynasore can activate the NF-κB signaling pathway through a mechanism involving reactive oxygen species (ROS) and the mitochondrial antiviral-signaling protein (MAVS).[4][5] It is crucial to consider that observed signaling changes may not be solely due to the inhibition of endocytosis.

Q5: Is Hydroxy Dynasore cytotoxic?

A5: Hydroxy Dynasore was developed as a less cytotoxic alternative to its predecessor, Dynasore.[6] However, like any small molecule inhibitor, it can exhibit cytotoxicity at high concentrations or with prolonged exposure. It is essential to determine the optimal concentration and treatment time for your specific cell line.

Troubleshooting Guide

This guide provides a systematic approach to understanding and mitigating unexpected morphological changes in cells treated with Hydroxy Dynasore.

Issue 1: Widespread Cell Rounding, Shrinkage, and Detachment

Potential Cause 1: Off-Target Effects on the Actin Cytoskeleton

• Explanation: Hydroxy Dynasore and its parent compound, Dynasore, are known to have dynamin-independent effects on the actin cytoskeleton.[2][3] This can lead to the destabilization of actin filaments, resulting in altered cell morphology, including rounding and shrinkage.

• Troubleshooting Steps:

  • Dose-Response and Time-Course Analysis: Perform a detailed dose-response experiment with a range of Hydroxy Dynasore concentrations to determine the lowest effective concentration for dynamin inhibition and the threshold at which morphological changes become apparent. Also, assess the time course of these changes.

  • Actin Cytoskeleton Staining: Visualize the actin cytoskeleton using immunofluorescence to assess any disruptions. (See Experimental Protocols section for a detailed method).

  • Use of Alternative Inhibitors: If the morphological changes interfere with your experimental goals, consider using dynamin inhibitors with different mechanisms of action or chemical scaffolds as controls.[7]

Potential Cause 2: Cytotoxicity

• Explanation: The observed morphological changes could be a prelude to apoptosis or necrosis due to cytotoxicity.

• Troubleshooting Steps:

  • Cell Viability Assay: Perform a cell viability assay (e.g., MTT, Trypan Blue exclusion) to quantify cell death at different concentrations of Hydroxy Dynasore.

  • Apoptosis Markers: Stain for markers of apoptosis, such as cleaved caspase-3 or annexin (B1180172) V, to determine if the cells are undergoing programmed cell death.

Issue 2: Inhibition of Membrane Ruffling and Lamellipodia Formation

• Explanation: This is a known dynamin-independent effect of Hydroxy Dynasore.[3] If your experiment relies on these cellular processes, Hydroxy Dynasore may not be a suitable tool.

• Troubleshooting Steps:

  • Confirm with Controls: Use a negative control compound (if available) and consider dynamin knockdown via siRNA/shRNA as an alternative method to confirm that the observed phenotype is indeed an off-target effect of the chemical inhibitor.

  • Alternative Approaches: If studying processes involving membrane ruffling, consider alternative methods for inhibiting endocytosis that do not rely on dynamin inhibitors known to have this off-target effect.

Issue 3: Alterations in Intracellular Organelles (e.g., Mitochondrial Fragmentation)

• Explanation: Dynasore and its analogs can affect mitochondrial morphology, likely due to the inhibition of the dynamin-related protein Drp1, which is involved in mitochondrial fission.[1]

• Troubleshooting Steps:

  • Mitochondrial Staining: Use a fluorescent dye that specifically stains mitochondria (e.g., MitoTracker Red CMXRos) to visualize mitochondrial morphology in treated and control cells.

  • Functional Assays: Assess mitochondrial function using assays that measure mitochondrial membrane potential or oxygen consumption to determine if the morphological changes are associated with functional deficits.

Data Presentation

Table 1: Summary of Reported IC50 Values for Hydroxy Dynasore

Target/Process	IC50 Value	Cell Type/System	Reference
Dynamin I (brain recombinant)	0.38 µM	In vitro GTPase assay	[8]
Dynamin II (recombinant mouse)	2.3 µM	In vitro GTPase assay	[8]
Transferrin Endocytosis	5.7 µM	U2OS cells	[8]

Table 2: Troubleshooting Unexpected Morphological Changes

Observed Morphological Change	Potential Cause	Recommended Action
Cell Rounding and Shrinkage	Actin cytoskeleton disruption	Perform dose-response analysis and visualize actin filaments.
Cytotoxicity	Conduct cell viability and apoptosis assays.
Inhibition of Membrane Ruffling	Dynamin-independent off-target effect	Use alternative dynamin inhibitors or genetic approaches.
Mitochondrial Fragmentation	Inhibition of Drp1	Stain for mitochondria and assess mitochondrial function.

Experimental Protocols

Protocol 1: Immunofluorescence Staining of F-Actin

This protocol allows for the visualization of the actin cytoskeleton to assess disruptions caused by Hydroxy Dynasore treatment.

• Cell Seeding: Seed cells on glass coverslips in a multi-well plate and allow them to adhere overnight.

• Hydroxy Dynasore Treatment: Treat the cells with the desired concentration of Hydroxy Dynasore for the appropriate duration. Include a vehicle-only (e.g., DMSO) control.

• Fixation: Gently wash the cells with pre-warmed phosphate-buffered saline (PBS) and then fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and then permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash the cells three times with PBS and then block with 1% bovine serum albumin (BSA) in PBS for 30 minutes.

• F-Actin Staining: Incubate the cells with a fluorescently labeled phalloidin (B8060827) conjugate (e.g., Alexa Fluor 488 phalloidin) diluted in 1% BSA in PBS for 30-60 minutes at room temperature, protected from light.

• Nuclear Staining (Optional): Counterstain the nuclei with DAPI or Hoechst stain.

• Mounting and Imaging: Wash the cells three times with PBS, mount the coverslips on microscope slides, and image using a fluorescence microscope.

Mandatory Visualizations

Caption: Logical workflow for troubleshooting unexpected morphological changes.

References

• 1. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynasore - not just a dynamin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dynasore enhances the formation of mitochondrial antiviral signalling aggregates and endocytosis-independent NF-ĸB activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dynasore enhances the formation of mitochondrial antiviral signalling aggregates and endocytosis-independent NF-κB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. docs.abcam.com [docs.abcam.com]
• 8. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Hydroxy Dynasore vs. Dynasore: A Comparative Analysis of Potency and Efficacy

In the landscape of dynamin inhibitors, both Hydroxy Dynasore and its predecessor, Dynasore, serve as critical tools for researchers investigating endocytosis and membrane trafficking. While both compounds effectively inhibit the GTPase activity of dynamin, compelling experimental evidence demonstrates that Hydroxy Dynasore offers significantly enhanced potency and reduced cytotoxicity, positioning it as a superior alternative for many research applications.

Quantitative Comparison of Inhibitory Potency

Hydroxy Dynasore, also known as Dyngo-4a, consistently exhibits lower half-maximal inhibitory concentrations (IC50) across various assays compared to Dynasore. This indicates that a lower concentration of Hydroxy Dynasore is required to achieve the same level of dynamin inhibition.

Inhibitor	Assay Target/Type	IC50 Value	Reference
Hydroxy Dynasore	Dynamin I (brain recombinant)	0.38 µM	[1][2][3][4][5]
Dynamin I (recombinant)	1.1 µM	[3]
Dynamin II (recombinant mouse)	2.3 µM	[1][2][3][5]
Dynamin II	2.6 µM	[4]
Clathrin-Mediated Endocytosis (Transferrin uptake)	5.7 µM	[1][2]
Dynasore	Dynamin 1/2 (GTPase activity)	~15 µM	[6][7][8][9][10][11]
Clathrin-Mediated Endocytosis (Transferrin uptake)	~15 µM	[6][7]

Mechanism of Action and Cellular Effects

Both Hydroxy Dynasore and Dynasore target the GTPase activity of dynamin, a key enzyme responsible for the scission of newly formed vesicles from the plasma membrane during endocytosis.[12] By inhibiting this activity, these compounds effectively block dynamin-dependent endocytic pathways, including clathrin-mediated endocytosis.[6]

Dynasore is characterized as a non-competitive inhibitor of dynamin's GTPase activity.[6][8][9] Hydroxy Dynasore, a structural analog of Dynasore, was developed to improve upon the moderate potency and overcome limitations of the parent compound, such as its tendency to bind to detergents used in in vitro screening, which can drastically reduce its apparent potency.[11][13][14] Notably, Hydroxy Dynasore has been shown to be a more potent inhibitor of helical dynamin activity compared to its activity against dynamin in a ring-like state.[11][13]

The inhibition of dynamin leads to an accumulation of clathrin-coated pits at the plasma membrane that are unable to detach, thereby preventing the internalization of cargo such as transferrin and various signaling receptors.[8]

Inhibition of Dynamin-Mediated Endocytosis.

Experimental Protocols

The determination of IC50 values for dynamin inhibitors typically involves in vitro GTPase activity assays and cell-based endocytosis assays.

In Vitro Dynamin GTPase Activity Assay

This assay measures the rate of GTP hydrolysis by purified dynamin in the presence of varying concentrations of the inhibitor.

• Reagents: Purified dynamin enzyme, GTP, assay buffer (e.g., 20 mM HEPES, 150 mM KCl, 1 mM MgCl2, pH 7.4), and a phosphate (B84403) detection reagent (e.g., Malachite Green).[7]

• Procedure:

  • A series of dilutions of Hydroxy Dynasore or Dynasore are prepared in the assay buffer.

  • Purified dynamin is incubated with the different inhibitor concentrations.

  • The reaction is initiated by the addition of GTP.

  • After a set incubation period, the reaction is stopped, and the amount of inorganic phosphate released is quantified using the Malachite Green reagent, which forms a colored complex with phosphate.[15]

  • The percentage of inhibition is plotted against the inhibitor concentration to determine the IC50 value.[7]

Workflow for In Vitro GTPase Assay.

Cell-Based Transferrin Uptake Assay

This assay measures the inhibition of clathrin-mediated endocytosis in living cells by monitoring the uptake of fluorescently labeled transferrin.

• Cell Culture: A suitable cell line (e.g., HeLa or U2OS cells) is cultured on coverslips or in multi-well plates.[7]

• Inhibitor Treatment: Cells are pre-incubated with varying concentrations of Hydroxy Dynasore or Dynasore.

• Transferrin Incubation: Fluorescently labeled transferrin is added to the medium, and cells are incubated to allow for internalization.

• Acid Wash: To remove any transferrin that is bound to the cell surface but not internalized, the cells are briefly washed with a low pH buffer.

• Imaging and Quantification: The amount of internalized transferrin is visualized and quantified using fluorescence microscopy or a plate reader.

• Data Analysis: The fluorescence intensity is normalized to control cells (no inhibitor), and the percentage of inhibition is plotted against the inhibitor concentration to determine the IC50 value.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 4. rndsystems.com [rndsystems.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Dynasore | dynamin 1/2 GTPase Inhibitor | Drp1 Inhibitor | TargetMol [targetmol.com]
• 10. Dynasore | Cell Signaling Technology [cellsignal.com]
• 11. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. kirchhausen.hms.harvard.edu [kirchhausen.hms.harvard.edu]

A Comparative Guide to Validating Endocytosis Inhibition: Hydroxy Dynasore and its Alternatives

For researchers, scientists, and drug development professionals, the selection of a potent and specific inhibitor of endocytosis is critical for unraveling cellular trafficking pathways and developing novel therapeutic strategies. This guide provides an objective comparison of Hydroxy Dynasore (B607235), a potent dynamin inhibitor, with its precursor Dynasore and other alternatives. We present supporting experimental data, detailed protocols for validation, and visual diagrams to elucidate key concepts.

Unveiling the Potency of Hydroxy Dynasore

Hydroxy Dynasore, also known as Dyngo-4a, has emerged as a superior alternative to the widely used dynamin inhibitor, Dynasore.[1][2] Dynamin is a large GTPase essential for the scission of newly formed vesicles from the plasma membrane during clathrin-mediated endocytosis.[3][4][5] By inhibiting dynamin's GTPase activity, Hydroxy Dynasore effectively blocks this crucial step in cellular uptake.[3]

Experimental evidence demonstrates that Hydroxy Dynasore exhibits significantly improved potency and reduced cytotoxicity compared to its analog, Dynasore.[6] Notably, it is a more potent inhibitor of dynamin I and II, with IC50 values of 0.38 μM and 2.3 μM, respectively.[2] This enhanced activity is also observed in cellular assays, where Hydroxy Dynasore inhibits dynamin-dependent transferrin endocytosis with an IC50 of 5.7 μM, a more than six-fold improvement over Dynasore.[1][6][7] Furthermore, Hydroxy Dynasore shows reduced non-specific binding to detergents, a common issue with small molecule inhibitors that can affect experimental outcomes.[1][6]

Comparative Analysis of Endocytosis Inhibitors

To provide a clear overview of the available tools, the following table summarizes the quantitative data for Hydroxy Dynasore and its key alternatives.

Inhibitor	Target	Mechanism of Action	IC50 (Dynamin I)	IC50 (Dynamin II)	IC50 (Transferrin Uptake)	Key Advantages	Potential Off-Target Effects
Hydroxy Dynasore (Dyngo-4a)	Dynamin I & II	Non-competitive inhibitor of dynamin's GTPase activity	0.38 μM[2]	2.6 μM	5.7 μM[1][2][8]	High potency, reduced cytotoxicity, lower non-specific binding compared to Dynasore.[1][6]	Can inhibit fluid-phase endocytosis and membrane ruffling in a dynamin-independent manner.[9]
Dynasore	Dynamin I & II, Drp1	Non-competitive inhibitor of dynamin's GTPase activity	~15 μM (in vitro)[1][6]	Not consistently reported	~35 μM[7]	Well-characterized, widely used.	Binds to detergents and serum proteins, reducing potency;[1] off-target effects on cholesterol homeostasis and membrane ruffling.[4][5][9][10]
Pitstop 2	Clathrin Terminal Domain	Inhibits the interaction of amphiphysin (B1176556) with the clathrin heavy chain	Not applicable	Not applicable	~20 μM[11]	Targets a different component of the endocytic machinery.	Can inhibit clathrin-independent endocytosis and affect the lateral mobility of cell surface proteins.[12]
Dyngo-6a	Dynamin	Dynamin inhibitor	Not specified	Not specified	5.8 μM[1][7]	Similar potency to Hydroxy Dynasore in inhibiting endocytosis.	May cause mitochondrial fragmentation.[13]

Visualizing the Mechanism and Workflow

To better understand the process of dynamin-dependent endocytosis and how its inhibition is validated, the following diagrams are provided.

Caption: Dynamin-dependent endocytosis pathway and the point of inhibition by Hydroxy Dynasore.

Caption: Experimental workflow for validating endocytosis inhibition using a transferrin uptake assay.

Experimental Protocols

A detailed methodology for a key experiment to validate the inhibition of endocytosis is provided below.

Transferrin Uptake Assay

This assay measures the internalization of fluorescently labeled transferrin, a protein that enters cells via clathrin-mediated endocytosis, to quantify the inhibitory effect of compounds like Hydroxy Dynasore.

Materials:

• Cultured cells (e.g., U2OS, HeLa, or COS-7 cells)[7][14]

• 24-well plates or chamber slides

• Cell culture medium

• Hydroxy Dynasore and other inhibitors of interest

• Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 594)

• Phosphate-buffered saline (PBS)

• Acidic wash buffer (e.g., 0.1 M glycine, 0.1 M NaCl, pH 3.0)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with a nuclear stain (e.g., DAPI)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding: Seed cells onto 24-well plates or chamber slides at a density that will result in 70-80% confluency on the day of the experiment. Culture overnight at 37°C in a 5% CO2 incubator.

• Inhibitor Pre-treatment: Prepare serial dilutions of Hydroxy Dynasore and other inhibitors in serum-free cell culture medium. Aspirate the culture medium from the cells and wash once with warm PBS. Add the inhibitor solutions to the respective wells and pre-incubate the cells for 30 minutes at 37°C.[1] Include a vehicle-only control (e.g., DMSO).

• Transferrin Internalization: Add fluorescently labeled transferrin to each well at a final concentration of approximately 25 µg/mL. Incubate the cells for 15-30 minutes at 37°C to allow for endocytosis.[14]

• Removal of Surface-Bound Transferrin: Place the plate on ice to stop endocytosis. Aspirate the medium and wash the cells twice with ice-cold PBS. To remove any transferrin that is bound to the cell surface but not internalized, wash the cells with an acidic buffer for 2 minutes on ice.[14]

• Cell Fixation: Wash the cells twice more with ice-cold PBS. Fix the cells by incubating with 4% paraformaldehyde for 20 minutes at room temperature.

• Staining and Imaging: Wash the cells three times with PBS. If using chamber slides, mount a coverslip using a mounting medium containing a nuclear stain.

• Data Acquisition and Analysis:

  • Microscopy: Acquire images using a fluorescence microscope. Quantify the mean intracellular fluorescence intensity per cell using image analysis software (e.g., ImageJ).

  • Flow Cytometry: Detach the cells from the plate and analyze the fluorescence intensity of the cell population using a flow cytometer.

• IC50 Determination: Plot the normalized intracellular fluorescence intensity against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of transferrin uptake.

Conclusion

Hydroxy Dynasore represents a significant advancement in the chemical toolkit for studying endocytosis. Its high potency and improved cellular characteristics make it a valuable tool for researchers. However, as with any chemical inhibitor, it is crucial to be aware of potential off-target effects and to validate its action in the specific experimental system being used.[9][15] The comparative data and detailed protocols provided in this guide are intended to assist researchers in making informed decisions and designing rigorous experiments to investigate the intricate processes of cellular trafficking.

References

• 1. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dynasore - not just a dynamin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. The Chemical Inhibitors of Endocytosis: From Mechanisms to Potential Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 14. Photoswitchable dynasore analogs to control endocytosis with light - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03820B [pubs.rsc.org]
• 15. Dynasore inhibition on productive infection of HIV-1 in commonly used cell lines is independent of transferrin endocytosis - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Cellular Maze: A Comparative Guide to Confirming Dynamin-Dependent Processes

For researchers, scientists, and drug development professionals investigating the intricate world of cellular transport, discerning the precise mechanisms governing endocytosis is paramount. The GTPase dynamin has long been identified as a key player in scission events during clathrin-mediated endocytosis and other vesicular trafficking pathways. However, relying on a single method to confirm its involvement can be fraught with ambiguity. This guide provides a comprehensive comparison of alternative methods to robustly validate dynamin-dependent processes, complete with experimental data, detailed protocols, and visual workflows to empower your research.

The following sections delve into genetic and pharmacological approaches, offering a comparative analysis to aid in the selection of the most appropriate method for your experimental needs.

Method Comparison: A Head-to-Head Analysis

To facilitate a clear understanding of the strengths and limitations of each technique, the following table summarizes quantitative data on their effects on endocytosis.

Method	Target	Typical Cargo	Readout	Inhibition Efficiency (%)	Key Advantages	Key Disadvantages
Pharmacological Inhibition
Dynasore (B607235) (80 µM)	Dynamin GTPase activity	Transferrin	Internalization	~80-90%[1][2]	Rapid, reversible, and easy to implement.	Potential for off-target effects, cytotoxicity with prolonged exposure.[1][3][4][5][6]
Dyngo-4a (30 µM)	Dynamin GTPase activity	Transferrin	Internalization	~90%[1][7]	More potent and less cytotoxic than dynasore.	Can still exhibit off-target effects.[3][4][5]
Genetic Manipulation
Dominant-Negative Dynamin (K44A)	Dynamin function	Transferrin	Internalization	>90%[8][9][10]	High specificity for dynamin-dependent pathways.	Requires transfection/transduction, potential for overexpression artifacts.
siRNA-mediated Knockdown	Dynamin expression	Transferrin	Internalization	70-90%[11]	Specific targeting of dynamin isoforms.	Incomplete knockdown, potential for off-target effects from the siRNA itself.
CRISPR/Cas9-mediated Knockout	Dynamin gene	Transferrin	Internalization	>95%[3][4][12]	Complete and permanent loss of dynamin function, providing a clean background.	Can be lethal in some cell lines, compensatory mechanisms may arise.
Dynamin-Independent Pathway Control
Cholera Toxin B subunit (CTxB)	GM1 gangliosides	CTxB	Internalization	Not Applicable	Serves as a control for clathrin- and dynamin-independent endocytosis.	Pathway can be cell-type dependent.
Dextran (70 kDa)	Fluid-phase	Dextran	Internalization	Not Applicable	Marker for macropinocytosis, a dynamin-independent process.[13]	Can be taken up by other minor pathways.

Visualizing the Pathways and Workflows

To further clarify the experimental logic and underlying cellular mechanisms, the following diagrams have been generated using the Graphviz DOT language.

Figure 1. Intervention points in dynamin-dependent endocytosis.

Figure 2. A generalized workflow for comparing methods.

Figure 3. Overview of major dynamin-independent pathways.

Detailed Experimental Protocols

Reproducibility is the cornerstone of scientific advancement. To that end, this section provides detailed methodologies for the key experiments cited in this guide.

Protocol 1: Pharmacological Inhibition of Dynamin-Dependent Endocytosis using Dynasore

Objective: To acutely inhibit dynamin function and assess its impact on the internalization of a specific cargo.

Materials:

• Cells cultured on glass coverslips

• Serum-free medium

• Dynasore (stock solution in DMSO)

• Fluorescently labeled transferrin (Tfn-Alexa Fluor 488)

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (PFA) for fixation

• Mounting medium with DAPI

Procedure:

• Seed cells on coverslips to reach 60-70% confluency on the day of the experiment.

• Wash cells twice with pre-warmed serum-free medium.

• Pre-incubate cells with 80 µM dynasore in serum-free medium for 30 minutes at 37°C. For the control, use an equivalent concentration of DMSO.

• Add Tfn-Alexa Fluor 488 to a final concentration of 25 µg/mL and incubate for 15-30 minutes at 37°C.

• To stop internalization, place the coverslips on ice and wash three times with ice-cold PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Mount the coverslips on glass slides using a mounting medium containing DAPI.

• Image the cells using a confocal microscope and quantify the internalized transferrin fluorescence intensity per cell.

Protocol 2: Dominant-Negative Dynamin (K44A) Expression and Transferrin Uptake Assay

Objective: To specifically inhibit dynamin-dependent endocytosis by overexpressing a GTPase-deficient dynamin mutant.

Materials:

• Cells cultured on glass coverslips

• Plasmid encoding dynamin-K44A (e.g., pEGFP-DynK44A)

• Transfection reagent

• Opti-MEM or other serum-free medium for transfection

• Complete growth medium

• Fluorescently labeled transferrin (Tfn-Alexa Fluor 568)

• Fixation and mounting reagents as in Protocol 1

Procedure:

• Seed cells on coverslips.

• Transfect the cells with the dynamin-K44A plasmid using a suitable transfection reagent according to the manufacturer's instructions. As a control, transfect cells with a vector expressing only GFP.

• Allow 24-48 hours for protein expression.

• Wash the cells with serum-free medium and incubate with Tfn-Alexa Fluor 568 for 15-30 minutes at 37°C.

• Wash, fix, and mount the coverslips as described in Protocol 1.

• Using a confocal microscope, identify transfected cells by their GFP signal.

• Quantify the internalized transferrin fluorescence intensity specifically in the GFP-positive cells and compare it to the uptake in untransfected cells or cells transfected with the control vector.

Protocol 3: siRNA-Mediated Knockdown of Dynamin-2 and Validation

Objective: To reduce the expression of dynamin-2 and assess the effect on endocytosis.

Materials:

• Cells cultured in 6-well plates

• siRNA targeting dynamin-2 and a non-targeting control siRNA

• Lipofectamine RNAiMAX or a similar transfection reagent

• Opti-MEM

• Complete growth medium

• Reagents for Western blotting (lysis buffer, antibodies against dynamin-2 and a loading control like GAPDH)

• Materials for transferrin uptake assay (as in Protocol 1)

Procedure:

• Transfection:

  • One day before transfection, seed cells to be 30-50% confluent at the time of transfection.

  • On the day of transfection, dilute the dynamin-2 siRNA and control siRNA in Opti-MEM.

  • In a separate tube, dilute the transfection reagent in Opti-MEM.

  • Combine the diluted siRNA and transfection reagent, incubate for 5 minutes at room temperature to allow complex formation.

  • Add the siRNA-lipid complexes to the cells.

• Incubation and Validation:

  • Incubate the cells for 48-72 hours.

  • After the incubation period, lyse a subset of the cells and perform Western blotting to confirm the knockdown of dynamin-2 protein levels.

• Transferrin Uptake Assay:

  • Use the remaining cells for a transferrin uptake assay as described in Protocol 1.

  • Quantify and compare the transferrin internalization in cells treated with dynamin-2 siRNA versus the non-targeting control siRNA.

Protocol 4: CRISPR/Cas9-Mediated Knockout of Dynamin and Functional Analysis

Objective: To generate a stable cell line lacking dynamin expression to study its role in endocytosis.

Materials:

• A cell line amenable to CRISPR/Cas9 editing

• Plasmids encoding Cas9 and a guide RNA (gRNA) targeting a dynamin gene (e.g., DNM2)

• Transfection reagent

• Fluorescence-activated cell sorting (FACS) or antibiotic selection for isolating edited cells

• Materials for Western blotting and transferrin uptake assay

Procedure:

• Design and Clone gRNA: Design and clone a gRNA sequence targeting an early exon of the dynamin gene into a suitable vector, often one that also expresses Cas9 and a selection marker (e.g., GFP or puromycin (B1679871) resistance).

• Transfection and Selection:

  • Transfect the cells with the CRISPR/Cas9 plasmids.

  • After 24-48 hours, select for transfected cells using FACS (for GFP) or by adding the appropriate antibiotic.

• Clonal Isolation and Expansion:

  • Plate the selected cells at a very low density to allow for the growth of single-cell-derived colonies.

  • Isolate and expand individual clones.

• Validation of Knockout:

  • Screen the clones by Western blotting to identify those with a complete loss of dynamin protein expression.

  • Sequence the genomic DNA of the target locus in the knockout clones to confirm the presence of frameshift-inducing insertions or deletions.

• Functional Analysis:

  • Perform a transferrin uptake assay (Protocol 1) on the validated dynamin knockout cell line and compare the results to the parental wild-type cell line.

By employing a combination of these robust and well-validated methods, researchers can confidently dissect the intricate involvement of dynamin in a multitude of cellular processes, paving the way for novel therapeutic interventions and a deeper understanding of fundamental cell biology.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.biologists.com [journals.biologists.com]
• 6. researchgate.net [researchgate.net]
• 7. research.ed.ac.uk [research.ed.ac.uk]
• 8. rupress.org [rupress.org]
• 9. researchgate.net [researchgate.net]
• 10. Dynamin GTPase Domain Mutants Block Endocytic Vesicle Formation at Morphologically Distinct Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Image-based Quantification of Macropinocytosis Using Dextran Uptake into Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of Dyngo-4a and other Dyngo compounds

A Comparative Analysis of Dyngo-4a and Other Dyngo Compounds in Dynamin Inhibition

For researchers and professionals in drug development, the selection of a potent and specific inhibitor is critical for studying cellular processes regulated by the GTPase dynamin. This guide provides a comparative analysis of Dyngo-4a, a second-generation dynamin inhibitor, and other related compounds, with a focus on their performance backed by experimental data.

Introduction to Dyngo Compounds

The Dyngo compounds were developed as analogs of dynasore (B607235), an earlier dynamin inhibitor, to improve upon its potency and reduce off-target effects and cytotoxicity.[1][2][3][4] Dyngo-4a, a 2,4,5-trihydroxyl analog, has emerged as a particularly potent inhibitor of dynamin and dynamin-dependent endocytosis. This guide will delve into a comparative analysis of Dyngo-4a with its predecessor, dynasore, and other Dyngo compounds.

Quantitative Comparison of Inhibitor Potency

The efficacy of Dyngo-4a and related compounds has been quantified through various in vitro and in-cell assays. The following tables summarize the key inhibitory concentrations (IC50) for dynamin GTPase activity and clathrin-mediated endocytosis (CME).

Table 1: Inhibition of Dynamin I GTPase Activity

Compound	IC50 (μM) vs. PS-stimulated helical dynamin I (without Tween-80)	IC50 (μM) vs. grb2-stimulated ring dynamin I
Dyngo-4a	0.38	>30
Dyngo-6a	5.5	>200
Dynasore	12.4	~15

Data sourced from McCluskey et al., 2013.[5]

Table 2: Inhibition of Clathrin-Mediated Endocytosis (Transferrin Uptake)

Compound	IC50 (μM) in U2OS cells	IC50 (μM) in HeLa cells
Dyngo-4a	5.7 ± 1.0	5.7
Dyngo-6a	5.8 ± 0.8	5.8
Dynasore	>30	~35

Data sourced from McCluskey et al., 2013.[5]

Table 3: Inhibition of Synaptic Vesicle Endocytosis (SVE)

Compound	IC50 (μM) in rat brain synaptosomes
Dyngo-4a	26.8
Dyngo-6a	70.1
Dynasore	184

Data sourced from McCluskey et al., 2013.[5]

Table 4: IC50 Values for Different Dynamin Isoforms

Compound	DynI (brain) (μM)	DynI (recombinant) (μM)	DynII (recombinant) (μM)
Dyngo-4a	0.38	1.1	2.3

Data sourced from Selleck Chemicals product information.[6]

Mechanism of Action and Specificity

Dyngo-4a demonstrates a significant improvement in potency over dynasore, being approximately 37-fold more effective at inhibiting liposome-stimulated helical dynamin activity.[1][2][3][4] A key mechanistic difference is that Dyngo-4a and Dyngo-6a preferentially inhibit the helical conformation of dynamin, which is associated with clathrin-mediated endocytosis, while showing markedly reduced activity against the ring oligomerization state.[1][2][4] In contrast, dynasore inhibits both conformations to a similar extent.[1][2]

The inhibitory action of Dyngo-4a on clathrin-mediated endocytosis occurs by blocking the scission of clathrin-coated pits, which leads to an accumulation of these structures at the plasma membrane.[7] While potent, it is important to note that like other dynamin inhibitors, Dyngo-4a may have off-target effects. Studies using dynamin triple knockout cells have shown that both dynasore and Dyngo-4a can inhibit fluid-phase endocytosis and peripheral membrane ruffling independently of dynamin.[8][9]

Caption: Mechanism of Dyngo-4a in blocking vesicle scission during endocytosis.

Effects on Signaling Pathways

Recent studies have indicated that Dyngo-4a can influence cellular signaling pathways. For instance, in neuroblastoma cells, Dyngo-4a has been shown to induce differentiation by increasing the phosphorylation of AKT and ERK1/2.[10] However, in the context of VEGF signaling, while Dyngo-4a inhibits VEGFR2 internalization, it also strongly inhibits receptor phosphorylation, suggesting potential off-target effects on signaling cascades independent of its role in endocytosis.[11]

Caption: Dyngo-4a promotes neuroblastoma cell differentiation via AKT and ERK1/2.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used in the characterization of Dyngo compounds.

Dynamin GTPase Activity Assay

This assay measures the rate of GTP hydrolysis by dynamin.

• Reagents : Purified dynamin I, Phosphatidylserine (PS) liposomes (for helical assembly) or GST-Grb2 (for ring assembly), GTP, Malachite green reagent.[12]

• Procedure :

  • Dynamin is incubated with either PS liposomes or GST-Grb2 to stimulate its GTPase activity.[6][12]

  • The Dyngo compound or vehicle control (DMSO) is added to the reaction mixture.[6]

  • The reaction is initiated by the addition of GTP.[6]

  • The amount of inorganic phosphate (B84403) released from GTP hydrolysis is measured over time using a colorimetric method with malachite green.[12]

  • IC50 values are determined by plotting the rate of phosphate release against the inhibitor concentration.

Caption: Experimental workflow for assessing dynamin GTPase activity.

Transferrin (Tfn) Uptake Assay for Clathrin-Mediated Endocytosis

This cell-based assay quantifies the rate of clathrin-mediated endocytosis.

• Reagents : Cultured cells (e.g., U2OS, HeLa), fluorescently labeled transferrin (Tfn-A594), Dyngo compounds, cell culture medium.[5]

• Procedure :

  • Cells are pre-incubated with the Dyngo compound or vehicle for a specified time (e.g., 30 minutes).[5][13]

  • Fluorescently labeled transferrin is added to the medium and incubated to allow for endocytosis.[11]

  • Surface-bound transferrin is removed by an acid wash.[11]

  • The amount of internalized transferrin is quantified by measuring the intracellular fluorescence using microscopy or a plate reader.[5]

  • IC50 values are determined by plotting the percentage of transferrin uptake against the inhibitor concentration.

Reversibility and Time Course of Inhibition

Studies have shown that the inhibitory effects of Dyngo-4a on endocytosis are reversible. After removal of the compound, transferrin uptake can recover over time, typically within 30 minutes.[7] The onset of inhibition is also rapid, with effects observed after as little as 5 minutes of pre-incubation, although complete inhibition may require up to 30 minutes.[13]

Conclusion

Dyngo-4a represents a significant advancement over dynasore, offering substantially higher potency in the inhibition of dynamin and clathrin-mediated endocytosis.[1][2][3][4] Its preferential targeting of the helical dynamin conformation provides a more specific tool for studying processes dependent on this state.[1][2][4] However, researchers should remain mindful of potential off-target effects, particularly when interpreting results related to cellular signaling. The provided data and protocols serve as a valuable resource for the informed selection and application of Dyngo compounds in studying the multifaceted roles of dynamin in cellular biology.

References

• 1. UQ eSpace [espace.library.uq.edu.au]
• 2. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. nrel.primo.exlibrisgroup.com [nrel.primo.exlibrisgroup.com]
• 5. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.biologists.com [journals.biologists.com]
• 10. Dyngo-4a Induces Neuroblastoma Cell Differentiation Through The AKT and ERK1/2 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. kirchhausen.hms.harvard.edu [kirchhausen.hms.harvard.edu]
• 13. researchgate.net [researchgate.net]

Cross-Validation of Hydroxy Dynasore Efficacy with Genetic Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological inhibitor Hydroxy Dynasore (also known as Dyngo-4a) with genetic models of dynamin loss-of-function. The objective is to offer a clear perspective on the on-target and potential off-target effects of Hydroxy Dynasore, supported by experimental data.

Data Presentation: Pharmacological vs. Genetic Inhibition of Dynamin

The following table summarizes the quantitative effects of Hydroxy Dynasore and dynamin triple knockout (TKO) on key cellular processes. This direct comparison is crucial for interpreting experimental outcomes and understanding the specificity of Hydroxy Dynasore.

Cellular Process	Method of Inhibition	Endpoint Assay	Result	Reference
Dynamin GTPase Activity	Hydroxy Dynasore (Dyngo-4a)	In vitro GTPase assay	IC50: 0.38 µM (Dynamin 1), 2.3 µM (Dynamin 2)	[1][2]
Clathrin-Mediated Endocytosis	Hydroxy Dynasore (Dyngo-4a)	Transferrin uptake	IC50: 5.7 µM in U2OS cells	[2][3]
Dynamin 1, 2, & 3 Triple Knockout (TKO)	Transferrin uptake	Drastically impaired internalization	[4]
Fluid-Phase Endocytosis	Hydroxy Dynasore (Dyngo-4a)	Dextran (B179266) uptake	Strong inhibition in both wild-type and TKO cells	[4][5]
Dynamin 1, 2, & 3 Triple Knockout (TKO)	Dextran uptake	Not impaired; slightly enhanced	[4]
Membrane Ruffling	Hydroxy Dynasore (Dyngo-4a)	Live-cell imaging of F-actin	Robustly inhibited in both wild-type and TKO cells	[5]
Dynamin 1, 2, & 3 Triple Knockout (TKO)	Live-cell imaging of F-actin	Not impaired	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In vitro Dynamin GTPase Activity Assay

• Objective: To determine the concentration of Hydroxy Dynasore required to inhibit 50% of dynamin's GTPase activity (IC50).

• Materials: Purified recombinant dynamin 1 and dynamin 2, GTP, malachite green reagent.

• Procedure:

  • Purified dynamin is incubated with varying concentrations of Hydroxy Dynasore.

  • GTP is added to initiate the reaction.

  • The reaction is stopped, and the amount of inorganic phosphate (B84403) released from GTP hydrolysis is measured using a malachite green-based colorimetric assay.

  • IC50 values are calculated from the dose-response curve.

Clathrin-Mediated Endocytosis Assay (Transferrin Uptake)

• Objective: To quantify the effect of Hydroxy Dynasore or genetic knockout on the internalization of transferrin, a marker for clathrin-mediated endocytosis.

• Materials: Wild-type and dynamin TKO cells, fluorescently labeled transferrin (e.g., Alexa Fluor 594-transferrin), Hydroxy Dynasore, cell culture medium.

• Procedure:

  • For Hydroxy Dynasore: Wild-type cells are pre-incubated with varying concentrations of Hydroxy Dynasore or vehicle control (DMSO).

  • For Genetic Model: Wild-type and dynamin TKO cells are used.

  • Cells are incubated with fluorescently labeled transferrin for a defined period (e.g., 5-15 minutes) at 37°C to allow for internalization.

  • Surface-bound transferrin is removed by an acid wash on ice.

  • The amount of internalized transferrin is quantified by measuring the intracellular fluorescence intensity using fluorescence microscopy or flow cytometry.

  • For Hydroxy Dynasore, the IC50 is determined from the dose-response curve. For TKO cells, the percentage reduction in uptake is compared to wild-type cells.

Fluid-Phase Endocytosis Assay (Dextran Uptake)

• Objective: To assess the impact of Hydroxy Dynasore or genetic knockout on a dynamin-independent endocytic pathway.

• Materials: Wild-type and dynamin TKO cells, fluorescently labeled dextran (e.g., Alexa Fluor 488-dextran), Hydroxy Dynasore, cell culture medium.

• Procedure:

  • Wild-type and dynamin TKO cells are treated with Hydroxy Dynasore or vehicle control.

  • Cells are incubated with fluorescently labeled dextran for a specific time at 37°C.

  • Cells are washed to remove extracellular dextran.

  • The amount of internalized dextran is quantified by measuring the intracellular fluorescence intensity.

Generation of Dynamin Triple Knockout (TKO) Cells

• Objective: To create a cellular model completely lacking dynamin function.

• Methodology: CRISPR/Cas9-mediated gene editing is a common method.

• Procedure:

  • Guide RNAs (gRNAs) targeting exons of dynamin 1, 2, and 3 genes are designed.

  • The gRNAs and Cas9 nuclease are co-expressed in the target cells (e.g., fibroblasts).

  • Cells with successful gene disruption are selected and clonally expanded.

  • The absence of dynamin protein expression is confirmed by Western blotting.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key concepts and workflows discussed in this guide.

Caption: Mechanism of Hydroxy Dynasore and Dynamin TKO.

Caption: Cross-validation experimental design.

Conclusion

The cross-validation of Hydroxy Dynasore with dynamin triple knockout cells reveals important considerations for its use as a research tool. While Hydroxy Dynasore is a potent inhibitor of its intended target, dynamin, and effectively blocks dynamin-dependent clathrin-mediated endocytosis, it also exhibits off-target effects on dynamin-independent processes such as fluid-phase endocytosis and membrane ruffling[4][5]. Researchers should be cognizant of these off-target effects and, when possible, validate findings using complementary genetic approaches to ensure the accurate attribution of experimental results to the inhibition of dynamin.

References

• 1. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Dynamin Inhibitors: Hydroxy Dynasore vs. Dynamin IN-2

For researchers in cell biology, neuroscience, and drug discovery, the selection of potent and specific chemical probes is critical for dissecting the intricate roles of cellular machinery. Dynamin, a large GTPase, is a key mediator of membrane fission in processes such as clathrin-mediated endocytosis (CME) and synaptic vesicle recycling. Its inhibition allows for the acute perturbation of these pathways, providing invaluable insights into their function. This guide offers a comparative overview of two notable dynamin inhibitors, Hydroxy Dynasore (also known as Dyngo-4a) and Dynamin IN-2, with a focus on their potency, supported by experimental data and protocols.

Quantitative Potency Comparison

The efficacy of an inhibitor is quantitatively defined by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of a target enzyme by 50%. The lower the IC50 value, the greater the potency of the inhibitor. The following table summarizes the reported IC50 values for Hydroxy Dynasore and Dynamin IN-2 across various biochemical and cell-based assays.

Inhibitor	Target	Assay Type	IC50 (µM)
Hydroxy Dynasore	Dynamin I (brain-derived)	Biochemical GTPase Assay	0.38[1][2][3][4]
Dynamin I (recombinant)	Biochemical GTPase Assay	1.1[2]
Dynamin II (recombinant)	Biochemical GTPase Assay	2.3[1][2][3]
Transferrin Endocytosis	Cell-Based Assay	5.7[1][3]
Botulinum Neurotoxin A-Hc Internalization	Cell-Based Assay (Hippocampal Neurons)	16.0[1][3]
Dynamin IN-2	Dynamin I GTPase	Biochemical GTPase Assay	1.0[5]
Clathrin-Mediated Endocytosis (CME)	Cell-Based Assay	9.5[5]

Note: IC50 values can vary between studies due to differences in experimental conditions, such as enzyme and substrate concentrations, buffer composition, and cell types used. Therefore, direct comparison of absolute values should be approached with caution.

Based on the available data, Hydroxy Dynasore exhibits greater potency against purified dynamin I in biochemical GTPase assays compared to Dynamin IN-2.[1][2][3][4][5] In cell-based assays measuring endocytosis, Hydroxy Dynasore also demonstrates a lower IC50 for transferrin uptake than Dynamin IN-2 for general clathrin-mediated endocytosis.[1][3][5]

Mechanism of Action and Cellular Effects

Both Hydroxy Dynasore and Dynamin IN-2 function by inhibiting the GTPase activity of dynamin.[5][6] This enzymatic activity is crucial for the final "pinching off" of clathrin-coated vesicles from the plasma membrane during endocytosis. By inhibiting this step, these compounds effectively block the internalization of a wide range of cargo, including nutrients, growth factors, and receptors.

Hydroxy Dynasore is a structural analog of Dynasore and was developed to have improved potency and reduced cytotoxicity.[1][3] It has been shown to inhibit dynamin-dependent endocytosis in multiple cell types and to reduce synaptic vesicle endocytosis.[4] Dynamin IN-2 is an analog of Wiskostatin and also acts as a potent inhibitor of dynamin I GTPase activity and clathrin-mediated endocytosis.[5]

Experimental Methodologies

The determination of inhibitor potency relies on well-defined experimental protocols. Below are generalized methodologies for the key assays used to evaluate Hydroxy Dynasore and Dynamin IN-2.

Dynamin GTPase Activity Assay

This biochemical assay quantifies the rate of GTP hydrolysis by purified dynamin in the presence of the inhibitor.

Principle: Dynamin's GTPase activity is stimulated by its assembly on lipid surfaces. The amount of inorganic phosphate (B84403) (Pi) released from GTP hydrolysis is measured, typically using a colorimetric method such as the malachite green assay.

Protocol:

• Preparation of Reagents:

  • Purified recombinant dynamin protein.

  • GTP solution.

  • Assay buffer (e.g., 20 mM HEPES, 150 mM KCl, 1 mM MgCl2, pH 7.4).

  • Phosphatidylserine (PS) liposomes to stimulate dynamin activity.

  • Serial dilutions of the inhibitor (Hydroxy Dynasore or Dynamin IN-2) in DMSO.

  • Malachite green reagent for phosphate detection.

• Assay Procedure:

  • Add the assay buffer, PS liposomes, and inhibitor dilutions to a 96-well plate.

  • Add the dynamin protein to initiate the pre-incubation.

  • Start the reaction by adding GTP.

  • Incubate the plate at 37°C for a defined period (e.g., 15-30 minutes).

  • Stop the reaction by adding EDTA.

  • Add the malachite green reagent to each well.

• Data Analysis:

  • Measure the absorbance at a specific wavelength (e.g., 620 nm) using a plate reader.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to a vehicle control (DMSO).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[7]

Cell-Based Clathrin-Mediated Endocytosis Assay

This assay measures the uptake of a fluorescently labeled ligand that is internalized via clathrin-mediated endocytosis in cultured cells.

Principle: Transferrin, a protein that binds to the transferrin receptor, is commonly used as a marker for CME. The amount of internalized fluorescently labeled transferrin is quantified to assess the inhibitory effect of the compounds.

Protocol:

• Cell Culture:

  • Plate cells (e.g., HeLa or U2OS) in a suitable format (e.g., 96-well plate) and grow to a desired confluency.

• Inhibitor Treatment:

  • Pre-incubate the cells with various concentrations of Hydroxy Dynasore or Dynamin IN-2 in serum-free media for a specific duration (e.g., 30 minutes).

• Ligand Internalization:

  • Add fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 488) to the cells and incubate at 37°C to allow for endocytosis.

• Quantification:

  • Wash the cells with cold buffer to remove non-internalized transferrin.

  • Lyse the cells and measure the intracellular fluorescence using a fluorometer.

  • Alternatively, fix the cells and analyze them using high-content imaging or flow cytometry.

• Data Analysis:

  • Calculate the percentage of transferrin uptake inhibition for each inhibitor concentration relative to a vehicle-treated control.

  • Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.[6]

Visualizing the Experimental Workflow and Signaling Pathway

To further clarify the experimental process and the biological context, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for determining the potency of dynamin inhibitors.

Caption: Dynamin's role in clathrin-mediated endocytosis and the point of inhibition.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Hydroxy-Dynasore | Dynamin | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rndsystems.com [rndsystems.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Hydroxy Dynasore: A Comparative Guide to a High-Potency Dynamin Inhibitor

For researchers, scientists, and drug development professionals, the selection of a specific and potent molecular probe is paramount for the accurate dissection of cellular pathways. This guide provides an objective comparison of Hydroxy Dynasore (also known as Dyngo-4a), a second-generation dynamin inhibitor, with other commonly used dynamin inhibitors. We present supporting experimental data, detailed protocols for key assays, and visualizations to aid in the informed selection of the most appropriate tool for your research needs.

Dynamin is a large GTPase essential for the scission of nascent vesicles from the plasma membrane during endocytosis, particularly clathrin-mediated endocytosis (CME). Its critical role in cellular trafficking has made it a key target for therapeutic intervention and for dissecting the intricate mechanisms of intracellular transport. Hydroxy Dynasore has emerged as a potent alternative to its parent compound, Dynasore, and other dynamin inhibitors. This guide will delve into the specificity and performance of Hydroxy Dynasore in comparison to its counterparts.

Quantitative Comparison of Dynamin Inhibitors

The potency of dynamin inhibitors is typically assessed through in vitro GTPase activity assays and cell-based endocytosis assays. The half-maximal inhibitory concentration (IC50) values from these assays provide a quantitative measure of inhibitor efficacy. The following tables summarize the reported IC50 values for Hydroxy Dynasore and other dynamin inhibitors. It is important to note that direct comparison of absolute values should be approached with caution, as experimental conditions can vary between studies.

Table 1: Inhibition of Dynamin GTPase Activity (In Vitro)

Inhibitor	Target	IC50 (µM)	Notes
Hydroxy Dynasore (Dyngo-4a)	Dynamin I (brain recombinant)	0.38[1]	In the absence of Tween-80.
Dynamin I (recombinant)	1.1[1]	In the absence of Tween-80.
Dynamin II (recombinant)	2.3[1]	In the absence of Tween-80.
Dynamin I	2.7[1]	With 0.06% Tween-80.
Dynamin I	4.9[1]	With Tween-80.
Dynamin II	30.0[1]	With Tween-80.
Dynasore	Dynamin 1/2	~15[2][3]	Non-competitive inhibitor.
Dynamin I	479[3][4]	In the presence of Tween-80, highlighting detergent binding issues.
Dynamin IN-2	Dynamin I	1.0[2]
Dynole 34-2	Dynamin I	6.9 ± 1.0[5]
Dynamin II	14.2 ± 7.7[5]
Iminodyn-22	Dynamin I/II	0.450 ± 0.050[6]	Uncompetitive inhibitor with respect to GTP.
MiTMAB	Dynamin I	5.79[7]	Competitively interferes with phospholipid binding.

Table 2: Inhibition of Clathrin-Mediated Endocytosis (Cell-Based)

Inhibitor	Assay	Cell Line	IC50 (µM)
Hydroxy Dynasore (Dyngo-4a)	Transferrin Uptake	U2OS	5.7[1]
Synaptic Vesicle Endocytosis	Synaptosomes	26.8[8]
Dynasore	Transferrin Uptake	HeLa	~15[2]
Synaptic Vesicle Endocytosis	Synaptosomes	184[8]
Dynamin IN-2	Clathrin-Mediated Endocytosis	Not Specified	9.5[2]
Iminodyn-22	Receptor Mediated Endocytosis	Not Specified	10.7 ± 4.5[6]
Synaptic Vesicle Endocytosis	Not Specified	99.5 ± 1.7[6]

Specificity and Off-Target Effects

A critical consideration when selecting a chemical inhibitor is its specificity for the intended target. Studies utilizing dynamin 1, 2, and 3 triple knockout (TKO) cells have revealed that some widely used dynamin inhibitors, including Hydroxy Dynasore and Dynasore, can exert off-target effects.

Both Dynasore and Hydroxy Dynasore have been shown to inhibit fluid-phase endocytosis and peripheral membrane ruffling in a dynamin-independent manner, as these effects persist in dynamin TKO cells.[9][10] This indicates that caution should be exercised when interpreting results from experiments using these inhibitors to probe these specific cellular processes.

Furthermore, some dynamin inhibitors have been reported to have contradictory effects on downstream signaling pathways, independent of their ability to block endocytosis. For instance, in the context of VEGF signaling, Dynasore had no effect on the phosphorylation of VEGFR2, while Hydroxy Dynasore and Dynole were strong inhibitors.[8][11] Conversely, Dynasore and Dynole inhibited Akt phosphorylation, whereas Hydroxy Dynasore had no effect.[8][11] These findings underscore the importance of validating the specificity of an inhibitor's effect in the context of the specific signaling pathway under investigation.

Experimental Protocols

To ensure reproducibility and aid in the design of future experiments, detailed methodologies for the key assays cited in this guide are provided below.

Dynamin GTPase Activity Assay (Malachite Green)

This colorimetric assay quantifies the amount of inorganic phosphate (B84403) (Pi) released during GTP hydrolysis by dynamin.

Principle: The malachite green reagent forms a colored complex with free orthophosphate, and the absorbance of this complex is directly proportional to the amount of GTP hydrolyzed by dynamin.

Procedure:

• Reagent Preparation:

  • Purified dynamin enzyme.

  • GTP stock solution.

  • Assay Buffer: e.g., 20 mM HEPES, 150 mM KCl, 1 mM MgCl2, pH 7.4.[2]

  • Malachite Green Reagent: A solution of malachite green hydrochloride and ammonium (B1175870) molybdate (B1676688) in sulfuric acid.[2][12][13][14]

• Assay Setup:

  • In a 96-well plate, add purified dynamin to the assay buffer.

  • Add various concentrations of the test inhibitor (e.g., Hydroxy Dynasore) or vehicle control.

  • Initiate the reaction by adding GTP.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).[2]

• Detection:

  • Stop the reaction by adding the Malachite Green Reagent.

  • Measure the absorbance at approximately 620-640 nm using a microplate reader.[12][13][14]

• Data Analysis:

  • Generate a phosphate standard curve to convert absorbance readings to the amount of Pi released.

  • Calculate the percentage of GTPase activity inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Transferrin Uptake Assay (Fluorescence Microscopy)

This cell-based assay measures the internalization of fluorescently labeled transferrin, a marker for clathrin-mediated endocytosis.

Principle: Transferrin binds to its receptor on the cell surface and is internalized via clathrin-coated vesicles in a dynamin-dependent manner. Inhibition of dynamin blocks this uptake, which can be quantified by measuring the intracellular fluorescence of labeled transferrin.

Procedure:

• Cell Culture:

  • Culture a suitable cell line (e.g., HeLa or U2OS cells) on glass coverslips.[2][9][15][16][17][18]

  • Prior to the assay, starve the cells in serum-free media to upregulate transferrin receptor expression.[9][15][16][17][18]

• Inhibitor Treatment:

  • Treat the cells with various concentrations of the dynamin inhibitor or vehicle control for a predetermined time (e.g., 30 minutes) at 37°C.[2][18]

• Transferrin Internalization:

  • Add fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 488) to the media and incubate for a specific duration (e.g., 15-30 minutes) at 37°C to allow for internalization.[2][9][15][16][17][18]

• Stopping Uptake and Fixation:

  • To stop uptake, place the cells on ice and wash with ice-cold PBS.[2]

  • Fix the cells with paraformaldehyde.[9][18]

• Quantification:

  • To remove surface-bound transferrin, perform an acid wash (e.g., with a low pH glycine (B1666218) buffer).[2]

  • Acquire images using a fluorescence microscope.

  • Quantify the intracellular fluorescence intensity using image analysis software.

• Data Analysis:

  • Calculate the percentage of transferrin uptake inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Visualizing Dynamin's Role and Experimental Assessment

To provide a clearer understanding of the processes discussed, the following diagrams, generated using the DOT language for Graphviz, illustrate the dynamin-mediated endocytosis pathway and a general workflow for comparing dynamin inhibitor specificity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Iminochromene inhibitors of dynamins I and II GTPase activity and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. protocols.io [protocols.io]
• 10. Dynamin triple knockout cells reveal off target effects of commonly used dynamin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A highly-sensitive high throughput assay for dynamin's basal GTPase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. eubopen.org [eubopen.org]
• 13. biogot.com [biogot.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. med.upenn.edu [med.upenn.edu]
• 16. Transferrin-Uptake Assay [www2.mrc-lmb.cam.ac.uk]
• 17. flowcytometry-embl.de [flowcytometry-embl.de]
• 18. Transferrin uptake assay to measure Clathrin-mediated endocytosis in HIPCS derived neurons. [protocols.io]

A Comparative Guide to Dynamin Inhibitors: Dynasore, Dyngo-4a, and Dynole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three widely used small-molecule inhibitors of dynamin: Dynasore, Dyngo-4a, and Dynole 34-2. Dynamin is a large GTPase essential for clathrin-mediated endocytosis and other membrane fission events.[1][2] Its inhibitors are crucial tools for studying these cellular processes and hold potential as therapeutic agents in various diseases, including cancer.[1][3] This document summarizes their performance based on experimental data, details the methodologies of key experiments, and visualizes relevant pathways and workflows.

Performance Comparison

The following table summarizes the key quantitative data for Dynasore, Dyngo-4a, and Dynole 34-2, offering a clear comparison of their potency and cellular effects.

Feature	Dynasore	Dyngo-4a	Dynole 34-2
Mechanism of Action	Non-competitive inhibitor of dynamin's GTPase activity.[4][5]	A more potent analog of Dynasore, also a non-competitive inhibitor of dynamin's GTPase activity.[6][7]	Potent inhibitor of dynamin I and II GTPase activity, thought to bind to an allosteric site in the GTPase domain.[1][3]
Potency (IC50)
Dynamin I GTPase Activity	~15 µM[4]	0.38 µM[8]	1.3 - 6.9 µM[6][9]
Dynamin II GTPase Activity	~15 µM[4]	2.3 µM[8]	14.2 µM[9][10]
Clathrin-Mediated Endocytosis (Transferrin Uptake)	~15 µM[11]	5.7 µM[8]	5 µM[6]
Specificity & Off-Target Effects	Inhibits fluid-phase endocytosis and membrane ruffling independent of dynamin.[12] Affects cellular cholesterol, lipid rafts, and actin organization.[5][13] Can inhibit VEGFR2 signaling via off-target effects.[7][14]	Also inhibits fluid-phase endocytosis and membrane ruffling in a dynamin-independent manner.[12] Shows strong inhibitory effects on VEGFR2 phosphorylation.[7][14]	Can inhibit voltage-gated Ca2+ channels.[2] Less information is available on other off-target effects compared to Dynasore and Dyngo-4a.
Solubility	Soluble in DMSO.	Soluble in DMSO.[15]	Soluble in DMSO (100 mM) and Ethanol (50 mM).[10]
Cytotoxicity	Can exhibit broad-spectrum toxicity with prolonged exposure.[3]	Less cytotoxic than Dynasore.[6]	Shows little cytotoxicity in some fibroblast cell lines at 10 µM but can induce apoptosis in cancer cells.[9][16]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Dynamin GTPase Activity Assay

This assay measures the rate of GTP hydrolysis by dynamin in the presence of inhibitors.

Principle: The release of inorganic phosphate (B84403) (Pi) from GTP hydrolysis is quantified using a colorimetric method, such as the malachite green assay.[10][11]

Protocol:

• Reaction Setup: Prepare a reaction mixture containing purified dynamin protein (e.g., 100 nM), a buffer (e.g., 20 mM HEPES, 150 mM KCl, 1 mM MgCl2), and the dynamin inhibitor at various concentrations (or DMSO as a vehicle control).

• Initiation: Start the reaction by adding GTP to a final concentration of 1 mM.

• Incubation: Incubate the reaction at 37°C for a specific time (e.g., 15-60 minutes), ensuring the reaction stays within the linear range.

• Termination: Stop the reaction by adding EDTA to chelate Mg2+ ions.

• Detection: Add a malachite green reagent to the reaction mixture. The reagent will form a colored complex with the released inorganic phosphate.

• Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 620-650 nm) using a spectrophotometer.

• Analysis: Calculate the rate of GTP hydrolysis and determine the IC50 value of the inhibitor by plotting the percentage of inhibition against the inhibitor concentration.

Clathrin-Mediated Endocytosis (Transferrin Uptake) Assay

This cell-based assay assesses the ability of inhibitors to block the internalization of transferrin, a classic cargo of clathrin-mediated endocytosis.[17][18]

Principle: Fluorescently labeled transferrin is added to cells, and its uptake is measured by microscopy or flow cytometry. A decrease in intracellular fluorescence in the presence of an inhibitor indicates the inhibition of endocytosis.[8][19]

Protocol:

• Cell Culture: Plate cells (e.g., HeLa or U2OS) on coverslips or in multi-well plates and grow to a suitable confluency.

• Starvation: To remove serum transferrin, starve the cells in serum-free medium for a defined period (e.g., 30-60 minutes) at 37°C.[19]

• Inhibitor Treatment: Pre-incubate the cells with the dynamin inhibitor at various concentrations (or DMSO as a vehicle control) for a specific time (e.g., 30 minutes) at 37°C.[8]

• Transferrin Pulse: Add fluorescently labeled transferrin (e.g., Alexa Fluor 488-transferrin) to the cells and incubate for a short period (e.g., 5-15 minutes) at 37°C to allow for internalization.[8]

• Acid Wash: To remove non-internalized, surface-bound transferrin, wash the cells with a cold, acidic buffer (e.g., glycine (B1666218) buffer, pH 2.5).[8]

• Fixation and Staining: Fix the cells with paraformaldehyde. If desired, permeabilize the cells and stain for intracellular structures or the nucleus (e.g., with DAPI).

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the intracellular fluorescence intensity per cell. The IC50 for endocytosis inhibition is determined by plotting the percentage of transferrin uptake inhibition against the inhibitor concentration.

Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation to determine the cytotoxic effects of the inhibitors.[13]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a specific density and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the dynamin inhibitors for a desired period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.[16]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The concentration of the inhibitor that causes a 50% reduction in cell viability (IC50) can be determined.

Visualizations

The following diagrams illustrate key concepts related to dynamin function and its inhibition, as well as a typical experimental workflow for comparing these inhibitors.

Caption: Mechanism of dynamin-mediated endocytosis and its inhibition.

Caption: Experimental workflow for comparing dynamin inhibitors.

References

• 1. Distinct functions of dynamin isoforms in tumorigenesis and their potential as therapeutic targets in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of endocytosis suppresses the nitric oxide-dependent release of Cl- in retinal amacrine cells | PLOS One [journals.plos.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. www2.mrc-lmb.cam.ac.uk [www2.mrc-lmb.cam.ac.uk]
• 5. A highly-sensitive high throughput assay for dynamin's basal GTPase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dynamin Inhibitors Prevent the Establishment of the Cytomegalovirus Assembly Compartment in the Early Phase of Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation of dynamin function by small molecules [degruyterbrill.com]
• 8. researchgate.net [researchgate.net]
• 9. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Robust colorimetric assays for dynamin's basal and stimulated GTPase activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rapid purification of native dynamin I and colorimetric GTPase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Dynamin inhibition causes context-dependent cell death of leukemia and lymphoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Dynamin-dependent Transferrin Receptor Recycling by Endosome-derived Clathrin-coated Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Transferrin-Uptake Assay [www2.mrc-lmb.cam.ac.uk]
• 19. med.upenn.edu [med.upenn.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling Hydroxy Dynasore

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Hydroxy Dynasore, a potent inhibitor of dynamin. Adherence to these procedures is critical for ensuring laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling Precautions

Hydroxy Dynasore is a valuable tool for studying dynamin-dependent cellular processes. While some safety data sheets (SDS) indicate that it does not meet the criteria for classification as a hazardous substance, another suggests it may be harmful if swallowed, inhaled, or in contact with skin.[1] Therefore, it is prudent to handle it with care, employing the following personal protective equipment (PPE) and handling procedures.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is paramount when handling Hydroxy Dynasore. The following PPE is recommended:

• Eye Protection : Wear safety glasses with side shields or chemical safety goggles.

• Hand Protection : Use chemically resistant gloves, such as nitrile rubber. Inspect gloves prior to use and dispose of them properly after handling.

• Respiratory Protection : If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.

• Body Protection : A standard laboratory coat is required. For procedures with a higher risk of splashing, consider a chemical-resistant apron or coveralls.

Engineering Controls

• Ventilation : Work with Hydroxy Dynasore in a well-ventilated area. For procedures that may generate dust or aerosols, a chemical fume hood is recommended.

• Eye Wash and Safety Shower : Ensure that an emergency eyewash station and safety shower are readily accessible in the work area.

Operational Plan: Preparation and Use

Stock Solution Preparation

Hydroxy Dynasore is typically supplied as a solid. To prepare a stock solution, dissolve the compound in a suitable solvent such as Dimethyl Sulfoxide (DMSO).[2] For example, to prepare a 10 mM stock solution of Hydroxy Dynasore (Molecular Weight: 338.31 g/mol ), dissolve 3.38 mg in 1 mL of DMSO. Ensure the compound is fully dissolved before use. Store stock solutions at -20°C.[2]

Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC50) of Hydroxy Dynasore against various targets.

Target	Assay Condition	IC50 Value (µM)
Dynamin 1 (recombinant)	GTPase assay	0.38[2][3]
Dynamin 2 (recombinant)	GTPase assay	2.6[2][3]
Dynamin-dependent endocytosis	Transferrin uptake in multiple cell types	5.7[4][5]
Botulinum A internalization	Hippocampal neurons	Not specified

Experimental Protocol: Transferrin Uptake Assay for Measuring Endocytosis Inhibition

This protocol provides a step-by-step guide to assess the inhibitory effect of Hydroxy Dynasore on clathrin-mediated endocytosis using a transferrin uptake assay.

Materials:

• Cells cultured on sterile glass coverslips

• Serum-free cell culture medium

• Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor™ 488)

• Hydroxy Dynasore stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (PFA) for fixation

• Mounting medium with DAPI

Procedure:

• Cell Seeding : Seed cells onto sterile glass coverslips in a multi-well plate and culture until they reach the desired confluency.

• Serum Starvation : Wash the cells with warm serum-free medium and then incubate them in serum-free medium for 30-60 minutes at 37°C to deplete endogenous transferrin.

• Inhibitor Treatment : Dilute the Hydroxy Dynasore stock solution to the desired final concentration in serum-free medium. Remove the starvation medium and add the medium containing Hydroxy Dynasore to the cells. Incubate for 15-30 minutes at 37°C. Include a vehicle control (DMSO) without the inhibitor.

• Transferrin Uptake : Add fluorescently labeled transferrin to the medium (final concentration typically 25-50 µg/mL) and incubate for 5-15 minutes at 37°C to allow for internalization.

• Wash : To stop the uptake, quickly wash the cells three times with ice-cold PBS.

• Acid Wash (Optional) : To remove surface-bound (non-internalized) transferrin, wash the cells with a pre-chilled acidic buffer (e.g., 0.1 M glycine, 0.15 M NaCl, pH 3.0) for 1-2 minutes on ice. Follow with two washes with ice-cold PBS.

• Fixation : Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

• Staining and Mounting : Wash the cells twice with PBS. Stain the nuclei with DAPI if desired. Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging and Analysis : Visualize the cells using a fluorescence microscope. The amount of internalized transferrin can be quantified by measuring the fluorescence intensity within the cells. Compare the fluorescence intensity in Hydroxy Dynasore-treated cells to the vehicle-treated control cells to determine the extent of endocytosis inhibition.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action of Hydroxy Dynasore and the experimental workflow for its use.

References

• 1. documents.tocris.com [documents.tocris.com]
• 2. Hydroxy Dynasore | Dynamin | Tocris Bioscience [tocris.com]
• 3. rndsystems.com [rndsystems.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]